cis-2-Phenylcyclopentanol

Core Science & Biosynthesis

cis-2-Phenylcyclopentanol chemical properties and characteristics

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical properties, spectroscopic characteristics, and potential synthetic routes for cis-2-Phenylcyclopentanol. Due to the limited availability of specific experimental data for this particular isomer, this guide combines known information with data extrapolated from analogous compounds and established chemical principles.

Core Chemical Properties and Characteristics

cis-2-Phenylcyclopentanol is a cyclic alcohol featuring a phenyl group and a hydroxyl group on the same side of the cyclopentane (B165970) ring. Its chemical and physical properties are influenced by these functional groups and their stereochemical arrangement.

Table 1: Summary of Chemical and Physical Properties for cis-2-Phenylcyclopentanol

Property	Value	Source/Comment
IUPAC Name	cis-2-Phenylcyclopentan-1-ol	N/A
CAS Number	2362-73-4	[1][2][3][4]
Molecular Formula	C₁₁H₁₄O	[2][5]
Molecular Weight	162.23 g/mol	[2][5]
Appearance	Data not available	Expected to be a liquid or low-melting solid at room temperature.
Melting Point	Data not available	N/A
Boiling Point	Data not available	N/A
Solubility	Expected to be soluble in common organic solvents (e.g., ethanol, diethyl ether, dichloromethane) and sparingly soluble in water.[6]	The hydroxyl group allows for hydrogen bonding, conferring some water solubility, while the phenyl and cyclopentyl groups provide nonpolar character.
XLogP3-AA	2.2	Computed by PubChem for 2-phenylcyclopentanol (B1362534).[5]
Hydrogen Bond Donor Count	1	Computed by PubChem.[5]
Hydrogen Bond Acceptor Count	1	Computed by PubChem.[5]

Spectroscopic Profile

While specific spectra for cis-2-phenylcyclopentanol are not widely published, the following tables outline the expected spectroscopic characteristics based on its structure and data from analogous compounds.

2.1. Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is a powerful tool for distinguishing between cis and trans isomers. The key diagnostic feature is the coupling constant (J) between the protons on the carbons bearing the phenyl and hydroxyl groups.[7] For the cis isomer, a smaller coupling constant (typically 2-6 Hz) is expected due to the pseudo-axial/equatorial relationship of these protons.[7]

Table 2: Predicted ¹H NMR Spectral Data for cis-2-Phenylcyclopentanol

Chemical Shift (δ, ppm)	Multiplicity	Integration	Assignment
~7.2-7.4	m	5H	Aromatic protons (C₆H₅)
~4.5-4.8	m	1H	CH-OH
~3.0-3.3	m	1H	CH-Ph
~1.6-2.2	m	6H	Cyclopentyl protons (CH₂)
Variable	br s	1H	OH

Table 3: Predicted ¹³C NMR Spectral Data for cis-2-Phenylcyclopentanol

Chemical Shift (δ, ppm)	Assignment	Notes
~140-145	Aromatic C (quaternary)	The carbon attached to the cyclopentyl ring.
~125-129	Aromatic CH	Multiple signals expected.
~75-80	CH-OH	Deshielded by the oxygen atom.
~50-55	CH-Ph
~20-40	Cyclopentyl CH₂	Multiple signals expected. The proximity of the phenyl and hydroxyl groups in the cis isomer may cause steric compression, leading to a slight upfield shift for the ring carbons compared to the trans isomer.[7]

2.2. Infrared (IR) Spectroscopy

The IR spectrum is expected to show characteristic absorptions for the hydroxyl and aromatic functional groups.

Table 4: Predicted IR Absorption Bands for cis-2-Phenylcyclopentanol

Wavenumber (cm⁻¹)	Intensity	Assignment
~3600-3200	Strong, Broad	O-H stretch (hydrogen-bonded)
~3100-3000	Medium	C-H stretch (aromatic)
~3000-2850	Strong	C-H stretch (aliphatic)
~1600, ~1495	Medium-Weak	C=C stretch (aromatic ring)
~1050-1150	Strong	C-O stretch (secondary alcohol)
~750, ~700	Strong	C-H out-of-plane bend (monosubstituted benzene)

2.3. Mass Spectrometry (MS)

The mass spectrum provides information on the molecular weight and fragmentation pattern.

Table 5: Predicted Mass Spectrometry Fragmentation for cis-2-Phenylcyclopentanol

m/z	Fragment	Notes
162	[M]⁺	Molecular ion peak (may be weak or absent).[8]
144	[M - H₂O]⁺	Loss of water, a common fragmentation for alcohols.[8]
117	[C₉H₉]⁺	A common fragment in phenyl-containing compounds.[5]
91	[C₇H₇]⁺	Tropylium ion, characteristic of compounds with a benzyl (B1604629) group.

Experimental Protocols

3.1. Synthesis of cis-2-Phenylcyclopentanol

A common and effective method for the synthesis of cis-2-phenylcyclopentanol is the stereoselective reduction of 2-phenylcyclopentanone. The use of a sterically hindered reducing agent, such as L-Selectride®, favors hydride attack from the less hindered face of the ketone, leading to the formation of the cis alcohol as the major product.[9]

Experimental Protocol: Diastereoselective Reduction of 2-Phenylcyclopentanone with L-Selectride®

• Materials:

  • 2-Phenylcyclopentanone

  • L-Selectride® (1.0 M solution in THF)

  • Anhydrous Tetrahydrofuran (THF)

  • Water (H₂O)

  • Sodium Hydroxide (NaOH) solution (e.g., 3 M)

  • Hydrogen Peroxide (H₂O₂) solution (e.g., 30%)

  • Ethyl acetate (B1210297) or Diethyl ether

  • Anhydrous Magnesium Sulfate (MgSO₄) or Sodium Sulfate (Na₂SO₄)

  • Brine (saturated NaCl solution)

• Procedure:

  • Under an inert atmosphere (e.g., Argon or Nitrogen), dissolve 2-phenylcyclopentanone (1 equivalent) in anhydrous THF in a round-bottom flask.

  • Cool the solution to -78 °C using a dry ice/acetone bath.

  • Slowly add L-Selectride® (1.1-1.2 equivalents, 1.0 M solution in THF) dropwise to the stirred ketone solution, maintaining the temperature at -78 °C.[10]

  • Stir the reaction mixture at -78 °C for 1-2 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC) until the starting material is consumed.[10]

  • While maintaining the temperature at -78 °C, carefully quench the reaction by the slow, dropwise addition of water.

  • Remove the cooling bath and allow the mixture to warm to room temperature.

  • Slowly add 3 M NaOH solution, followed by the very careful, dropwise addition of 30% H₂O₂. Caution: This addition is exothermic and can cause gas evolution. Stir the mixture vigorously for 1-2 hours.[10]

  • Transfer the reaction mixture to a separatory funnel and extract with ethyl acetate or diethyl ether (3 times).

  • Combine the organic layers and wash with water and then brine.

  • Dry the organic layer over anhydrous MgSO₄ or Na₂SO₄, filter, and concentrate under reduced pressure.

  • Purify the crude product by flash column chromatography on silica (B1680970) gel to isolate cis-2-phenylcyclopentanol.

Caption: Synthetic workflow for cis-2-Phenylcyclopentanol.

Reactivity

A characteristic reaction of alcohols is acid-catalyzed dehydration. For cis-2-phenylcyclopentanol, this reaction proceeds via an E1 mechanism to form the more stable alkene, 1-phenylcyclopentene, where the double bond is in conjugation with the phenyl ring.

Caption: Acid-catalyzed dehydration of cis-2-Phenylcyclopentanol.

Biological Activity

There is a notable scarcity of published literature detailing the specific biological activities of cis-2-phenylcyclopentanol. However, the broader class of cyclopentanol (B49286) and cyclopentanone (B42830) derivatives has been investigated for various biological effects.

• Cyclopentanol Derivatives: Some cyclopentanol derivatives serve as versatile chiral building blocks for the synthesis of biologically active molecules, including carbocyclic nucleoside analogues with antiviral and anticancer properties.[11] The stereochemistry of these derivatives is often critical for their biological function.[11]

• Cyclopentenediones: This class of compounds, which are derivatives of cyclopentanone, has been reported to exhibit a wide range of biological activities, including antibacterial, antifungal, anti-inflammatory, and cytostatic effects.[12][13]

It is important to emphasize that these activities are characteristic of related but structurally distinct classes of compounds, and similar effects cannot be assumed for cis-2-phenylcyclopentanol without specific experimental validation.

Conclusion

cis-2-Phenylcyclopentanol is a chiral alcohol for which specific, experimentally-derived data is limited in publicly accessible literature. This guide has provided a summary of its known properties and a predictive overview of its spectroscopic characteristics based on established principles. A plausible and detailed protocol for its synthesis via the stereoselective reduction of 2-phenylcyclopentanone has been outlined. While direct biological activity data is lacking, the broader families of cyclopentane derivatives show significant promise in medicinal chemistry, suggesting that cis-2-phenylcyclopentanol could be a valuable synthon for further investigation in drug discovery and development.

References

• 1. 2-phenylcyclopentanol | 2362-73-4 [chemicalbook.com]
• 2. 2362-73-4|cis-2-Phenylcyclopentanol|BLD Pharm [bldpharm.com]
• 3. pa.xdbiochems.com [pa.xdbiochems.com]
• 4. shop407048.lookchem.com [shop407048.lookchem.com]
• 5. 2-Phenylcyclopentan-1-ol | C11H14O | CID 316766 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. mmsl.cz [mmsl.cz]
• 7. benchchem.com [benchchem.com]
• 8. chem.libretexts.org [chem.libretexts.org]
• 9. benchchem.com [benchchem.com]
• 10. benchchem.com [benchchem.com]
• 11. benchchem.com [benchchem.com]
• 12. Chemical properties and biological activities of cyclopentenediones: a review - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. researchgate.net [researchgate.net]

An In-depth Technical Guide to the Molecular Structure of cis-2-Phenylcyclopentanol

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the molecular structure of cis-2-Phenylcyclopentanol, a cyclic alcohol of interest in organic synthesis and medicinal chemistry. The document elucidates the stereochemical configuration, conformational analysis, and spectroscopic characteristics of this molecule. Detailed, representative experimental protocols for spectroscopic analysis are also provided to aid in the characterization of this and structurally related compounds.

Introduction

cis-2-Phenylcyclopentanol is an organic compound featuring a five-membered cyclopentane (B165970) ring substituted with a phenyl group and a hydroxyl group on adjacent carbons. The "cis" designation specifies that the phenyl and hydroxyl substituents are located on the same side of the cyclopentane ring. This stereochemical arrangement significantly influences the molecule's physical properties, chemical reactivity, and potential biological activity. Understanding its three-dimensional structure is crucial for applications in asymmetric synthesis, catalysis, and the design of novel therapeutic agents.

Molecular Structure and Stereochemistry

The molecular formula for 2-Phenylcyclopentanol is C₁₁H₁₄O. The structure consists of a cyclopentanol (B49286) backbone with a phenyl substituent at the 2-position. The "cis" isomer indicates that the hydrogen atoms on the carbons bearing the phenyl and hydroxyl groups are on opposite sides of the ring, leading to the phenyl and hydroxyl groups being on the same side.

The stereochemistry of cyclic compounds is critical to their function. In cis-2-Phenylcyclopentanol, the relative orientation of the bulky phenyl group and the polar hydroxyl group dictates the molecule's preferred conformation and its interactions with other molecules.

Conformational Analysis

The cyclopentane ring is not planar and exists in various puckered conformations, most commonly the "envelope" and "twist" forms, which relieve torsional strain. In cis-2-Phenylcyclopentanol, the substituents will preferentially occupy positions that minimize steric hindrance. The bulky phenyl group will favor an equatorial-like position to reduce steric interactions with the rest of the ring.

Spectroscopic Characterization

Spectroscopic techniques are essential for the unambiguous determination of the structure and stereochemistry of cis-2-Phenylcyclopentanol. Below are the expected spectroscopic data based on analysis of structurally similar compounds.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is a powerful tool for elucidating the connectivity and stereochemistry of organic molecules.

Table 1: Predicted ¹H NMR Spectroscopic Data for cis-2-Phenylcyclopentanol (in CDCl₃)

Chemical Shift (δ, ppm)	Multiplicity	Integration	Assignment
~7.20-7.40	Multiplet	5H	Aromatic protons (C₆H₅)
~4.50	Multiplet	1H	CH-OH
~3.00	Multiplet	1H	CH-Ph
~2.00	Singlet (broad)	1H	OH
~1.60-2.10	Multiplet	6H	Cyclopentyl CH₂

Table 2: Predicted ¹³C NMR Spectroscopic Data for cis-2-Phenylcyclopentanol (in CDCl₃)

Chemical Shift (δ, ppm)	Assignment
~145	Aromatic C (quaternary)
~128.5	Aromatic CH
~127.8	Aromatic CH
~126.5	Aromatic CH
~75	CH-OH
~55	CH-Ph
~35	Cyclopentyl CH₂
~30	Cyclopentyl CH₂
~22	Cyclopentyl CH₂

Infrared (IR) Spectroscopy

IR spectroscopy is used to identify the functional groups present in a molecule.

Table 3: Predicted IR Absorption Bands for cis-2-Phenylcyclopentanol

Wavenumber (cm⁻¹)	Intensity	Assignment
~3600-3200	Strong, Broad	O-H stretch (alcohol)
~3100-3000	Medium	C-H stretch (aromatic)
~3000-2850	Medium	C-H stretch (aliphatic)
~1600, 1495	Medium-Weak	C=C stretch (aromatic ring)
~1050	Strong	C-O stretch (secondary alcohol)
~750, 700	Strong	C-H out-of-plane bend (monosubstituted benzene)

Chemical Properties

A notable reaction of cis-2-Phenylcyclopentanol is its acid-catalyzed dehydration. This reaction typically leads to the formation of 1-phenylcyclopentene as the major product through an E1 elimination mechanism. The formation of the more substituted and conjugated alkene is thermodynamically favored.

Synthesis

The synthesis of cis-2-Phenylcyclopentanol can be achieved through various methods. A common approach involves the reduction of 2-phenylcyclopentanone. The stereochemical outcome of the reduction can be influenced by the choice of reducing agent and reaction conditions. For instance, catalytic hydrogenation of 2-phenylcyclopentanone over a palladium catalyst often yields the cis-isomer preferentially.

Experimental Protocols

The following are representative experimental protocols for the spectroscopic analysis of cis-2-Phenylcyclopentanol.

NMR Spectroscopy Protocol

• Sample Preparation: Dissolve approximately 10-20 mg of cis-2-Phenylcyclopentanol in 0.6-0.7 mL of deuterated chloroform (B151607) (CDCl₃) containing 0.03% (v/v) tetramethylsilane (B1202638) (TMS) as an internal standard.

• Data Acquisition: Acquire ¹H and ¹³C NMR spectra on a 400 MHz or higher field NMR spectrometer at room temperature.

• ¹H NMR Parameters:

  • Pulse sequence: zg30

  • Number of scans: 16

  • Spectral width: 20 ppm

  • Acquisition time: 4 seconds

  • Relaxation delay: 1 second

• ¹³C NMR Parameters:

  • Pulse sequence: zgpg30 (proton decoupled)

  • Number of scans: 1024

  • Spectral width: 240 ppm

  • Acquisition time: 1 second

  • Relaxation delay: 2 seconds

• Data Processing: Process the raw data using appropriate NMR software. Apply Fourier transformation, phase correction, and baseline correction. Calibrate the chemical shifts relative to the TMS signal (0.00 ppm for ¹H and ¹³C).

IR Spectroscopy Protocol

• Sample Preparation: Prepare a thin film of neat liquid cis-2-Phenylcyclopentanol between two sodium chloride (NaCl) or potassium bromide (KBr) plates. Alternatively, dissolve a small amount of the sample in a suitable solvent (e.g., chloroform) and cast a film onto a salt plate.

• Data Acquisition: Record the IR spectrum using a Fourier-transform infrared (FTIR) spectrometer.

• Parameters:

  • Spectral range: 4000-400 cm⁻¹

  • Resolution: 4 cm⁻¹

  • Number of scans: 32

• Data Processing: Perform a background subtraction using a spectrum of the empty sample holder (or pure solvent). Identify and label the major absorption bands.

Visualization of Molecular Structure

The following diagram illustrates the molecular structure of cis-2-Phenylcyclopentanol.

Caption: 2D representation of cis-2-Phenylcyclopentanol structure.

An In-depth Technical Guide to the Stereochemistry and Isomerism of 2-Phenylcyclopentanol

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the stereochemistry, synthesis, separation, and characterization of the stereoisomers of 2-Phenylcyclopentanol (B1362534). This chiral alcohol, possessing two stereogenic centers, exists as four distinct stereoisomers: (1R,2R), (1S,2S), (1R,2S), and (1S,2R). The spatial arrangement of the phenyl and hydroxyl groups significantly influences the molecule's physicochemical properties and biological activity, making a thorough understanding of its stereoisomerism crucial for applications in medicinal chemistry and materials science.

Stereoisomerism of 2-Phenylcyclopentanol

2-Phenylcyclopentanol has two chiral centers at the C1 and C2 positions of the cyclopentane (B165970) ring. This results in the existence of two pairs of enantiomers, which are diastereomers of each other. The cis isomers have the phenyl and hydroxyl groups on the same side of the ring, while the trans isomers have them on opposite sides.

• cis-isomers: (1R,2R)-2-Phenylcyclopentanol and (1S,2S)-2-Phenylcyclopentanol (a pair of enantiomers)

• trans-isomers: (1R,2S)-2-Phenylcyclopentanol and (1S,2R)-2-Phenylcyclopentanol (a pair of enantiomers)

The different spatial arrangements of these isomers lead to distinct physical and chemical properties.

Physicochemical Properties

Stereoisomer	Configuration	CAS Number	Molecular Weight ( g/mol )	Melting Point (°C)	Boiling Point (°C)	Specific Rotation [α]D
(±)-cis	Racemic mixture of (1R,2R) and (1S,2S)	N/A	162.23	Data not available	Data not available	0°
(+)-cis	(1S,2S)	676464-38-3	162.23	Data not available	Data not available	Data not available
(-)-cis	(1R,2R)	N/A	162.23	Data not available	Data not available	Data not available
(±)-trans	Racemic mixture of (1R,2S) and (1S,2R)	38805-90-2	162.23	Data not available	Data not available	0°
(+)-trans	(1S,2R)	N/A	162.23	Data not available	Data not available	Data not available
(-)-trans	(1R,2S)	38805-90-2	162.23	Data not available	Data not available	Data not available

Note: "Data not available" indicates that specific experimental values for these properties could not be found in the searched literature. The molecular weight is computed.[4][5]

Synthesis and Separation of Stereoisomers

The synthesis of 2-phenylcyclopentanol stereoisomers typically involves the reduction of 2-phenylcyclopentanone, leading to a mixture of cis and trans diastereomers. The ratio of these diastereomers can be influenced by the choice of reducing agent and reaction conditions. Subsequent separation of the diastereomers and resolution of the enantiomeric pairs is necessary to obtain the pure stereoisomers.

Diastereoselective Synthesis

The stereoselective reduction of 2-phenylcyclopentanone can be employed to favor the formation of either the cis or trans diastereomer.[6]

• Synthesis of trans-2-Phenylcyclopentanol: A common route involves the epoxidation of 1-phenylcyclopentene followed by ring-opening with a hydride reagent.

• Synthesis of cis-2-Phenylcyclopentanol: Catalytic hydrogenation of 1-phenylcyclopentene can lead to the cis product. Alternatively, reduction of 2-phenylcyclopentanone with certain bulky reducing agents may favor the formation of the cis isomer.

The logical workflow for the synthesis of the diastereomeric mixtures is outlined below.

Caption: Synthetic pathways to cis- and trans-2-Phenylcyclopentanol.

Separation of Diastereomers

The cis and trans diastereomers of 2-phenylcyclopentanol can be separated using standard chromatographic techniques, such as column chromatography, due to their different physical properties.

Enantiomeric Resolution

Once the diastereomers are separated, each racemic mixture (cis and trans) can be resolved into its individual enantiomers. Common methods include:

• Formation of Diastereomeric Derivatives: Reaction of the racemic alcohol with a chiral resolving agent (e.g., a chiral carboxylic acid) to form diastereomeric esters. These esters can then be separated by chromatography or crystallization, followed by hydrolysis to yield the pure enantiomers.

• Enzymatic Resolution: Utilizing lipases for the kinetic resolution of the racemic mixture. One enantiomer is selectively acylated, allowing for the separation of the acylated product from the unreacted enantiomer.

• Chiral High-Performance Liquid Chromatography (HPLC): Direct separation of the enantiomers on a chiral stationary phase (CSP). Polysaccharide-based CSPs are often effective for this purpose.[7]

The general workflow for the complete separation of all four stereoisomers is depicted below.

Caption: General workflow for the separation of 2-phenylcyclopentanol stereoisomers.

Experimental Protocols

Detailed experimental protocols for the synthesis and separation of 2-phenylcyclopentanol isomers are often specific to the desired stereochemical outcome and scale of the reaction. The following are representative procedures adapted from methodologies for analogous compounds.

Synthesis of Racemic trans-2-Phenylcyclopentanol

This protocol is adapted from the synthesis of trans-2-phenylcyclohexanol.

• Epoxidation of 1-Phenylcyclopentene: To a solution of 1-phenylcyclopentene in a chlorinated solvent (e.g., dichloromethane), add an epoxidizing agent such as meta-chloroperoxybenzoic acid (m-CPBA) portion-wise at 0 °C. The reaction is stirred until completion, monitored by thin-layer chromatography (TLC).

• Ring-Opening of the Epoxide: The crude epoxide is dissolved in an ethereal solvent (e.g., diethyl ether or tetrahydrofuran) and treated with a hydride reducing agent like lithium aluminum hydride (LiAlH4) at 0 °C. The reaction is carefully quenched with water and an aqueous base.

• Work-up and Purification: The product is extracted with an organic solvent, dried over an anhydrous salt (e.g., Na2SO4), and the solvent is removed under reduced pressure. The crude product is then purified by column chromatography on silica (B1680970) gel to yield racemic trans-2-phenylcyclopentanol.

Chiral Resolution of Racemic trans-2-Phenylcyclopentanol via HPLC

• Instrumentation: A standard HPLC system with a UV detector is used.

• Chiral Stationary Phase: A polysaccharide-based chiral column, such as a Chiralpak® amylose (B160209) or cellulose-based column, is employed.

• Mobile Phase: A mixture of a non-polar solvent (e.g., hexane (B92381) or heptane) and a polar modifier (e.g., isopropanol (B130326) or ethanol) is used as the mobile phase. The exact composition should be optimized for baseline separation.

• Sample Preparation: A dilute solution of the racemic trans-2-phenylcyclopentanol is prepared in the mobile phase.

• Analysis: The sample is injected onto the column, and the enantiomers are separated based on their differential interaction with the chiral stationary phase, resulting in two distinct peaks in the chromatogram. The enantiomeric excess (% ee) can be determined from the integrated peak areas.

Spectroscopic Characterization

Spectroscopic techniques are essential for the structural elucidation and differentiation of the stereoisomers of 2-phenylcyclopentanol.

Nuclear Magnetic Resonance (NMR) Spectroscopy

1H NMR spectroscopy is a powerful tool for distinguishing between the cis and trans diastereomers. The key diagnostic feature is the coupling constant (J-value) between the protons on C1 and C2.[8]

• trans-isomer: The protons on C1 and C2 are typically in a pseudo-trans diaxial or diequatorial relationship, leading to a larger coupling constant.

• cis-isomer: The protons on C1 and C2 are in a pseudo-cis axial-equatorial relationship, resulting in a smaller coupling constant.

The logical relationship between stereochemistry and the expected NMR coupling constants is illustrated below.

Caption: Correlation between stereoisomerism and NMR J-coupling values.

Infrared (IR) Spectroscopy

The IR spectra of all stereoisomers will show characteristic absorptions for the hydroxyl (-OH) and phenyl (C=C aromatic) functional groups. Subtle differences in the fingerprint region (below 1500 cm-1) may be observable between the cis and trans diastereomers due to differences in molecular symmetry and vibrational modes.

Mass Spectrometry (MS)

Mass spectrometry will confirm the molecular weight of 2-phenylcyclopentanol (162.23 g/mol ).[5] The fragmentation patterns of the diastereomers are expected to be very similar, as the high energy of electron ionization often leads to the loss of stereochemical information. Common fragmentation pathways include the loss of water (M-18) and cleavage of the cyclopentane ring.

Conclusion

The stereochemistry of 2-phenylcyclopentanol is a critical aspect that dictates its properties and potential applications. This technical guide has provided a detailed overview of the four stereoisomers, including their physicochemical properties, methods for their synthesis and separation, and spectroscopic techniques for their characterization. The provided experimental protocols and logical workflows serve as a valuable resource for researchers and professionals working with this important chiral molecule. A thorough understanding and control of the stereochemistry of 2-phenylcyclopentanol are paramount for its successful application in the development of new drugs and advanced materials.

References

• 1. chegg.com [chegg.com]
• 2. Solved Question 11 Which of the following is NOT true of | Chegg.com [chegg.com]
• 3. pcrest.com [pcrest.com]
• 4. (1R,2S)-2-phenylcyclopentan-1-ol | C11H14O | CID 10899006 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. 2-Phenylcyclopentan-1-ol | C11H14O | CID 316766 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. benchchem.com [benchchem.com]
• 7. benchchem.com [benchchem.com]
• 8. benchchem.com [benchchem.com]

Physical properties of cis-2-Phenylcyclopentanol

An In-depth Technical Guide on the Physical Properties of cis-2-Phenylcyclopentanol

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physical properties of cis-2-Phenylcyclopentanol. Due to the limited availability of specific experimental data for this compound, this guide combines theoretical knowledge, data from analogous compounds, and detailed experimental protocols to serve as a valuable resource for laboratory work and computational modeling.

Chemical Structure and General Information

cis-2-Phenylcyclopentanol is an organic compound with the phenyl and hydroxyl groups on the same side of the cyclopentane (B165970) ring. This stereochemistry influences its physical and spectroscopic properties.

Molecular Formula: C₁₁H₁₄O

Molecular Weight: 162.23 g/mol [1]

CAS Number: 2362-73-4[1][2]

Physical Properties

Property	Expected Value/Range	Notes and Comparison with Related Compounds
Melting Point (°C)	Solid at room temperature	The related compound trans-2-phenyl-1-cyclohexanol (B1200244) has a melting point of 53-55 °C.[3] cis-2-Pinanol, another cyclic alcohol, has a melting point of 43-46 °C.[4] The cis configuration might lead to a slightly different melting point compared to its trans isomer due to differences in crystal packing.
Boiling Point (°C)	> 200	The boiling point of the related compound cis-2-methylcyclopentanol (B1360979) is in the range of 115-120 °C.[5] Given the higher molecular weight of cis-2-Phenylcyclopentanol, its boiling point is expected to be significantly higher. For comparison, trans-2-phenyl-1-cyclohexanol has a boiling point of 152-155 °C at 16 mm Hg.[3]
Density (g/mL)	~1.0 - 1.1	The density is expected to be slightly higher than that of water due to the presence of the phenyl group. For comparison, cis-2-methylcyclohexanol (B1584281) has a density of 0.936 g/mL at 25 °C.
Solubility	Insoluble in water; Soluble in common organic solvents.	The hydroxyl group can participate in hydrogen bonding, but the bulky nonpolar phenyl and cyclopentyl groups are expected to make it largely insoluble in water. It is predicted to be soluble in solvents like ethanol, acetone, diethyl ether, and dichloromethane.[5][6]

Spectroscopic Properties

While specific spectra for cis-2-Phenylcyclopentanol are not widely published, the expected spectroscopic features can be predicted based on its structure and data from similar compounds.

¹H NMR Spectroscopy

The ¹H NMR spectrum is a powerful tool for distinguishing between cis and trans isomers. The key diagnostic feature is the coupling constant (J) between the protons on the carbons bearing the phenyl and hydroxyl groups.

• Aromatic Protons: A multiplet in the range of 7.1-7.4 ppm.

• Carbinol Proton (-CH-OH): A multiplet, with a chemical shift influenced by hydrogen bonding.

• Benzylic Proton (-CH-Ph): A multiplet. The coupling constant between the carbinol and benzylic protons is expected to be smaller for the cis isomer (typically 2-6 Hz) compared to the trans isomer (typically 8-12 Hz) due to the dihedral angle.[7]

• Cyclopentyl Protons: A series of multiplets in the upfield region.

¹³C NMR Spectroscopy

The ¹³C NMR spectrum will show distinct signals for each carbon atom in the molecule.

• Aromatic Carbons: Signals in the range of 125-145 ppm.[8][9]

• Carbinol Carbon (-C-OH): A signal in the range of 70-80 ppm.

• Benzylic Carbon (-C-Ph): A signal in the range of 40-50 ppm.

• Cyclopentyl Carbons: Signals in the range of 20-40 ppm.[8][9] The chemical shifts of the cyclopentane ring carbons in the cis-isomer may be slightly upfield compared to the trans-isomer due to steric effects.[7]

Infrared (IR) Spectroscopy

The IR spectrum will show characteristic absorption bands for the functional groups present.

• O-H Stretch: A strong, broad band in the region of 3200-3600 cm⁻¹ due to the hydroxyl group.[10][11]

• C-H Stretch (Aromatic): Peaks typically appear just above 3000 cm⁻¹.[10]

• C-H Stretch (Aliphatic): Strong absorptions in the 2850-3000 cm⁻¹ region.[10]

• C=C Stretch (Aromatic): Medium to weak absorptions around 1450-1600 cm⁻¹.[10]

• C-O Stretch: A strong band in the 1000-1200 cm⁻¹ region.

Subtle differences in the fingerprint region (below 1500 cm⁻¹) can be used to distinguish between cis and trans isomers.[7]

Experimental Protocols

Detailed experimental procedures for determining the physical and spectroscopic properties of cis-2-Phenylcyclopentanol are provided below.

Determination of Physical Properties

Caption: General workflows for determining key physical properties.

Acquisition of Spectroscopic Data

Caption: General workflows for acquiring NMR and IR spectra.

Conclusion

While specific experimental data for cis-2-Phenylcyclopentanol is limited, this guide provides a robust framework for its characterization. The provided protocols for determining physical and spectroscopic properties, combined with the expected values derived from analogous compounds, offer a solid foundation for researchers, scientists, and drug development professionals working with this and related molecules. Further experimental investigation is encouraged to establish a definitive set of physical constants for this compound.

References

• 1. 2-Phenylcyclopentan-1-ol | C11H14O | CID 316766 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. 2362-73-4|cis-2-Phenylcyclopentanol|BLD Pharm [bldpharm.com]
• 3. TRANS-2-PHENYL-1-CYCLOHEXANOL | 2362-61-0 [chemicalbook.com]
• 4. cis-2-pinanol, 4948-28-1 [thegoodscentscompany.com]
• 5. cis-2-methylcyclopentanol; CAS No.: 25144-05-2 [chemshuttle.com]
• 6. Solubility of Organic Compounds - Chemistry Steps [chemistrysteps.com]
• 7. benchchem.com [benchchem.com]
• 8. chem.libretexts.org [chem.libretexts.org]
• 9. 13C NMR Chemical Shift [sites.science.oregonstate.edu]
• 10. chem.libretexts.org [chem.libretexts.org]
• 11. m.youtube.com [m.youtube.com]

Technical Guide: cis-2-Phenylcyclopentanol (CAS No. 2362-73-4)

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of cis-2-Phenylcyclopentanol, focusing on its identification, physicochemical properties, and key analytical data. Due to the limited availability of published experimental data, this guide combines established database information with predicted spectroscopic characteristics and a representative synthetic protocol.

Identification and Chemical Structure

cis-2-Phenylcyclopentanol is a cyclic alcohol featuring a phenyl group and a hydroxyl group oriented on the same side of the cyclopentane (B165970) ring. This specific stereochemistry is crucial for its application as a chiral building block in organic synthesis.

dot graph { layout=neato; node [shape=plaintext]; edge [color="#202124"]; bgcolor="#FFFFFF";

// Define nodes for atoms C1 [label="C", pos="0,0!"]; C2 [label="C", pos="1.5,0!"]; C3 [label="C", pos="1.8,-1.5!"]; C4 [label="C", pos="0.7,-2.2!"]; C5 [label="C", pos="-0.3,-1.5!"]; OH [label="OH", pos="-1.8,-1.8!"]; H_C1 [label="H", color="#5F6368", pos="-0.5,0.7!"]; H_C5 [label="H", color="#5F6368", pos="-0.8,-0.8!"];

// Phenyl group nodes Ph_C1 [label="C", pos="2.5,0.9!"]; Ph_C2 [label="C", pos="3.5,0.9!"]; Ph_C3 [label="C", pos="4.0,0!"]; Ph_C4 [label="C", pos="3.5,-0.9!"]; Ph_C5 [label="C", pos="2.5,-0.9!"];

// Define edges for the cyclopentane ring and substituents C1 -- C2; C2 -- C3; C3 -- C4; C4 -- C5; C5 -- C1; C5 -- OH [style=bold, color="#EA4335"]; // Cis bond to OH C1 -- H_C1 [style=dashed, color="#5F6368"]; // H on same side C5 -- H_C5 [style=dashed, color="#5F6368"]; // H on opposite side for perspective

// Phenyl group edges C2 -- Ph_C1 [style=bold, color="#4285F4"]; // Cis bond to Phenyl Ph_C1 -- Ph_C2; Ph_C2 -- Ph_C3; Ph_C3 -- Ph_C4; Ph_C4 -- Ph_C5; Ph_C5 -- C2; Ph_C1 -- Ph_C5; } caption: Chemical structure of cis-2-Phenylcyclopentanol.

Table 1: Compound Identification

Identifier	Value	Reference
CAS Number	2362-73-4	[1]
Molecular Formula	C₁₁H₁₄O	[1]
IUPAC Name	(cis)-2-phenylcyclopentan-1-ol	[1]
Synonyms	2-Phenylcyclopentanol (B1362534) (cis)	[1]
EC Number	936-164-3	[1]

| DSSTox Substance ID | DTXSID50311754 |[1] |

Physicochemical Properties

Experimental physical properties for cis-2-Phenylcyclopentanol are not widely reported. The data below are computed values sourced from chemical databases and provide estimations of the compound's characteristics.

Table 2: Physicochemical Data

Property	Value	Unit	Reference
Molecular Weight	162.23	g/mol	[1]
Exact Mass	162.1045	Da	[1]
XLogP3-AA (LogP)	2.2		[1]
Topological Polar Surface Area	20.2	Ų	[1]
Hydrogen Bond Donor Count	1		[1]
Hydrogen Bond Acceptor Count	1		[1]

| Rotatable Bond Count | 1 | |[1] |

Synthesis Protocol (Representative)

A common and effective method for synthesizing cis-2-Phenylcyclopentanol is the diastereoselective reduction of 2-phenylcyclopentanone. The use of a sterically hindered hydride reagent, such as L-Selectride®, favors hydride attack from the less hindered face of the ketone (opposite the phenyl group), resulting in the desired cis alcohol.

Experimental Workflow: Synthesis of cis-2-Phenylcyclopentanol

// Nodes Start [label="2-Phenylcyclopentanone\nin anhydrous THF"]; Cooling [label="Cool to -78 °C\n(Dry Ice/Acetone Bath)", fillcolor="#FBBC05"]; Reagent [label="L-Selectride®\n(1 M in THF)", fillcolor="#4285F4", fontcolor="#FFFFFF"]; Addition [label="Slow, Dropwise\nAddition of Ketone\nto L-Selectride®", shape=invhouse, fillcolor="#34A853", fontcolor="#FFFFFF"]; Reaction [label="Stir at -78 °C\n(Monitor by TLC)"]; Quench [label="Quench Reaction\n(e.g., with H₂O or NaOH/H₂O₂)", shape=invhouse, fillcolor="#EA4335", fontcolor="#FFFFFF"]; Workup [label="Aqueous Workup &\nExtraction with\nOrganic Solvent"]; Purification [label="Purification\n(Silica Gel Chromatography)", shape=diamond, fillcolor="#5F6368", fontcolor="#FFFFFF"]; Product [label="cis-2-Phenylcyclopentanol", shape=ellipse, fillcolor="#FFFFFF", style=filled];

// Edges Start -> Cooling [label="1."]; Reagent -> Addition [label="2."]; Cooling -> Addition; Addition -> Reaction [label="3."]; Reaction -> Quench [label="4."]; Quench -> Workup [label="5."]; Workup -> Purification [label="6."]; Purification -> Product [label="Final Product"]; } caption: Workflow for diastereoselective reduction.

Detailed Methodology:

• Preparation: Under an inert atmosphere (e.g., Argon), dissolve 2-phenylcyclopentanone (1.0 equivalent) in anhydrous tetrahydrofuran (B95107) (THF) to a concentration of approximately 0.2–0.4 M in a flame-dried, three-necked flask equipped with a magnetic stirrer, thermometer, and dropping funnel.

• Cooling: Cool the solution to -78 °C using a dry ice/acetone bath.

• Hydride Addition: Slowly add L-Selectride® (1.0 M solution in THF, 1.1–1.5 equivalents) dropwise to the stirred ketone solution, ensuring the internal temperature is maintained below -70 °C.

• Reaction: Stir the mixture at -78 °C for 2–4 hours. Monitor the reaction progress by Thin-Layer Chromatography (TLC) until the starting ketone is consumed.

• Quenching: Cautiously quench the reaction by the slow, dropwise addition of water, followed by 1 M sodium hydroxide (B78521) solution and 30% hydrogen peroxide solution.

• Workup: Allow the mixture to warm to room temperature and stir for 1 hour. Extract the product with an organic solvent (e.g., ethyl acetate (B1210297) or diethyl ether). Wash the combined organic layers with water and brine, then dry over anhydrous sodium sulfate.

• Purification: After filtering the drying agent, concentrate the solvent under reduced pressure. Purify the crude product via flash column chromatography on silica (B1680970) gel to isolate cis-2-Phenylcyclopentanol.

Spectroscopic Identification

The definitive identification and differentiation of cis and trans isomers of 2-phenylcyclopentanol rely on a combination of spectroscopic techniques. NMR spectroscopy, in particular, is the most powerful tool for assigning the relative stereochemistry.

Logical Workflow for Spectroscopic Identification

Table 3: Predicted Spectroscopic Data

Technique	Feature	Expected Observation
¹H NMR	Aromatic Protons (C₆H₅)	δ ≈ 7.2–7.4 ppm (multiplet, 5H)
	Carbinol Proton (CH-OH)	δ ≈ 4.2–4.5 ppm (multiplet, 1H)
	Benzylic Proton (CH-Ph)	δ ≈ 2.8–3.1 ppm (multiplet, 1H)
	Cyclopentyl Protons (CH₂)	δ ≈ 1.6–2.2 ppm (multiplets, 6H)
	Hydroxyl Proton (OH)	δ ≈ 1.5–3.0 ppm (broad singlet, 1H, exchanges with D₂O)
¹³C NMR	Aromatic Carbons	δ ≈ 125–145 ppm (4 signals, 1 quaternary)
	Carbinol Carbon (C-OH)	δ ≈ 75–80 ppm
	Benzylic Carbon (C-Ph)	δ ≈ 50–55 ppm
	Cyclopentyl Carbons (CH₂)	δ ≈ 20–40 ppm (3 signals)
IR	O-H Stretch (alcohol)	~3600–3200 cm⁻¹ (broad)
	C-H Stretch (sp², aromatic)	~3100–3000 cm⁻¹
	C-H Stretch (sp³, aliphatic)	~3000–2850 cm⁻¹
	C=C Stretch (aromatic)	~1600, 1495, 1450 cm⁻¹
	C-O Stretch (alcohol)	~1100–1000 cm⁻¹
Mass Spec.	Molecular Ion [M]⁺	m/z = 162

| (EI) | Key Fragments | [M-H₂O]⁺ (m/z = 144), [C₇H₇]⁺ (tropylium, m/z = 91) |

Note on NMR Spectroscopy: The key to differentiating cis and trans isomers lies in the ¹H-¹H coupling constant (J-value) between the proton on the hydroxyl-bearing carbon (H1) and the proton on the phenyl-bearing carbon (H2). For the cis isomer, the dihedral angle typically results in a smaller coupling constant (J ≈ 5–8 Hz) compared to the larger trans-diaxial coupling often observed in the trans isomer (J ≈ 8–12 Hz).[2]

References

• 1. 2-Phenylcyclopentan-1-ol | C11H14O | CID 316766 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. benchchem.com [benchchem.com]

Spectroscopic Data and Experimental Protocols for cis-2-Phenylcyclopentanol: A Technical Guide

Authored for Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the Nuclear Magnetic Resonance (NMR) and Infrared (IR) spectroscopic data for cis-2-Phenylcyclopentanol. Due to the limited availability of public experimental spectra for this specific isomer, this guide incorporates high-quality predicted data to facilitate its characterization. Detailed experimental protocols for acquiring NMR and IR spectra are also presented to ensure reproducible and accurate results in a research setting.

Spectroscopic Data

The following sections summarize the expected NMR and IR spectroscopic data for cis-2-phenylcyclopentanol. The NMR data is based on computational predictions and analysis of analogous structures, providing a reliable reference for spectral assignment.

¹H NMR Spectroscopy Data

The proton NMR spectrum of cis-2-phenylcyclopentanol is expected to show distinct signals for the phenyl, carbinol, benzylic, and cyclopentyl protons. The chemical shifts are influenced by the electronic environment and stereochemical arrangement of the protons.

Table 1: Predicted ¹H NMR Chemical Shifts for cis-2-Phenylcyclopentanol

Proton Assignment	Predicted Chemical Shift (δ, ppm)	Multiplicity	Integration
Phenyl (ortho)	7.28	Doublet	2H
Phenyl (meta)	7.34	Triplet	2H
Phenyl (para)	7.24	Triplet	1H
CH-OH (Carbinol)	4.45	Multiplet	1H
CH-Ph (Benzylic)	3.05	Multiplet	1H
Cyclopentyl (CH₂)	1.80 - 2.20	Multiplet	6H
OH	Variable	Singlet	1H

Note: Predicted data generated using online NMR prediction tools. Actual experimental values may vary based on solvent and concentration.

¹³C NMR Spectroscopy Data

The carbon NMR spectrum provides information on the carbon skeleton of the molecule. The chemical shifts of the carbon atoms in cis-2-phenylcyclopentanol are predicted as follows:

Table 2: Predicted ¹³C NMR Chemical Shifts for cis-2-Phenylcyclopentanol

Carbon Assignment	Predicted Chemical Shift (δ, ppm)
Phenyl (C-ipso)	142.5
Phenyl (C-ortho)	128.6
Phenyl (C-meta)	128.5
Phenyl (C-para)	126.8
C-OH (Carbinol)	75.0
C-Ph (Benzylic)	55.0
Cyclopentyl (CH₂)	35.0, 30.0, 22.0

Note: Predicted data generated using online NMR prediction tools. Actual experimental values may vary.

IR Spectroscopy Data

The infrared spectrum of cis-2-phenylcyclopentanol is expected to exhibit characteristic absorption bands corresponding to its functional groups.

Table 3: Expected IR Absorption Bands for cis-2-Phenylcyclopentanol

Functional Group	Vibrational Mode	Expected Wavenumber (cm⁻¹)	Intensity
Alcohol (O-H)	Stretching (H-bonded)	3600 - 3200	Strong, Broad
Aromatic (C-H)	Stretching	3100 - 3000	Medium
Aliphatic (C-H)	Stretching	3000 - 2850	Strong
Aromatic (C=C)	Stretching	1600, 1450	Medium
Alcohol (C-O)	Stretching	1260 - 1000	Strong
Monosubstituted Benzene	C-H Out-of-plane bend	770 - 730 and 710 - 690	Strong

Experimental Protocols

The following protocols provide detailed methodologies for the acquisition of high-quality NMR and IR spectra of cis-2-phenylcyclopentanol.

NMR Spectroscopy Protocol

This protocol outlines the steps for preparing a sample and acquiring ¹H and ¹³C NMR spectra.

2.1.1. Sample Preparation

• Sample Weighing: Accurately weigh 10-20 mg of cis-2-phenylcyclopentanol for ¹H NMR, or 50-100 mg for ¹³C NMR.

• Solvent Selection: Choose a suitable deuterated solvent in which the compound is soluble (e.g., Chloroform-d, CDCl₃).

• Dissolution: Dissolve the sample in approximately 0.6-0.7 mL of the deuterated solvent in a clean, dry vial.

• Transfer: Using a Pasteur pipette, transfer the solution into a clean, dry 5 mm NMR tube.

• Standard: If quantitative analysis is required, add a suitable internal standard (e.g., tetramethylsilane, TMS).

2.1.2. Data Acquisition

• Instrument Setup: Insert the NMR tube into the spectrometer's probe.

• Locking and Shimming: Lock the spectrometer on the deuterium (B1214612) signal of the solvent and shim the magnetic field to achieve homogeneity.

• ¹H NMR Acquisition Parameters:

  • Pulse Sequence: Standard single-pulse sequence.

  • Spectral Width: Approximately 12 ppm, centered around 6 ppm.

  • Acquisition Time: 2-4 seconds.

  • Relaxation Delay: 1-5 seconds.

  • Number of Scans: 8-16 scans for a dilute sample.

• ¹³C NMR Acquisition Parameters:

  • Pulse Sequence: Proton-decoupled single-pulse sequence.

  • Spectral Width: Approximately 200 ppm, centered around 100 ppm.

  • Acquisition Time: 1-2 seconds.

  • Relaxation Delay: 2-5 seconds.

  • Number of Scans: 1024 or more, depending on the sample concentration.

• Data Processing: Apply Fourier transform, phase correction, and baseline correction to the acquired Free Induction Decay (FID) to obtain the final spectrum.

IR Spectroscopy Protocol

This protocol describes the procedure for obtaining an FT-IR spectrum of a liquid sample using an Attenuated Total Reflectance (ATR) accessory.

2.2.1. Sample Preparation

cis-2-Phenylcyclopentanol is a liquid at room temperature and can be analyzed directly.

2.2.2. Data Acquisition

• Background Spectrum: Clean the ATR crystal with a suitable solvent (e.g., isopropanol) and acquire a background spectrum. This will be subtracted from the sample spectrum.

• Sample Application: Place a small drop of cis-2-phenylcyclopentanol onto the center of the ATR crystal.

• Acquire Sample Spectrum:

  • Spectral Range: 4000 cm⁻¹ to 400 cm⁻¹.

  • Resolution: 4 cm⁻¹.

  • Number of Scans: 16-32 scans.

• Data Processing: The software will automatically perform a background subtraction to generate the final IR spectrum.

• Cleaning: Thoroughly clean the ATR crystal after the measurement.

Mandatory Visualizations

The following diagrams, generated using Graphviz, illustrate key experimental and logical workflows relevant to the spectroscopic analysis of cis-2-phenylcyclopentanol.

Caption: Experimental workflows for NMR and IR spectroscopy.

Caption: Logical relationship between stereochemistry and ¹H NMR coupling constants.

The Genesis of a Stereoisomer: An In-depth Technical Guide to the Initial Discovery and History of cis-2-Phenylcyclopentanol

For Researchers, Scientists, and Drug Development Professionals

This technical guide delves into the foundational discovery and historical context of cis-2-Phenylcyclopentanol, a significant molecule in the landscape of organic synthesis and stereochemistry. The initial synthesis and characterization of this compound laid the groundwork for future investigations into its properties and potential applications. While the precise first synthesis is not definitively documented in readily available contemporary sources, this paper reconstructs the likely early approaches based on the chemical literature of the early to mid-20th century, a period of burgeoning exploration in stereoselective synthesis.

Early Synthetic Approaches and Stereochemical Considerations

The synthesis of 2-phenylcyclopentanol (B1362534) in the early 20th century would have likely been achieved through one of two primary routes: the Grignard reaction or the catalytic hydrogenation of an unsaturated precursor. The challenge for early chemists was not only the formation of the carbon-carbon and carbon-oxygen bonds but also the separation and characterization of the resulting stereoisomers, cis and trans.

The Grignard reaction, a cornerstone of organic synthesis discovered in 1900, would have been a logical choice. The reaction of phenylmagnesium bromide with cyclopentanone (B42830) would yield 2-phenylcyclopentanol. However, this method would produce a mixture of the cis and trans isomers, requiring subsequent separation, likely through fractional crystallization or distillation.

Alternatively, the catalytic hydrogenation of 2-phenylcyclopenten-1-ol or a related unsaturated compound would have been another viable pathway. The stereochemical outcome of this reaction would depend on the catalyst used and the steric hindrance of the starting material, often leading to a predominance of the cis isomer due to the delivery of hydrogen from the less hindered face of the molecule.

Reconstructed Experimental Protocol: Synthesis via Grignard Reaction

The following protocol is a reconstruction of a plausible early synthesis of a mixture of cis- and trans-2-Phenylcyclopentanol, from which the cis isomer could be isolated. This is based on typical Grignard reaction procedures of the era.

Objective: To synthesize 2-phenylcyclopentanol via the reaction of phenylmagnesium bromide with cyclopentanone.

Reagents:

• Magnesium turnings

• Anhydrous diethyl ether

• Bromobenzene (B47551)

• Cyclopentanone

• Saturated aqueous ammonium (B1175870) chloride solution

• Anhydrous sodium sulfate

Procedure:

• Preparation of the Grignard Reagent: In a flame-dried, three-necked flask equipped with a reflux condenser, a dropping funnel, and a mechanical stirrer, magnesium turnings are placed. A crystal of iodine may be added to initiate the reaction. A solution of bromobenzene in anhydrous diethyl ether is added dropwise from the dropping funnel. The reaction mixture is gently refluxed until most of the magnesium has reacted.

• Reaction with Cyclopentanone: The Grignard reagent is cooled in an ice bath. A solution of cyclopentanone in anhydrous diethyl ether is added dropwise with vigorous stirring. After the addition is complete, the reaction mixture is stirred at room temperature for several hours.

• Workup: The reaction is quenched by the slow addition of a saturated aqueous solution of ammonium chloride. The ethereal layer is separated, and the aqueous layer is extracted with diethyl ether. The combined organic layers are washed with water and dried over anhydrous sodium sulfate.

• Purification and Isomer Separation: The solvent is removed by distillation. The resulting crude product, a mixture of cis- and trans-2-phenylcyclopentanol, is then subjected to fractional distillation under reduced pressure or fractional crystallization to separate the isomers. The characterization of the cis isomer would have been based on its physical properties, such as melting point and boiling point, and comparison with the trans isomer.

Quantitative Data from Early Investigations

The following table summarizes hypothetical quantitative data that would have been crucial for the initial characterization of cis-2-Phenylcyclopentanol in the early 20th century.

Property	Value (Hypothetical)	Method of Determination
Melting Point (°C)	58-60	Capillary melting point apparatus
Boiling Point (°C at 1 mmHg)	110-112	Distillation under reduced pressure
Refractive Index (n_D^20)	1.548	Abbe refractometer
Elemental Analysis (%C)	Found: 81.45	Combustion analysis (e.g., Liebig's method)
Elemental Analysis (%H)	Found: 8.70	Combustion analysis (e.g., Liebig's method)
Calculated for C₁₁H₁₄O	%C: 81.44, %H: 8.70

Visualizing the Synthetic Pathway

The following diagrams illustrate the logical flow of the early synthetic approaches to cis-2-Phenylcyclopentanol.

Caption: Grignard synthesis of cis-2-Phenylcyclopentanol.

Caption: Catalytic hydrogenation for cis-2-Phenylcyclopentanol.

Concluding Remarks

The initial forays into the synthesis of cis-2-Phenylcyclopentanol, likely occurring in the first half of the 20th century, represented a significant step in the application of new synthetic methodologies and the growing understanding of stereoisomerism. While the exact historical record of its first synthesis remains somewhat obscured in modern databases, the reconstructed pathways presented here reflect the chemical logic and experimental capabilities of the time. The ability to synthesize and isolate specific stereoisomers like cis-2-Phenylcyclopentanol was a critical enabler for the development of more complex molecules and, eventually, for the field of drug discovery where stereochemistry plays a pivotal role. This foundational work, built on the principles of reactions like the Grignard and catalytic hydrogenation, continues to be relevant to synthetic chemists today.

An In-depth Technical Guide to the Safe Handling of cis-2-Phenylcyclopentanol for Research and Development

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety, handling, and Material Safety Data Sheet (MSDS) information for cis-2-Phenylcyclopentanol (CAS No. 2362-73-4). The information herein is intended to support laboratory safety protocols and risk assessments in research and drug development settings. All personnel handling this compound should be thoroughly trained in laboratory safety procedures and have access to and understanding of the complete Safety Data Sheet (SDS).

Chemical Identification and Physical Properties

cis-2-Phenylcyclopentanol is a cyclic alcohol with the molecular formula C₁₁H₁₄O.[1][2] It is important to distinguish the cis isomer from its trans counterpart as their physical and chemical properties may differ.

Table 1: Physical and Chemical Properties of 2-Phenylcyclopentan-1-ol

Property	Value	Source
Molecular Formula	C₁₁H₁₄O	[1][2]
Molecular Weight	162.23 g/mol	[1]
CAS Number	2362-73-4	[1][2]
Appearance	Not explicitly stated, likely a liquid or low-melting solid.
Storage Temperature	2-8°C for long-term storage	[3]

Hazard Identification and GHS Classification

According to the Globally Harmonized System of Classification and Labelling of Chemicals (GHS), 2-phenylcyclopentan-1-ol is classified with the following hazards.[1]

Table 2: GHS Hazard Classification for 2-Phenylcyclopentan-1-ol

Hazard Class	Hazard Category	Hazard Statement
Acute Toxicity, Oral	Category 4	H302: Harmful if swallowed
Acute Toxicity, Dermal	Category 4	H312: Harmful in contact with skin
Serious Eye Damage/Eye Irritation	Category 2A	H319: Causes serious eye irritation
Acute Toxicity, Inhalation	Category 4	H332: Harmful if inhaled

Signal Word: Warning[1]

Hazard Pictograms:

Toxicological Information

Detailed toxicological data such as LD50 (Lethal Dose, 50%) and LC50 (Lethal Concentration, 50%) for cis-2-Phenylcyclopentanol are not specified in the available search results. The GHS classification indicates that the substance is harmful through oral, dermal, and inhalation routes of exposure.[1]

Table 3: Summary of Toxicological Hazards

Route of Exposure	Hazard
Oral	Harmful if swallowed[1]
Dermal	Harmful in contact with skin[1]
Inhalation	Harmful if inhaled[1]
Eye Contact	Causes serious eye irritation[1]

Safe Handling and Storage

Proper handling and storage procedures are critical to minimize the risks associated with cis-2-Phenylcyclopentanol.

4.1. Personal Protective Equipment (PPE)

A comprehensive risk assessment should be conducted to determine the appropriate PPE. However, the following are general recommendations:

• Eye and Face Protection: Chemical safety goggles or a face shield are mandatory to protect against splashes.[4]

• Skin Protection: Chemically resistant gloves (e.g., nitrile or neoprene) should be worn. A lab coat or chemical-resistant apron is also required to prevent skin contact.

• Respiratory Protection: Work should be conducted in a well-ventilated area, preferably within a chemical fume hood, to avoid inhalation of vapors or aerosols.[4]

4.2. Handling Procedures

• Avoid contact with skin, eyes, and clothing.

• Do not breathe vapors or mist.[4]

• Wash hands thoroughly after handling.

• Keep away from sources of ignition as the compound may be combustible.[4]

• Use only non-sparking tools if there is a risk of flammable vapor accumulation.

4.3. Storage

• Store in a tightly closed container in a cool, dry, and well-ventilated area.[3]

• Recommended long-term storage is at 2-8°C.[3]

• Segregate from incompatible materials such as strong oxidizing agents.

First Aid and Emergency Procedures

Table 4: First Aid Measures

Exposure Route	First Aid Instructions
If Swallowed	Call a POISON CENTER or doctor/physician if you feel unwell. Rinse mouth. Do NOT induce vomiting.[4]
If on Skin	Remove contaminated clothing and wash skin with soap and plenty of water.
If Inhaled	Move person into fresh air and keep comfortable for breathing. Call a POISON CENTER or doctor/physician if you feel unwell.[4]
If in Eyes	Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing. If eye irritation persists: Get medical advice/attention.[4]

In Case of Fire:

• Use dry sand, dry chemical, or alcohol-resistant foam to extinguish.[4]

• A water spray can be used to cool unopened containers.[4]

• Firefighters should wear self-contained breathing apparatus (SCBA) and full protective gear.

Experimental Protocols

The following are generalized experimental protocols for the synthesis and purification of cis-2-Phenylcyclopentanol. These should be adapted and optimized based on specific laboratory conditions and a thorough risk assessment.

6.1. Synthesis of cis-2-Phenylcyclopentanol via Hydroboration-Oxidation of 1-Phenylcyclopentene

This procedure is a common method for the anti-Markovnikov hydration of an alkene, which will yield the desired 2-substituted alcohol. The syn-addition of the hydroboration step will lead to the cis-stereochemistry.

Caption: Purification via Column Chromatography.

Methodology:

• Column Preparation: A glass chromatography column is packed with silica (B1680970) gel as a slurry in a non-polar solvent (e.g., hexane).

• Sample Loading: The crude cis-2-Phenylcyclopentanol is dissolved in a minimal amount of the elution solvent and carefully loaded onto the top of the silica gel column.

• Elution: A solvent system with increasing polarity (e.g., a gradient of ethyl acetate (B1210297) in hexane) is passed through the column to separate the components based on their polarity. The cis and trans isomers may have slightly different polarities, allowing for their separation.

• Fraction Collection: The eluent is collected in a series of fractions.

• Analysis: Each fraction is analyzed by Thin Layer Chromatography (TLC) to identify the fractions containing the pure desired product.

• Isolation: The fractions containing the pure cis-2-Phenylcyclopentanol are combined and the solvent is removed under reduced pressure to yield the purified product.

Logical Relationship for Safe Handling

The following diagram illustrates the logical flow of actions for the safe handling of cis-2-Phenylcyclopentanol in a laboratory setting.

References

• 1. 2-Phenylcyclopentan-1-ol | C11H14O | CID 316766 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. 2362-73-4|cis-2-Phenylcyclopentanol|BLD Pharm [bldpharm.com]
• 3. cis-2-Phenylcyclopentanol,2362-73-4-Amadis Chemical [amadischem.com]
• 4. beta.lakeland.edu [beta.lakeland.edu]

Solubility Profile of cis-2-Phenylcyclopentanol in Organic Solvents: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

Introduction

cis-2-Phenylcyclopentanol is a cyclic alcohol with a phenyl substituent, making it a molecule with both polar and non-polar characteristics. The interplay of the hydroxyl group's hydrogen bonding capability and the hydrophobicity of the phenyl and cyclopentyl rings dictates its solubility in different organic solvents. Understanding this solubility profile is crucial for a variety of applications, including reaction chemistry, purification processes, and formulation development in the pharmaceutical and chemical industries.

Predicted Solubility Profile

Based on the principle of "like dissolves like," cis-2-Phenylcyclopentanol is expected to exhibit good solubility in polar aprotic and protic solvents, as well as in aromatic and some non-polar solvents. The hydroxyl group can act as a hydrogen bond donor and acceptor, facilitating dissolution in solvents with similar capabilities. The phenyl group allows for favorable pi-pi stacking interactions with aromatic solvents. Conversely, its solubility is expected to be limited in highly non-polar aliphatic solvents and extremely polar solvents like water.

The following table summarizes the predicted solubility of cis-2-Phenylcyclopentanol in a range of common organic solvents. These predictions are qualitative and should be confirmed by experimental determination.

Solvent Class	Solvent	Predicted Solubility	Rationale
Alcohols	Methanol, Ethanol	High	Hydrogen bonding and polar interactions.
Ethers	Diethyl Ether, Tetrahydrofuran (THF)	High	Good balance of polarity; ether oxygen can act as a hydrogen bond acceptor.[1]
Aromatic Hydrocarbons	Toluene, Benzene	High	Favorable pi-pi stacking interactions between the phenyl rings.[1]
Halogenated Solvents	Dichloromethane, Chloroform	Moderate to High	Dipole-dipole interactions.
Ketones	Acetone, Methyl Ethyl Ketone	Moderate to High	Polar aprotic nature, capable of accepting hydrogen bonds.
Esters	Ethyl Acetate	Moderate	Moderate polarity.
Amides	Dimethylformamide (DMF)	High	Highly polar aprotic solvent.
Alkanes	Hexane, Heptane	Low	Mismatch in polarity; weak solute-solvent interactions.
Water	Water	Very Low	The large non-polar phenylcyclopentyl group outweighs the polarity of the single hydroxyl group.

Experimental Protocol for Solubility Determination: The Shake-Flask Method

The shake-flask method is a widely recognized and reliable technique for determining the thermodynamic solubility of a compound in a given solvent.

3.1. Materials

• cis-2-Phenylcyclopentanol (solid)

• Selected organic solvents (analytical grade or higher)

• Scintillation vials or flasks with screw caps

• Orbital shaker or wrist-action shaker

• Constant temperature bath or incubator

• Centrifuge

• Syringes and syringe filters (e.g., 0.22 µm PTFE)

• Analytical balance

• Volumetric flasks and pipettes

• High-Performance Liquid Chromatography (HPLC) system with a suitable detector (e.g., UV) or Gas Chromatography (GC) system.

3.2. Procedure

• Preparation of Saturated Solution:

  • Add an excess amount of solid cis-2-Phenylcyclopentanol to a series of vials, each containing a known volume of a specific organic solvent. The excess solid is crucial to ensure that equilibrium is reached and the solution is saturated.

• Equilibration:

  • Seal the vials tightly to prevent solvent evaporation.

  • Place the vials in an orbital shaker within a constant temperature bath set to the desired temperature (e.g., 25 °C).

  • Agitate the mixtures for a sufficient period (typically 24-48 hours) to allow the system to reach equilibrium. The time required may vary depending on the solvent and should be determined empirically by taking measurements at different time points (e.g., 24, 48, and 72 hours) until the concentration of the solute in the solution remains constant.

• Phase Separation:

  • After equilibration, remove the vials from the shaker and allow them to stand undisturbed in the constant temperature bath for a period to allow the excess solid to settle.

  • To ensure complete separation of the solid from the liquid phase, centrifuge the vials at a controlled temperature.

• Sample Collection and Preparation:

  • Carefully withdraw an aliquot of the clear supernatant using a syringe.

  • Immediately filter the aliquot through a syringe filter into a clean, pre-weighed vial to remove any remaining microscopic solid particles.

  • Accurately weigh the filtered solution.

  • Dilute the filtered saturated solution gravimetrically with a suitable solvent to a concentration within the linear range of the analytical method.

• Quantification:

  • Analyze the diluted samples using a validated HPLC or GC method to determine the concentration of cis-2-Phenylcyclopentanol.

  • Prepare a calibration curve using standard solutions of known concentrations of cis-2-Phenylcyclopentanol to ensure accurate quantification.

• Calculation of Solubility:

  • Calculate the solubility in terms of mass per volume (e.g., mg/mL) or molarity (mol/L) using the measured concentration and the dilution factor.

Visualization of Experimental Workflow

The following diagram illustrates the key steps in the experimental workflow for determining the solubility of cis-2-Phenylcyclopentanol using the shake-flask method.

Caption: Experimental workflow for solubility determination.

Conclusion

While quantitative solubility data for cis-2-Phenylcyclopentanol in various organic solvents is not extensively documented, this technical guide provides a robust predicted solubility profile and a detailed experimental protocol for its determination. The provided information and methodologies will empower researchers to generate the precise data required for their specific applications, fostering a deeper understanding of the physicochemical properties of this compound. The use of standardized methods like the shake-flask protocol is essential for obtaining reliable and reproducible results that can be confidently applied in drug development and chemical research.

References

• 1. downloads.regulations.gov [downloads.regulations.gov]

An In-depth Technical Guide to the Cis and Trans Isomers of 2-Phenylcyclopentanol

This technical guide provides a comprehensive overview of the cis and trans isomers of 2-phenylcyclopentanol (B1362534), tailored for researchers, scientists, and professionals in drug development. The document details the synthesis, stereochemistry, separation, and spectroscopic characterization of these isomers, presenting data in a structured format and outlining detailed experimental protocols.

Stereochemistry and Isomerism

2-Phenylcyclopentanol possesses two chiral centers, giving rise to four stereoisomers: a pair of cis enantiomers ((1R,2R) and (1S,2S)) and a pair of trans enantiomers ((1R,2S) and (1S,2R)). The cis isomer has the phenyl and hydroxyl groups on the same face of the cyclopentane (B165970) ring, while in the trans isomer, they are on opposite faces. This difference in spatial arrangement leads to distinct physical, chemical, and spectroscopic properties.

The differentiation and separation of these diastereomers and the resolution of their enantiomers are crucial for understanding their unique biological activities.

Synthesis of 2-Phenylcyclopentanol Isomers

The synthesis of 2-phenylcyclopentanol can be achieved through various routes, often resulting in a mixture of cis and trans isomers. A common and effective method involves the reduction of 2-phenylcyclopentanone.

Synthesis of 2-Phenylcyclopentanone

A precursor to 2-phenylcyclopentanol, 2-phenylcyclopentanone can be synthesized from cyclopentanol (B49286). One synthetic pathway involves the following steps:

• Dehydration of cyclopentanol to cyclopentene.

• Epoxidation of cyclopentene.

• Ring-opening of the epoxide with a phenyl Grignard reagent to yield 2-phenylcyclopentanol.

• Oxidation of 2-phenylcyclopentanol to 2-phenylcyclopentanone.[1][2]

An alternative approach is the palladium-catalyzed alpha-arylation of cyclopentanone.

Reduction of 2-Phenylcyclopentanone to 2-Phenylcyclopentanol

The reduction of 2-phenylcyclopentanone will yield a mixture of cis- and trans-2-phenylcyclopentanol. The stereoselectivity of the reduction can be influenced by the choice of reducing agent and reaction conditions.

Experimental Protocol: Reduction of 2-Phenylcyclopentanone

Objective: To synthesize a mixture of cis- and trans-2-phenylcyclopentanol via the reduction of 2-phenylcyclopentanone.

Materials:

• 2-phenylcyclopentanone

• Sodium borohydride (B1222165) (NaBH₄)

• Methanol (B129727)

• Diethyl ether

• Saturated aqueous ammonium (B1175870) chloride (NH₄Cl) solution

• Anhydrous magnesium sulfate (B86663) (MgSO₄)

• Rotary evaporator

• Standard glassware for organic synthesis

Procedure:

• Dissolve 2-phenylcyclopentanone in methanol in a round-bottom flask and cool the solution in an ice bath.

• Slowly add sodium borohydride to the stirred solution.

• After the addition is complete, remove the ice bath and stir the reaction mixture at room temperature. Monitor the reaction progress using Thin Layer Chromatography (TLC).

• Once the reaction is complete, carefully add saturated aqueous NH₄Cl solution to quench the reaction.

• Remove the methanol under reduced pressure using a rotary evaporator.

• Extract the aqueous layer with diethyl ether.

• Combine the organic extracts, wash with brine, and dry over anhydrous magnesium sulfate.

• Filter the drying agent and concentrate the organic phase under reduced pressure to obtain the crude product mixture of cis- and trans-2-phenylcyclopentanol.

Separation of Isomers

The separation of the cis and trans diastereomers of 2-phenylcyclopentanol can be achieved using chromatographic techniques such as column chromatography or High-Performance Liquid Chromatography (HPLC). The separation is based on the different polarities and spatial arrangements of the isomers. Chiral HPLC with a suitable chiral stationary phase can be employed to resolve the enantiomers of each diastereomer.[3]

Spectroscopic Characterization

Spectroscopic methods are essential for the identification and differentiation of the cis and trans isomers of 2-phenylcyclopentanol.

Nuclear Magnetic Resonance (NMR) Spectroscopy

¹H NMR spectroscopy is a powerful tool for distinguishing between the cis and trans isomers. The key diagnostic feature is the coupling constant (J-value) between the protons on the carbons bearing the phenyl and hydroxyl groups. Due to the different dihedral angles between these protons in the cis and trans isomers, their coupling constants will differ significantly. Generally, the coupling constant for the trans isomer is expected to be larger than for the cis isomer.

Infrared (IR) Spectroscopy

The IR spectra of both isomers will show characteristic absorptions for the hydroxyl (-OH) and aromatic (C=C) functional groups. While the overall spectra will be similar, subtle differences in the fingerprint region may be observed due to the different molecular symmetries.

Mass Spectrometry (MS)

Mass spectrometry can be used to confirm the molecular weight of the isomers. The fragmentation patterns of the cis and trans isomers may show minor differences.

Quantitative Data

While specific, experimentally determined quantitative data for the individual isomers of 2-phenylcyclopentanol is not extensively published in readily available literature, the following table summarizes the expected and known properties of related compounds, which can serve as a reference. For precise characterization, experimental determination is necessary.

Property	cis-2-Phenylcyclopentanol	trans-2-Phenylcyclopentanol
Molecular Formula	C₁₁H₁₄O	C₁₁H₁₄O
Molecular Weight	176.25 g/mol	176.25 g/mol
Appearance	-	-
Melting Point	-	-
Boiling Point	-	-
¹H NMR (CDCl₃, δ)	-	-
H at C1 (CH-OH)	Expected to be a multiplet	Expected to be a multiplet
H at C2 (CH-Ph)	Expected to be a multiplet	Expected to be a multiplet
J (H-C1-C2-H)	Expected to be smaller	Expected to be larger
¹³C NMR (CDCl₃, δ)	-	-
IR (cm⁻¹)	~3300-3500 (O-H stretch), ~3000-3100 (Ar C-H stretch), ~1600, 1495 (Ar C=C stretch)	~3300-3500 (O-H stretch), ~3000-3100 (Ar C-H stretch), ~1600, 1495 (Ar C=C stretch)

Visualizations

Stereoisomers of 2-Phenylcyclopentanol

Caption: Stereochemical relationships of 2-Phenylcyclopentanol isomers.

Synthetic Workflow

Caption: General experimental workflow for synthesis and separation.

References

• 1. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 2. echemi.com [echemi.com]
• 3. benchchem.com [benchchem.com]

Thermochemical Profile of cis-2-Phenylcyclopentanol: A Technical Guide

For the attention of: Researchers, Scientists, and Drug Development Professionals

This technical guide addresses the thermochemical properties of cis-2-phenylcyclopentanol. A thorough review of available scientific literature and thermochemical databases indicates a notable absence of experimentally determined or computationally derived thermochemical data for this specific compound. Consequently, this document outlines the established experimental protocols that would be employed to determine these crucial thermodynamic parameters. Furthermore, a key reaction pathway involving cis-2-phenylcyclopentanol is visualized to provide context for its chemical behavior.

Quantitative Thermochemical Data

As of the date of this publication, no empirical values for the standard enthalpy of formation, standard molar entropy, or heat capacity of cis-2-phenylcyclopentanol have been found in a comprehensive search of scientific literature and databases, including the NIST Chemistry WebBook. The following table is presented to structure the key thermochemical parameters that would be determined through the experimental methodologies detailed in Section 2.

Thermochemical Property	Symbol (State)	Value (kJ/mol)	Experimental Method
Standard Enthalpy of Formation	ΔHf° (gas)	Data Not Available	Combustion Calorimetry
Standard Enthalpy of Formation	ΔHf° (liquid)	Data Not Available	Combustion Calorimetry
Standard Molar Entropy	S° (liquid)	Data Not Available	Differential Scanning Calorimetry & Adiabatic Heat-Capacity Calorimetry
Heat Capacity (liquid)	Cp (liquid)	Data Not Available	Differential Scanning Calorimetry
Enthalpy of Fusion	ΔHfus	Data Not Available	Differential Scanning Calorimetry
Enthalpy of Vaporization	ΔHvap	Data Not Available	Differential Scanning Calorimetry / Ebulliometry

Experimental Protocols for Thermochemical Data Acquisition

To procure the thermochemical data for cis-2-phenylcyclopentanol, the following established experimental methodologies would be implemented.

Determination of Enthalpy of Combustion and Formation via Bomb Calorimetry

The standard enthalpy of combustion (ΔHc°) would be determined using an isoperibol oxygen bomb calorimeter. From this, the standard enthalpy of formation (ΔHf°) can be calculated using Hess's Law.

Methodology:

• Sample Preparation: A precisely weighed pellet (approximately 1 gram) of high-purity cis-2-phenylcyclopentanol is placed in a crucible within the bomb calorimeter. A known length of fuse wire is positioned to make contact with the sample.

• Bomb Assembly and Pressurization: The bomb is sealed and purged with oxygen to eliminate atmospheric nitrogen, thereby preventing the formation of nitric acid during combustion. It is then filled with pure oxygen to a pressure of approximately 25-30 atm.

• Calorimeter Setup: The sealed bomb is submerged in a known quantity of water within the calorimeter's insulated jacket. The system is allowed to reach thermal equilibrium, and the initial temperature is recorded with high precision.

• Ignition and Data Acquisition: The sample is ignited remotely via an electrical current through the fuse wire. The temperature of the water is recorded at regular intervals until a maximum temperature is reached and the system begins to cool.

• Corrections and Calculations: The raw temperature change is corrected for heat exchange with the surroundings. The heat capacity of the calorimeter system (Ccal) is determined by combusting a standard substance with a known heat of combustion, such as benzoic acid. The total heat released (qtotal) is calculated, and corrections are made for the heat of combustion of the fuse wire.

• Enthalpy of Formation Calculation: The standard enthalpy of combustion is calculated from the experimental data. The standard enthalpy of formation is then derived using the known standard enthalpies of formation for the combustion products (CO2 and H2O) and the balanced chemical equation for the combustion of cis-2-phenylcyclopentanol (C11H14O).

Determination of Heat Capacity and Phase Transition Enthalpies via Differential Scanning Calorimetry (DSC)

Differential Scanning Calorimetry would be employed to measure the heat capacity of the liquid phase, as well as the enthalpies of any phase transitions (e.g., fusion).

Methodology:

• Sample Preparation: A small, accurately weighed sample (typically 5-10 mg) of cis-2-phenylcyclopentanol is hermetically sealed in an aluminum pan. An empty, sealed pan is used as a reference.

• Instrument Setup: The sample and reference pans are placed in the DSC cell. The instrument is programmed with a specific temperature profile, which includes a controlled heating rate (e.g., 10 K/min) over the temperature range of interest. The cell is purged with an inert gas, such as nitrogen, to maintain a stable atmosphere.

• Data Collection: The DSC instrument measures the difference in heat flow required to maintain the sample and reference pans at the same temperature as the furnace temperature is ramped up.

• Heat Capacity Measurement: The heat capacity (Cp) is determined by comparing the heat flow signal of the sample to that of a known standard (e.g., sapphire) under the same conditions.

• Phase Transition Analysis: Endothermic events, such as melting, will appear as peaks in the DSC thermogram. The enthalpy of fusion (ΔHfus) is calculated by integrating the area under the melting peak. The melting temperature (Tm) is determined from the peak onset or maximum.

Visualization of a Key Reaction Pathway

The acid-catalyzed dehydration of cis-2-phenylcyclopentanol is a characteristic reaction for this class of compounds. The reaction proceeds via an E1 elimination mechanism, leading to the formation of an alkene. The workflow and key intermediates of this reaction are depicted below.

Caption: Acid-catalyzed dehydration of cis-2-Phenylcyclopentanol.

Protocols & Analytical Methods

Application Notes and Protocols for the Stereoselective Synthesis of cis-2-Phenylcyclopentanol

For Researchers, Scientists, and Drug Development Professionals

Abstract

The stereoselective synthesis of substituted cyclopentanols is a critical process in the development of various pharmaceutical agents and natural products. The spatial arrangement of substituents on the cyclopentane (B165970) ring significantly influences the biological activity of these molecules. This document provides detailed application notes and a comprehensive protocol for the stereoselective synthesis of cis-2-phenylcyclopentanol via the diastereoselective reduction of 2-phenylcyclopentanone. The method leverages the steric hindrance of L-Selectride® to achieve high diastereoselectivity, favoring the formation of the desired cis isomer.

Introduction

The control of stereochemistry is a fundamental challenge in modern organic synthesis. For cyclic compounds such as cyclopentanols, the relative orientation of substituents can lead to distinct diastereomers with different physical, chemical, and biological properties. The synthesis of cis-2-phenylcyclopentanol is a key step in the preparation of various biologically active compounds. The primary strategy to achieve high cis selectivity is the diastereoselective reduction of the corresponding ketone, 2-phenylcyclopentanone. The choice of reducing agent is paramount in directing the stereochemical outcome. Sterically demanding reducing agents, such as L-Selectride® (lithium tri-sec-butylborohydride), approach the carbonyl group from the less hindered face, leading to the preferential formation of the cis alcohol.

Reaction Principle

The diastereoselective reduction of 2-phenylcyclopentanone to cis-2-phenylcyclopentanol is based on steric approach control. The bulky L-Selectride® reagent will preferentially attack the carbonyl from the face opposite to the adjacent phenyl group, which is the less sterically hindered path. This results in the formation of the alcohol where the hydroxyl group is on the same side as the phenyl group, i.e., the cis isomer.

Quantitative Data

The following table summarizes the expected quantitative data for the diastereoselective reduction of 2-phenylcyclopentanone based on similar reductions of substituted cyclopentanones.[1]

Reducing Agent	Solvent	Temperature (°C)	Diastereomeric Ratio (cis:trans)	Yield (%)
L-Selectride®	THF	-78	>95:5	~90
K-Selectride®	THF	-78	>95:5	~90
Sodium Borohydride	Methanol	0 to 25	75:25	>95
Sodium Borohydride	THF	-78	85:15	>95

Table 1: Comparison of reducing agents for the diastereoselective reduction of substituted cyclopentanones. Data is analogous to the reduction of 3-(hydroxymethyl)cyclopentanone and indicates the superior selectivity of L-Selectride®.[1]

Experimental Protocol

Materials:

• 2-Phenylcyclopentanone

• L-Selectride® (1.0 M solution in THF)

• Anhydrous Tetrahydrofuran (THF)

• 2 M Hydrochloric Acid (HCl)

• Saturated Sodium Bicarbonate (NaHCO₃) solution

• Brine (saturated NaCl solution)

• Anhydrous Magnesium Sulfate (MgSO₄)

• Ethyl acetate (B1210297)

• Hexanes

• Dry ice/acetone bath

• Standard laboratory glassware (oven-dried)

• Magnetic stirrer

• Inert atmosphere (Argon or Nitrogen)

Procedure:

• Reaction Setup: All glassware must be thoroughly dried in an oven at 120 °C overnight and allowed to cool under a stream of dry argon or nitrogen. Assemble a round-bottom flask with a magnetic stir bar, a septum, and an argon/nitrogen inlet.

• Reactant Preparation: In the flask, dissolve 2-phenylcyclopentanone (1.0 eq) in anhydrous THF to a concentration of 0.3 M under an inert atmosphere.

• Cooling: Cool the solution to -78 °C using a dry ice/acetone bath.

• Addition of Reducing Agent: Slowly add L-Selectride® (1.0 M solution in THF, 1.2 eq) to the cooled solution of 2-phenylcyclopentanone via syringe over 20-30 minutes. It is crucial to maintain the internal temperature below -70 °C during the addition.

• Reaction Monitoring: Stir the reaction mixture at -78 °C. The progress of the reaction should be monitored by thin-layer chromatography (TLC) until the starting material is consumed (typically 2-4 hours).

• Quenching: Once the reaction is complete, quench the reaction by the slow, dropwise addition of 2 M HCl at -78 °C until the solution is acidic.

• Workup: Allow the mixture to warm to room temperature. Transfer the mixture to a separatory funnel and add ethyl acetate. Wash the organic layer sequentially with saturated NaHCO₃ solution and brine.

• Drying and Concentration: Dry the organic layer over anhydrous MgSO₄, filter, and concentrate the solvent under reduced pressure using a rotary evaporator.

• Purification: The crude product can be purified by column chromatography on silica (B1680970) gel using a mixture of hexanes and ethyl acetate as the eluent to afford pure cis-2-phenylcyclopentanol.

Visualizations

Caption: Diastereoselective reduction of 2-phenylcyclopentanone.

Caption: Step-by-step experimental workflow.

References

• 1. benchchem.com [benchchem.com]

Laboratory Protocol for the Preparation of cis-2-Phenylcyclopentanol

For Researchers, Scientists, and Drug Development Professionals

Application Notes

This document provides a comprehensive protocol for the laboratory-scale synthesis of cis-2-phenylcyclopentanol, a valuable intermediate in organic synthesis. The described methodology focuses on a two-step process commencing with the synthesis of 2-phenylcyclopentanone, followed by a stereoselective reduction to yield the desired cis-alcohol. This protocol is intended for use by trained chemistry professionals in a laboratory setting. Adherence to standard laboratory safety practices is mandatory.

Experimental Protocols

Stage 1: Synthesis of 2-Phenylcyclopentanone

The initial stage involves the synthesis of the key intermediate, 2-phenylcyclopentanone. A common and effective method for this transformation is the intramolecular cyclization of a suitable precursor. One such precursor can be synthesized from phenylacetonitrile (B145931) and 1,4-dibromobutane (B41627).

Materials and Reagents:

• Phenylacetonitrile

• 1,4-Dibromobutane

• Sodium amide (NaNH₂) or other strong base

• Anhydrous diethyl ether or tetrahydrofuran (B95107) (THF)

• Hydrochloric acid (HCl), aqueous solution

• Sodium bicarbonate (NaHCO₃), saturated aqueous solution

• Brine (saturated aqueous NaCl solution)

• Anhydrous magnesium sulfate (B86663) (MgSO₄) or sodium sulfate (Na₂SO₄)

• Hexane

• Ethyl acetate (B1210297)

Procedure:

• Alkylation: In a flame-dried, three-necked round-bottom flask equipped with a mechanical stirrer, a reflux condenser, and a dropping funnel under an inert atmosphere (e.g., nitrogen or argon), place a suspension of sodium amide in anhydrous diethyl ether.

• To this suspension, add a solution of phenylacetonitrile in anhydrous diethyl ether dropwise at a rate that maintains a gentle reflux.

• After the addition is complete, continue to stir the mixture at reflux for 2-3 hours to ensure complete formation of the anion.

• Cool the reaction mixture to room temperature and add a solution of 1,4-dibromobutane in anhydrous diethyl ether dropwise.

• After the addition, heat the mixture to reflux and maintain for 4-6 hours. Monitor the reaction progress by thin-layer chromatography (TLC).

• Hydrolysis and Cyclization: Upon completion of the alkylation, cautiously quench the reaction by the slow addition of water.

• Add an aqueous solution of hydrochloric acid and heat the mixture to reflux to effect hydrolysis of the nitrile and subsequent intramolecular Friedel-Crafts acylation to form the cyclopentanone (B42830) ring.

• Work-up: After cooling to room temperature, separate the organic layer. Extract the aqueous layer with diethyl ether (2 x 50 mL).

• Combine the organic layers and wash sequentially with saturated aqueous sodium bicarbonate solution, water, and brine.

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate the solvent under reduced pressure using a rotary evaporator.

• Purification: Purify the crude product by column chromatography on silica (B1680970) gel using a hexane-ethyl acetate gradient to afford 2-phenylcyclopentanone as a colorless oil.

Stage 2: Stereoselective Reduction to cis-2-Phenylcyclopentanol

This stage focuses on the stereoselective reduction of 2-phenylcyclopentanone to the target compound, cis-2-phenylcyclopentanol. The choice of reducing agent is critical to favor the formation of the cis isomer. The use of a bulky reducing agent is expected to favor hydride attack from the less sterically hindered face of the ketone, leading to the desired cis alcohol.

Materials and Reagents:

• 2-Phenylcyclopentanone

• Lithium tri-sec-butylborohydride (L-Selectride®), 1.0 M solution in THF

• Anhydrous tetrahydrofuran (THF)

• Sodium hydroxide (B78521) (NaOH), aqueous solution

• Hydrogen peroxide (H₂O₂), 30% aqueous solution

• Diethyl ether

• Saturated aqueous sodium thiosulfate (B1220275) (Na₂S₂O₃) solution

• Brine (saturated aqueous NaCl solution)

• Anhydrous magnesium sulfate (MgSO₄)

• Hexane

• Ethyl acetate

Procedure:

• Reduction: In a flame-dried, round-bottom flask under an inert atmosphere, dissolve 2-phenylcyclopentanone in anhydrous THF.

• Cool the solution to -78 °C using a dry ice/acetone bath.

• Slowly add a 1.0 M solution of L-Selectride® in THF dropwise via syringe. The bulky tri-sec-butylborohydride will preferentially attack the carbonyl from the face opposite to the phenyl group, leading to the cis alcohol.

• Stir the reaction mixture at -78 °C for 3-4 hours. Monitor the reaction progress by TLC.

• Work-up: Cautiously quench the reaction at -78 °C by the slow, dropwise addition of water, followed by an aqueous solution of sodium hydroxide.

• Allow the mixture to warm to room temperature, and then slowly add 30% hydrogen peroxide to oxidize the residual boranes. This process can be exothermic.

• Stir the mixture for 1 hour at room temperature.

• Transfer the mixture to a separatory funnel and add diethyl ether.

• Wash the organic layer sequentially with saturated aqueous sodium thiosulfate solution, water, and brine.

• Dry the organic layer over anhydrous magnesium sulfate, filter, and remove the solvent under reduced pressure.

• Purification: The crude product, which should be enriched in the cis isomer, can be purified by flash column chromatography on silica gel using a hexane-ethyl acetate gradient to isolate the pure cis-2-phenylcyclopentanol.

Data Presentation

Parameter	2-Phenylcyclopentanone	cis-2-Phenylcyclopentanol
Molecular Formula	C₁₁H₁₂O	C₁₁H₁₄O
Molecular Weight	160.21 g/mol	162.23 g/mol
Appearance	Colorless oil	White solid or colorless oil
Boiling Point	Not specified	Not specified
¹H NMR (CDCl₃, δ)	Characteristic peaks for phenyl and cyclopentanone rings	See detailed data below
¹³C NMR (CDCl₃, δ)	Characteristic peaks for phenyl and cyclopentanone rings	See detailed data below
Expected Yield	Variable	>80% (diastereoselectivity)

Spectroscopic Data for cis-2-Phenylcyclopentanol:

• ¹H NMR (CDCl₃): The spectrum is expected to show multiplets for the phenyl protons (approx. 7.20-7.40 ppm), a multiplet for the proton on the carbon bearing the hydroxyl group (CH-OH), a multiplet for the proton on the carbon bearing the phenyl group (CH-Ph), and multiplets for the cyclopentyl methylene (B1212753) protons. The coupling constant between the protons on the carbons bearing the phenyl and hydroxyl groups is a key indicator of the cis stereochemistry.

• ¹³C NMR (CDCl₃): The spectrum will show distinct signals for the carbons of the phenyl ring, the two methine carbons of the cyclopentyl ring, and the remaining methylene carbons of the cyclopentyl ring.

Note: Specific chemical shifts and coupling constants should be compared with literature values or determined by 2D NMR techniques for unambiguous assignment.

Mandatory Visualization

Caption: Experimental workflow for the synthesis of cis-2-Phenylcyclopentanol.

Caption: Logical relationship illustrating the stereoselective reduction.

Application Notes and Protocols: The Role of Phenyl-Substituted Cycloalkanols in Asymmetric Synthesis

A Note to Researchers, Scientists, and Drug Development Professionals:

Extensive literature searches for the applications of cis-2-Phenylcyclopentanol in asymmetric synthesis did not yield specific examples, detailed protocols, or quantitative data demonstrating its use as a chiral auxiliary or ligand. The available scientific literature does not indicate that this specific isomer is commonly employed for these purposes.

However, the diastereomer, trans-2-Phenylcyclohexanol , is a well-established and widely utilized chiral auxiliary in a variety of asymmetric transformations.[1] Its rigid cyclohexane (B81311) backbone and the stereodirecting influence of the phenyl group have proven effective in controlling the facial selectivity of numerous reactions.[1]

Therefore, these application notes will focus on the versatile applications of trans-2-Phenylcyclohexanol as a representative and highly effective chiral auxiliary in asymmetric synthesis. The principles, protocols, and data presented herein provide valuable insights into the use of phenyl-substituted cycloalkanols for the stereocontrolled synthesis of chiral molecules.

Application of trans-2-Phenylcyclohexanol in Asymmetric Synthesis

trans-2-Phenylcyclohexanol is a powerful chiral auxiliary that has been successfully employed in a range of asymmetric reactions to induce high levels of stereocontrol. Its utility stems from its rigid conformational structure and the steric hindrance provided by the phenyl group, which effectively shields one face of a reactive intermediate, directing the approach of incoming reagents to the opposite face.

Asymmetric Aldol (B89426) Reactions

The aldol reaction is a fundamental carbon-carbon bond-forming reaction in organic synthesis. The use of trans-2-phenylcyclohexanol as a chiral auxiliary allows for the diastereoselective synthesis of β-hydroxy carbonyl compounds, which are valuable building blocks for natural products and pharmaceuticals.

Workflow for Asymmetric Aldol Reaction:

Figure 1: General workflow for an asymmetric aldol reaction.

Quantitative Data for Asymmetric Aldol Reactions:

Aldehyde	Diastereomeric Ratio (syn:anti)	Yield (%)	Reference
Isobutyraldehyde (B47883)	>95:5	85	Hypothetical
Benzaldehyde	>98:2	82	Hypothetical
Acetaldehyde	90:10	78	Hypothetical

Experimental Protocol: Diastereoselective Aldol Reaction with Isobutyraldehyde

• Preparation of the Chiral Propionate Ester: To a solution of (1R,2R)-(-)-trans-2-phenylcyclohexanol (1.0 eq) and triethylamine (B128534) (1.5 eq) in dichloromethane (B109758) (0.5 M) at 0 °C, add propionyl chloride (1.2 eq) dropwise. Allow the reaction to warm to room temperature and stir for 12 hours. Quench the reaction with saturated aqueous sodium bicarbonate solution. Extract the aqueous layer with dichloromethane, combine the organic layers, dry over anhydrous MgSO₄, and concentrate under reduced pressure. Purify the crude product by silica (B1680970) gel chromatography.

• Aldol Reaction: To a solution of diisopropylamine (B44863) (1.1 eq) in anhydrous THF (0.5 M) at -78 °C, add n-butyllithium (1.1 eq, 2.5 M in hexanes) dropwise. Stir the solution for 30 minutes at -78 °C to generate lithium diisopropylamide (LDA). Add a solution of the chiral propionate ester (1.0 eq) in anhydrous THF dropwise to the LDA solution at -78 °C. Stir for 1 hour to form the lithium enolate. Add isobutyraldehyde (1.2 eq) dropwise and stir the reaction mixture at -78 °C for 4 hours.

• Work-up and Auxiliary Cleavage: Quench the reaction by adding saturated aqueous ammonium (B1175870) chloride solution. Allow the mixture to warm to room temperature and extract with diethyl ether. Combine the organic layers, dry over anhydrous MgSO₄, and concentrate. The crude aldol adduct can be purified by chromatography or directly subjected to auxiliary cleavage. To a solution of the crude adduct in a 3:1 mixture of THF and water, add a 30% aqueous solution of hydrogen peroxide (4.0 eq) followed by a 1 M aqueous solution of lithium hydroxide (B78521) (2.0 eq) at 0 °C. Stir the mixture at room temperature for 12 hours. Quench the excess peroxide with aqueous sodium sulfite. Acidify the mixture with 1 M HCl and extract with ethyl acetate. The organic layer contains the chiral β-hydroxy acid, and the aqueous layer can be basified and extracted to recover the chiral auxiliary.

Asymmetric Diels-Alder Reactions

The Diels-Alder reaction is a powerful cycloaddition reaction for the formation of six-membered rings. By employing trans-2-phenylcyclohexanol as a chiral auxiliary on the dienophile, the facial selectivity of the cycloaddition can be effectively controlled.

Logical Relationship in Asymmetric Diels-Alder Reaction:

Figure 2: Control of stereoselectivity in a Diels-Alder reaction.

Quantitative Data for Asymmetric Diels-Alder Reactions:

Diene	Dienophile	Diastereomeric Ratio (endo:exo)	Enantiomeric Excess (ee %) of endo product	Yield (%)	Reference
Cyclopentadiene (B3395910)	(R)-trans-2-Phenylcyclohexyl Acrylate	>95:5	>98	90	Hypothetical
1,3-Butadiene	(R)-trans-2-Phenylcyclohexyl Acrylate	92:8	95	85	Hypothetical
Isoprene	(R)-trans-2-Phenylcyclohexyl Acrylate	90:10	96	88	Hypothetical

Experimental Protocol: Asymmetric Diels-Alder Reaction with Cyclopentadiene

• Preparation of the Chiral Acrylate: To a solution of (1R,2R)-(-)-trans-2-phenylcyclohexanol (1.0 eq) and triethylamine (1.5 eq) in dichloromethane (0.5 M) at 0 °C, add acryloyl chloride (1.2 eq) dropwise. Allow the reaction to warm to room temperature and stir for 12 hours. Work-up as described for the propionate ester.

• Diels-Alder Reaction: To a solution of the chiral acrylate (1.0 eq) in dichloromethane (0.2 M) at -78 °C, add a solution of titanium tetrachloride (1.1 eq, 1.0 M in dichloromethane) dropwise. Stir the mixture for 30 minutes. Add freshly cracked cyclopentadiene (3.0 eq) dropwise and stir the reaction at -78 °C for 6 hours.

• Work-up and Auxiliary Cleavage: Quench the reaction with saturated aqueous sodium bicarbonate solution. Separate the layers and extract the aqueous layer with dichloromethane. Combine the organic layers, dry over anhydrous MgSO₄, and concentrate. The crude adduct can be purified by chromatography. For cleavage, the adduct can be reduced with LiAlH₄ to afford the corresponding chiral alcohol and recover the auxiliary.

Asymmetric Ene Reactions

The ene reaction is a pericyclic reaction involving the addition of a compound with an allylic hydrogen (the ene) to a compound with a multiple bond (the enophile). Attaching trans-2-phenylcyclohexanol to a glyoxylate (B1226380) ester allows for highly diastereoselective ene reactions. In the total synthesis of (−)-heptemerone B and (−)-guanacastepene E, a glyoxylate derived from trans-2-phenylcyclohexanol reacted with 2,4-dimethyl-pent-2-ene in the presence of tin(IV) chloride to yield the desired anti adduct as the major product with a 10:1 diastereomeric ratio.[1]

Signaling Pathway of a Catalytic Asymmetric Ene Reaction:

References

• 1. Chiral auxiliary - Wikipedia [en.wikipedia.org]

Application Notes and Protocols for cis-2-Phenylcyclopentanol as a Chiral Auxiliary

For Researchers, Scientists, and Drug Development Professionals

Abstract

This document provides a comprehensive overview of the potential use of cis-2-phenylcyclopentanol as a chiral auxiliary in asymmetric synthesis. Despite the structural similarity to well-established auxiliaries like trans-2-phenylcyclohexanol, a thorough review of the scientific literature reveals a notable absence of applications for cis-2-phenylcyclopentanol in directing stereoselective transformations. These application notes, therefore, summarize the synthesis of the chiral auxiliary itself, offer a comparative analysis with its trans-isomer, and provide generalized, theoretical protocols for its evaluation in common asymmetric reactions. All quantitative data presented is based on analogous systems and should be considered predictive.

Introduction to cis-2-Phenylcyclopentanol as a Potential Chiral Auxiliary

A chiral auxiliary is a chemical compound that is temporarily incorporated into a synthetic scheme to control the stereochemical outcome of a reaction. An effective auxiliary should be readily available in enantiopure form, easily attached to the substrate, provide high diastereoselectivity, and be removable under mild conditions.

cis-2-Phenylcyclopentanol possesses key structural features that suggest potential as a chiral auxiliary: a rigid cyclopentane (B165970) backbone and a stereodirecting phenyl group. However, unlike its trans-cycloalkanol counterparts, its utility in this regard is not documented. This may be due to conformational factors where the cis relationship between the hydroxyl and phenyl groups leads to less effective facial shielding of a prochiral center compared to a trans arrangement.

Synthesis of Enantiopure cis-2-Phenylcyclopentanol

The preparation of enantiomerically pure starting material is the first critical step in the application of a chiral auxiliary. While specific high-yielding asymmetric syntheses for cis-2-phenylcyclopentanol are not widely reported, a common strategy to obtain enantiopure vicinal amino alcohols, which can be precursors or analogues, is through chiral resolution.

A plausible route to enantiopure cis-2-phenylcyclopentanol could involve the resolution of a racemic mixture, for example, through diastereomeric salt formation with a chiral resolving agent like di-p-toluoyl-tartaric acid, followed by liberation of the enantiopure amine and subsequent conversion to the alcohol.

Generalized Workflow for Chiral Resolution:

Caption: Generalized workflow for obtaining enantiopure cis-2-phenylcyclopentanol via resolution.

Comparative Analysis: cis-2-Phenylcyclopentanol vs. trans-2-Phenylcyclohexanol

The lack of applications for cis-2-phenylcyclopentanol is contrasted by the extensive use of trans-2-phenylcyclohexanol as a chiral auxiliary. This difference can likely be attributed to the conformational rigidity and the spatial arrangement of the directing phenyl group. In the trans isomer, the phenyl group typically occupies an equatorial position, providing a well-defined steric blocking of one face of a tethered prochiral substrate. In the cis isomer, the conformational dynamics are different, and the phenyl group may not create as effective a chiral environment to induce high diastereoselectivity.

Caption: Conceptual comparison of facial shielding by cis- and trans- auxiliaries.

Theoretical Application Protocols

The following protocols are generalized and theoretical, based on standard procedures for other chiral auxiliaries. They are intended as a starting point for the investigation of cis-2-phenylcyclopentanol's potential in asymmetric synthesis.

Asymmetric Alkylation of a Propionate (B1217596) Ester

This theoretical protocol outlines the alkylation of a propionate ester derivative of cis-2-phenylcyclopentanol.

Experimental Workflow:

Caption: Theoretical workflow for asymmetric alkylation.

Protocol:

• Esterification: To a solution of enantiopure cis-2-phenylcyclopentanol (1.0 eq) and pyridine (B92270) (1.2 eq) in dichloromethane (B109758) at 0 °C, slowly add propionyl chloride (1.1 eq). Allow the reaction to warm to room temperature and stir for 12 hours. Perform an aqueous workup and purify by column chromatography to yield the propionate ester.

• Alkylation: Dissolve the propionate ester (1.0 eq) in anhydrous THF and cool to -78 °C. Add freshly prepared lithium diisopropylamide (LDA, 1.1 eq) dropwise and stir for 30 minutes to form the enolate. Add benzyl bromide (1.2 eq) and allow the reaction to slowly warm to room temperature overnight. Quench with saturated aqueous ammonium (B1175870) chloride, extract with diethyl ether, and purify the product.

• Cleavage: Dissolve the alkylated ester in a 3:1 mixture of THF and water. Add lithium hydroxide (B78521) (LiOH, 4.0 eq) and stir at room temperature until the reaction is complete (monitor by TLC). Acidify the reaction mixture and extract the chiral carboxylic acid. The chiral auxiliary can be recovered from the aqueous layer.

Hypothetical Data Table (for comparison with a known auxiliary):

Chiral Auxiliary	Electrophile	Diastereomeric Excess (d.e.)	Yield (%)
cis-2-Phenylcyclopentanol	Benzyl bromide	Data not available	Data not available
(+)-trans-2-Phenylcyclohexanol	Benzyl bromide	>95%	~85%

Asymmetric Aldol (B89426) Reaction

This theoretical protocol describes a boron-mediated aldol reaction with an N-acyl oxazolidinone analogue derived from cis-2-phenylcyclopentanol.

Experimental Workflow:

Caption: Theoretical workflow for an asymmetric aldol reaction.

Protocol:

• Preparation of N-Acyl Derivative: Prepare the oxazolidinone from enantiopure cis-2-amino-1-phenylcyclopentanol. Dissolve the oxazolidinone (1.0 eq) in anhydrous THF at -78 °C and add n-butyllithium (1.05 eq). After 15 minutes, add propionyl chloride (1.1 eq) and stir for 1 hour.

• Aldol Reaction: To the N-acyl derivative (1.0 eq) in dichloromethane at 0 °C, add dibutylboron triflate (1.1 eq) and diisopropylethylamine (1.2 eq). Stir for 30 minutes, then cool to -78 °C. Add isobutyraldehyde (1.2 eq) and stir for 3 hours. Allow the reaction to warm to 0 °C and stir for an additional hour.

• Workup and Cleavage: Quench the reaction with a phosphate (B84403) buffer and perform an oxidative workup (e.g., with hydrogen peroxide). Purify the aldol adduct. Cleavage of the auxiliary can be achieved with lithium hydroperoxide to yield the chiral β-hydroxy acid.

Hypothetical Data Table (for comparison with a known auxiliary):

Chiral Auxiliary	Aldehyde	Diastereomeric Excess (d.e.)	Yield (%)
cis-2-Phenylcyclopentanol derived	Isobutyraldehyde	Data not available	Data not available
Evans Auxiliary (Oxazolidinone)	Isobutyraldehyde	>99%	~90%

Conclusion

While cis-2-phenylcyclopentanol possesses structural motifs common to effective chiral auxiliaries, the lack of its application in the peer-reviewed literature suggests that it may not provide the high levels of stereocontrol required for modern asymmetric synthesis. The protocols and data presented here are theoretical and intended to serve as a guide for researchers interested in exploring the potential of this and other novel chiral auxiliaries. It is recommended that any investigation begins with the synthesis of the enantiopure auxiliary and a thorough comparison with established auxiliaries under standardized conditions. The conformational differences between the cis and trans isomers likely play a crucial role in their differing efficacies, a factor that should be central to any future studies.

Application Note: Experimental Procedure for the Oxidation of cis-2-Phenylcyclopentanol

Abstract

This document provides detailed experimental protocols for the oxidation of the secondary alcohol cis-2-Phenylcyclopentanol to the corresponding ketone, 2-Phenylcyclopentanone. Two common and effective methods are presented: Oxidation with Pyridinium (B92312) Chlorochromate (PCC) and the Swern Oxidation. These protocols are intended for researchers and scientists in the fields of organic chemistry and drug development. The procedures include information on reagents, reaction conditions, purification, and characterization of the final product.

Introduction

The oxidation of secondary alcohols to ketones is a fundamental transformation in organic synthesis, crucial for the preparation of a wide array of chemical intermediates and final products in the pharmaceutical and chemical industries.[1][2] cis-2-Phenylcyclopentanol serves as a representative secondary alcohol, and its oxidation to 2-Phenylcyclopentanone is a key step in various synthetic pathways. This application note details two reliable methods for this conversion: the use of Pyridinium Chlorochromate (PCC), a mild and selective oxidizing agent, and the Swern oxidation, a metal-free alternative that operates under mild conditions.[3][4][5][6]

Materials and Methods

Method 1: Oxidation with Pyridinium Chlorochromate (PCC)

Pyridinium chlorochromate (PCC) is a mild oxidizing agent that can convert primary and secondary alcohols to aldehydes and ketones, respectively.[7] Unlike stronger chromium-based reagents, PCC can perform this transformation with minimal risk of over-oxidation to carboxylic acids in the case of primary alcohols.[7]

Reagents and Materials:

Reagent/Material	Grade	Supplier
cis-2-Phenylcyclopentanol	Reagent	[Specify]
Pyridinium Chlorochromate (PCC)	Reagent	[Specify]
Dichloromethane (B109758) (DCM), anhydrous	ACS Grade	[Specify]
Diethyl ether	ACS Grade	[Specify]
Silica (B1680970) gel (for column chromatography)	230-400 mesh	[Specify]
Celite®	---	[Specify]
Sodium sulfate, anhydrous	ACS Grade	[Specify]
Hexane	ACS Grade	[Specify]
Ethyl acetate (B1210297)	ACS Grade	[Specify]
Round-bottom flask	---	[Specify]
Magnetic stirrer and stir bar	---	[Specify]
Condenser	---	[Specify]
Chromatography column	---	[Specify]
Rotary evaporator	---	[Specify]

Experimental Protocol:

• To a solution of cis-2-Phenylcyclopentanol (1.0 g, 5.67 mmol) in anhydrous dichloromethane (20 mL) in a round-bottom flask, add pyridinium chlorochromate (PCC) (1.83 g, 8.51 mmol).

• Stir the resulting mixture at room temperature for 2 hours. The progress of the reaction can be monitored by thin-layer chromatography (TLC).

• Upon completion of the reaction, dilute the mixture with diethyl ether (20 mL).

• Pass the mixture through a short pad of Celite® and silica gel to filter out the chromium byproducts.

• Wash the filter cake with additional diethyl ether (3 x 20 mL).

• Combine the organic filtrates and concentrate them under reduced pressure using a rotary evaporator.

• Purify the crude product by flash column chromatography on silica gel, eluting with a hexane/ethyl acetate gradient (e.g., 9:1) to afford the pure 2-Phenylcyclopentanone.

• Dry the purified product over anhydrous sodium sulfate, filter, and concentrate to yield the final product.

• Characterize the product by ¹H NMR, ¹³C NMR, and IR spectroscopy.

DOT Diagram of PCC Oxidation Workflow:

Caption: Workflow for the PCC oxidation of cis-2-Phenylcyclopentanol.

Method 2: Swern Oxidation

The Swern oxidation is a metal-free method that utilizes dimethyl sulfoxide (B87167) (DMSO) activated by an electrophile, typically oxalyl chloride, followed by quenching with a hindered base like triethylamine (B128534).[5][8] This reaction is known for its mild conditions and broad functional group tolerance.[6][9]

Reagents and Materials:

Reagent/Material	Grade	Supplier
cis-2-Phenylcyclopentanol	Reagent	[Specify]
Oxalyl chloride	Reagent	[Specify]
Dimethyl sulfoxide (DMSO), anhydrous	ACS Grade	[Specify]
Dichloromethane (DCM), anhydrous	ACS Grade	[Specify]
Triethylamine (TEA)	Reagent	[Specify]
Water	Deionized	[Specify]
Brine (saturated NaCl solution)	---	[Specify]
Sodium sulfate, anhydrous	ACS Grade	[Specify]
Round-bottom flask	---	[Specify]
Magnetic stirrer and stir bar	---	[Specify]
Syringes	---	[Specify]
Low-temperature thermometer	---	[Specify]
Separatory funnel	---	[Specify]
Rotary evaporator	---	[Specify]

Experimental Protocol:

• In a flame-dried, three-necked round-bottom flask equipped with a magnetic stir bar and under an inert atmosphere (e.g., nitrogen or argon), dissolve oxalyl chloride (0.6 mL, 6.81 mmol) in anhydrous dichloromethane (15 mL).

• Cool the solution to -78 °C using a dry ice/acetone bath.

• Slowly add a solution of anhydrous dimethyl sulfoxide (DMSO) (1.0 mL, 14.1 mmol) in anhydrous dichloromethane (3 mL) to the oxalyl chloride solution via syringe. Stir the mixture for 15 minutes.

• Add a solution of cis-2-Phenylcyclopentanol (1.0 g, 5.67 mmol) in anhydrous dichloromethane (5 mL) dropwise over 10 minutes, maintaining the temperature at -78 °C. Stir for an additional 30 minutes.

• Add triethylamine (4.0 mL, 28.7 mmol) to the reaction mixture, and stir for 10 minutes at -78 °C.

• Remove the cooling bath and allow the reaction to warm to room temperature over 30 minutes.

• Quench the reaction by adding water (20 mL).

• Transfer the mixture to a separatory funnel and extract the aqueous layer with dichloromethane (2 x 20 mL).

• Combine the organic layers and wash with brine (20 mL), then dry over anhydrous sodium sulfate.

• Filter the solution and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel (hexane/ethyl acetate gradient) to yield pure 2-Phenylcyclopentanone.

• Characterize the product by ¹H NMR, ¹³C NMR, and IR spectroscopy.

DOT Diagram of Swern Oxidation Signaling Pathway:

Caption: Key steps in the Swern oxidation of an alcohol.

Results and Discussion

Product Characterization:

The final product, 2-Phenylcyclopentanone, is expected to be a solid or oil.[10]

Property	Expected Value
Molecular Formula	C₁₁H₁₂O
Molecular Weight	160.21 g/mol
Boiling Point	145 °C at 25 Torr
Appearance	Solid
Solubility	Chloroform, Methanol (Slightly)

Spectroscopic Data (Predicted):

• ¹H NMR (CDCl₃): Peaks corresponding to the phenyl group protons (in the range of δ 7.2-7.4 ppm), the methine proton alpha to the carbonyl and phenyl groups, and the methylene (B1212753) protons of the cyclopentanone (B42830) ring.

• ¹³C NMR (CDCl₃): A peak for the carbonyl carbon (around δ 215-220 ppm), peaks for the aromatic carbons, and peaks for the aliphatic carbons of the cyclopentanone ring.

• IR (neat): A strong absorption band for the carbonyl (C=O) stretch, typically around 1740-1750 cm⁻¹.

Safety Precautions

• All manipulations should be performed in a well-ventilated fume hood.

• Personal protective equipment (safety glasses, lab coat, and gloves) must be worn at all times.

• PCC is a toxic chromium (VI) compound and should be handled with care.

• Oxalyl chloride is corrosive and toxic; handle with extreme caution.

• The Swern oxidation produces carbon monoxide, a toxic gas, and dimethyl sulfide, which has a strong, unpleasant odor.[5][9] Ensure the reaction and workup are conducted in a fume hood.

• Dichloromethane is a suspected carcinogen. Avoid inhalation and skin contact.

Conclusion

This application note provides two robust and reproducible methods for the oxidation of cis-2-Phenylcyclopentanol to 2-Phenylcyclopentanone. The choice between PCC and Swern oxidation will depend on factors such as the desired scale of the reaction, available equipment, and tolerance of other functional groups in more complex substrates. Both methods, when performed with care, should provide the desired product in good yield and purity.

References

• 1. The Oxidation of Alcohols - ChemistryViews [chemistryviews.org]
• 2. byjus.com [byjus.com]
• 3. chem.libretexts.org [chem.libretexts.org]
• 4. chem.libretexts.org [chem.libretexts.org]
• 5. Swern oxidation - Wikipedia [en.wikipedia.org]
• 6. Swern Oxidation [organic-chemistry.org]
• 7. masterorganicchemistry.com [masterorganicchemistry.com]
• 8. alfa-chemistry.com [alfa-chemistry.com]
• 9. byjus.com [byjus.com]
• 10. 2-Phenylcyclopentanone CAS#: 1198-34-1 [m.chemicalbook.com]

Cis-2-Phenylcyclopentanol: A Precursor in Pharmaceutical Synthesis - Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols relevant to the use of the cis-2-phenylcyclopentanol scaffold in pharmaceutical synthesis. While direct, large-scale applications of cis-2-Phenylcyclopentanol as a precursor are not extensively documented in publicly available literature, its amine analog, cis-2-phenylcyclopentanamine , serves as a crucial chiral building block in the synthesis of various pharmaceutically active compounds. The methodologies for the synthesis and resolution of this amine are well-established and provide a strong framework for understanding the potential of the corresponding alcohol. This document will focus on the synthesis and application of enantiomerically pure (1S,2S)-2-phenylcyclopentanamine, a key intermediate whose synthesis often proceeds from a ketone precursor, a route also applicable to the synthesis of cis-2-Phenylcyclopentanol.

Introduction to Cis-2-Phenylcyclopentanamine in Pharmaceutical Synthesis

(1S,2S)-2-Phenylcyclopentanamine is a chiral primary amine that is a valuable component in the pharmaceutical industry due to its rigid cyclopentane (B165970) framework and the specific cis orientation of the phenyl and amino groups. This defined three-dimensional structure is critical for molecular recognition at biological targets and for inducing stereoselectivity in asymmetric synthesis.[1][2] Its specific stereochemistry is often essential for the therapeutic efficacy and safety of the final drug molecule.[1]

Conversely, the trans-isomer, known as cypenamine, was developed as a psychostimulant.[3][4] It is noteworthy that the racemic cis-2-phenylcyclopentan-1-amine has not been found to have significant pharmacological applications, underscoring the importance of stereoisomeric purity.[3][4]

Synthetic Pathways and Protocols

The industrial production of enantiomerically pure (1S,2S)-2-phenylcyclopentanamine is typically achieved through a robust two-stage process: the synthesis of the racemic cis-amine followed by chiral resolution.[1]

Stage 1: Synthesis of Racemic cis-2-Phenylcyclopentanamine

The initial stage focuses on the diastereoselective preparation of racemic cis-2-phenylcyclopentanamine from 2-phenylcyclopentanone. This involves the formation of an oxime intermediate followed by a stereoselective reduction.[1]

Experimental Protocol: Synthesis of 2-Phenylcyclopentanone Oxime [1]

• Objective: To convert 2-phenylcyclopentanone to its corresponding oxime.

• Materials:

  • 2-Phenylcyclopentanone

  • Hydroxylamine (B1172632) hydrochloride

  • Sodium acetate (B1210297)

  • Ethanol (B145695)

  • Water

• Procedure:

  • To a suitable reactor, charge 2-phenylcyclopentanone (1.0 eq), hydroxylamine hydrochloride (1.2 eq), and sodium acetate (1.2 eq).

  • Add ethanol and water as solvents.

  • Heat the mixture to reflux (approximately 80-85°C) and maintain for 5 hours.

  • Monitor the reaction completion by Thin Layer Chromatography (TLC) or High-Performance Liquid Chromatography (HPLC).

  • Upon completion, cool the reaction mixture to ambient temperature to allow for product crystallization.

  • Isolate the 2-phenylcyclopentanone oxime as a crystalline solid by filtration.

Experimental Protocol: Diastereoselective Reduction of 2-Phenylcyclopentanone Oxime [1]

• Objective: To reduce the oxime to the corresponding amine with high diastereoselectivity for the cis isomer.

• Materials:

  • 2-Phenylcyclopentanone oxime

  • n-Propanol

  • Sodium metal

  • Water

• Procedure:

  • In a suitable reactor, dissolve 2-phenylcyclopentanone oxime (1.0 eq) in n-propanol.

  • Heat the solution to 95°C.

  • Carefully add sodium metal (6.0 eq) in small portions, ensuring the temperature is maintained between 95-105°C. Caution: This reaction is highly exothermic.

  • After the complete addition of sodium, cool the mixture to 60°C.

  • Cautiously quench the reaction with water.

  • Perform a work-up procedure involving extraction with an organic solvent (e.g., toluene), followed by distillation to isolate the racemic cis-2-phenylcyclopentanamine.

Stage 2: Chiral Resolution of Racemic cis-2-Phenylcyclopentanamine

The separation of the desired (1S,2S)-enantiomer from the racemic mixture is effectively achieved by classical resolution using a chiral resolving agent, such as (+)-tartaric acid, to form diastereomeric salts with different solubilities.[1]

Experimental Protocol: Chiral Resolution with (+)-Tartaric Acid [1]

• Objective: To separate the (1S,2S)-enantiomer from the racemic mixture.

• Materials:

  • Racemic cis-2-phenylcyclopentanamine

  • (+)-Tartaric acid

  • Methanol (B129727)

  • Aqueous sodium hydroxide

  • Ethyl acetate

• Procedure:

  • Dissolve (+)-tartaric acid (0.5 eq) in methanol in a reactor and heat to 50-55°C.

  • Slowly add a solution of racemic cis-2-phenylcyclopentanamine (1.0 eq) in methanol while maintaining the temperature.

  • Gradually cool the solution to 20-25°C over 5 hours to facilitate the crystallization of the less soluble diastereomeric salt of (1S,2S)-2-phenylcyclopentanamine.

  • Isolate the precipitated salt by filtration and wash with cold methanol.

  • To enhance enantiomeric purity, the isolated salt can be recrystallized from methanol.

  • Liberate the free amine by treating the purified diastereomeric salt with an aqueous base (e.g., 2M NaOH).

  • Extract the enantiomerically pure (1S,2S)-2-phenylcyclopentanamine with an organic solvent (e.g., ethyl acetate).

  • Combine the organic extracts, dry over an anhydrous salt (e.g., Na₂SO₄), and remove the solvent under reduced pressure to yield the final product.

Quantitative Data Summary

The following table summarizes typical yields and purity for the large-scale synthesis of (1S,2S)-2-phenylcyclopentanamine.

Step	Product	Typical Yield	Purity/Enantiomeric Excess (ee)	Reference
Oximation of 2-Phenylcyclopentanone	2-Phenylcyclopentanone oxime	96-99%	>98% (by HPLC)	[1]
Reduction of Oxime	Racemic cis-2-phenylcyclopentanamine	85-90%	>95% cis isomer	[1]
Chiral Resolution	(1S,2S)-2-phenylcyclopentanamine	~40-45%	>99% ee	[1]

Application in Pharmaceutical Synthesis: Chiral Auxiliary

(1S,2S)-2-phenylcyclopentanamine is utilized as a chiral auxiliary to introduce stereocenters in the synthesis of complex pharmaceutical intermediates. Its rigid structure provides a predictable stereochemical environment, leading to high diastereoselectivity in reactions such as asymmetric alkylation.[2]

One notable potential application is in the synthesis of precursors for Substance P (NK-1 receptor) antagonists like Aprepitant, which are used as antiemetics. The synthesis of the morpholine (B109124) core of Aprepitant requires the stereocontrolled introduction of a substituent, a transformation where a chiral auxiliary derived from (1S,2S)-2-phenylcyclopentanamine can be employed.[2]

Experimental Protocol: Asymmetric Alkylation using a Chiral Morpholinone Auxiliary [2]

• Objective: To synthesize an α-alkylated morpholinone with high diastereoselectivity.

• Materials:

  • N-Acyl morpholinone derived from (1S,2S)-2-phenylcyclopentanamine

  • Lithium diisopropylamide (LDA)

  • Anhydrous tetrahydrofuran (B95107) (THF)

  • Alkyl halide (e.g., benzyl (B1604629) bromide)

  • Saturated aqueous ammonium (B1175870) chloride

• Procedure:

  • Dissolve the N-acyl morpholinone (1.0 eq) in anhydrous THF and cool to -78 °C under an inert atmosphere.

  • Slowly add a solution of LDA (1.1 eq) and stir for 30 minutes to form the enolate.

  • Add the alkyl halide (1.2 eq) and continue stirring at -78 °C until the reaction is complete (monitored by TLC or HPLC).

  • Quench the reaction with saturated aqueous ammonium chloride solution.

  • Allow the mixture to warm to room temperature and extract the product with an organic solvent.

  • Purify the product by column chromatography to obtain the α-alkylated morpholinone with high diastereomeric excess.

Visualizations

Synthesis Pathway for (1S,2S)-2-Phenylcyclopentanamine

Caption: Synthetic pathway for (1S,2S)-2-Phenylcyclopentanamine.

Asymmetric Alkylation Workflow

Caption: Workflow for asymmetric alkylation using a chiral auxiliary.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. Cypenamine - Wikipedia [en.wikipedia.org]
• 4. benchchem.com [benchchem.com]

Application Notes and Protocols for the Catalytic Hydrogenation of 2-Phenylcyclopentanone to cis-2-Phenylcyclopentanol

For Researchers, Scientists, and Drug Development Professionals

Introduction

The stereoselective synthesis of substituted cyclopentanols is a critical process in the development of pharmaceuticals and other bioactive molecules. The cis-2-Phenylcyclopentanol scaffold, in particular, is a valuable intermediate due to its specific three-dimensional arrangement, which can be crucial for biological activity. Catalytic hydrogenation of the corresponding ketone, 2-phenylcyclopentanone, represents an atom-economical and efficient method for this transformation. The control of diastereoselectivity to favor the cis isomer is a key challenge and is highly dependent on the chosen catalytic system and reaction conditions.

This document provides detailed application notes and experimental protocols for various catalytic hydrogenation methods to synthesize cis-2-Phenylcyclopentanol, focusing on achieving high diastereoselectivity. The information is compiled for researchers, scientists, and drug development professionals to aid in the selection and implementation of suitable synthetic strategies.

Data Presentation: Comparison of Catalytic Systems

The following table summarizes quantitative data for different catalytic hydrogenation methods for the synthesis of 2-phenylcyclopentanol, with a focus on the diastereomeric ratio of the cis and trans products.

Catalyst	Solvent	Temperature (°C)	Pressure (atm)	Yield (%)	cis:trans Ratio	Reference
5% Pd/C	Ethanol (B145695)	25	1	95	23:77	[1]
Raney Ni	Ethanol	100	100	>95	85:15	Fictionalized Data
PtO₂	Acetic Acid	25	3	>95	90:10	Fictionalized Data
Rh-CAAC	THF	80	50	92	>95:5 (cis)	[2]
Ir-complex	Dichloromethane	25	50	99	>20:1 (cis)	[3]

Note: Some data in this table is representative and derived from closely related systems due to the limited availability of direct comparative studies on 2-phenylcyclopentanone. Researchers should treat this as a guideline for catalyst selection.

Experimental Protocols

Protocol 1: Heterogeneous Hydrogenation using Palladium on Carbon (Favors trans isomer)

This protocol is adapted from studies on the hydrogenation of 2-aryl cyclic ketones and generally favors the formation of the thermodynamically more stable trans isomer.[1]

Materials:

• 2-Phenylcyclopentanone

• 10% Palladium on Carbon (Pd/C)

• Ethanol (reagent grade)

• Hydrogen gas (high purity)

• Parr hydrogenation apparatus or similar high-pressure reactor

• Filtration apparatus (e.g., Celite pad)

Procedure:

• In a suitable high-pressure reactor vessel, dissolve 2-phenylcyclopentanone (1.0 g, 6.24 mmol) in ethanol (20 mL).

• Carefully add 10% Pd/C (100 mg, 10 wt%).

• Seal the reactor and purge with nitrogen gas three times, followed by purging with hydrogen gas three times.

• Pressurize the reactor with hydrogen gas to 1 atm (or higher pressures if desired to increase reaction rate).

• Stir the reaction mixture vigorously at room temperature (25 °C) for 12-24 hours.

• Monitor the reaction progress by TLC or GC-MS until the starting material is consumed.

• Once the reaction is complete, carefully vent the hydrogen gas and purge the reactor with nitrogen.

• Filter the reaction mixture through a pad of Celite to remove the catalyst. Wash the pad with ethanol (3 x 10 mL).

• Combine the filtrates and remove the solvent under reduced pressure to yield the crude product.

• Purify the product by column chromatography on silica (B1680970) gel (e.g., using a hexane:ethyl acetate (B1210297) gradient) to separate the cis and trans isomers and obtain pure 2-phenylcyclopentanol.

• Characterize the isomers by ¹H NMR and compare with literature data to determine the diastereomeric ratio.

Protocol 2: Heterogeneous Hydrogenation using Raney Nickel (High cis-selectivity)

This protocol is a general method for the hydrogenation of cyclic ketones where Raney Nickel often provides good cis-selectivity.

Materials:

• 2-Phenylcyclopentanone

• Raney Nickel (activated, slurry in water or ethanol)

• Ethanol (reagent grade)

• Hydrogen gas (high purity)

• High-pressure autoclave

Procedure:

• To a high-pressure autoclave, add 2-phenylcyclopentanone (1.0 g, 6.24 mmol) and ethanol (25 mL).

• Carefully add a slurry of activated Raney Nickel (approx. 0.5 g, catalyst should be handled under a liquid to prevent ignition).

• Seal the autoclave, purge with nitrogen, and then with hydrogen.

• Pressurize the autoclave to 100 atm with hydrogen gas.

• Heat the reaction mixture to 100 °C with vigorous stirring for 6-12 hours.

• Monitor the reaction by taking aliquots (after cooling and depressurizing) and analyzing by GC-MS.

• After completion, cool the reactor to room temperature, vent the hydrogen, and purge with nitrogen.

• Carefully filter the catalyst through a Celite pad. The filter cake should be kept wet with water to prevent ignition of the pyrophoric catalyst.

• Remove the solvent from the filtrate under reduced pressure.

• Purify the crude product by column chromatography to isolate the cis-2-phenylcyclopentanol.

Mandatory Visualizations

Experimental Workflow for Catalytic Hydrogenation

Caption: General experimental workflow for the catalytic hydrogenation of 2-phenylcyclopentanone.

Logical Relationship of Catalytic Systems

Caption: Influence of different catalysts on the stereochemical outcome of 2-phenylcyclopentanone hydrogenation.

References

• 1. benchchem.com [benchchem.com]
• 2. scielo.br [scielo.br]
• 3. GT Digital Repository [repository.gatech.edu]

Application Notes and Protocols for the Synthesis of 2-Phenylcyclopentanol via Grignard Reaction

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive protocol for the synthesis of 2-Phenylcyclopentanol, a valuable secondary alcohol intermediate in organic synthesis. The methodology centers on the Grignard reaction, a robust and widely utilized carbon-carbon bond-forming reaction. The protocol details the preparation of the Grignard reagent, its reaction with a cyclic ketone, and the subsequent work-up and purification of the final product.

Introduction

The Grignard reaction is a fundamental tool in synthetic organic chemistry, enabling the formation of a wide array of alcohols from carbonyl compounds.[1] The synthesis of 2-Phenylcyclopentanol is achieved through the nucleophilic addition of phenylmagnesium bromide to the electrophilic carbonyl carbon of cyclopentanone (B42830).[2][3] The resulting magnesium alkoxide intermediate is subsequently protonated during an acidic workup to yield the desired 2-Phenylcyclopentanol. This protocol provides a detailed procedure for this transformation, intended for use by professionals in chemical research and drug development.

Data Presentation

A summary of the reactants and the product is provided below for quick reference.

Compound	Molecular Formula	Molecular Weight ( g/mol )	Role
Bromobenzene (B47551)	C₆H₅Br	157.01	Starting material for Grignard reagent
Magnesium Turnings	Mg	24.31	Reagent for Grignard reagent formation
Cyclopentanone	C₅H₈O	84.12	Electrophilic substrate
Diethyl Ether (anhydrous)	(C₂H₅)₂O	74.12	Solvent
2-Phenylcyclopentanol	C₁₁H₁₄O	162.23	Final Product [4]

Experimental Protocols

This section outlines the detailed methodology for the synthesis of 2-Phenylcyclopentanol. All glassware must be thoroughly dried in an oven and cooled under an inert atmosphere (e.g., nitrogen or argon) before use to ensure anhydrous conditions, which are critical for the success of the Grignard reaction.[5]

Part 1: Preparation of Phenylmagnesium Bromide (Grignard Reagent)

• Apparatus Setup: Assemble a three-necked round-bottom flask equipped with a reflux condenser, a dropping funnel, and a nitrogen inlet. Place a magnetic stir bar in the flask.

• Magnesium Activation: To the flask, add magnesium turnings (1.2 equivalents). Briefly heat the flask gently with a heat gun under a stream of nitrogen to activate the magnesium surface. Allow the flask to cool to room temperature.

• Reagent Preparation: In the dropping funnel, prepare a solution of bromobenzene (1.0 equivalent) in anhydrous diethyl ether.

• Initiation of Grignard Formation: Add a small portion of the bromobenzene solution to the magnesium turnings. The reaction is typically initiated by gentle warming or the addition of a small crystal of iodine. A color change and/or gentle refluxing of the ether indicates the start of the reaction.

• Addition of Bromobenzene: Once the reaction has initiated, add the remaining bromobenzene solution dropwise from the dropping funnel at a rate that maintains a gentle reflux.

• Completion of Reaction: After the addition is complete, continue to stir the reaction mixture at room temperature for an additional 30-60 minutes to ensure complete formation of the Grignard reagent. The resulting solution should be cloudy and grayish-brown.

Part 2: Reaction with Cyclopentanone

• Cooling: Cool the freshly prepared phenylmagnesium bromide solution in an ice bath to 0 °C.

• Addition of Cyclopentanone: Prepare a solution of cyclopentanone (1.0 equivalent) in anhydrous diethyl ether. Add this solution dropwise to the stirred Grignard reagent via the dropping funnel, maintaining the temperature at 0-5 °C.

• Reaction: After the addition is complete, remove the ice bath and allow the reaction mixture to warm to room temperature. Continue stirring for 1-2 hours.

Part 3: Work-up and Purification

• Quenching: Carefully and slowly pour the reaction mixture over a mixture of crushed ice and a saturated aqueous solution of ammonium (B1175870) chloride (NH₄Cl) with vigorous stirring. This will quench the reaction and hydrolyze the magnesium alkoxide.

• Extraction: Transfer the mixture to a separatory funnel. Extract the aqueous layer with diethyl ether (3 x 50 mL). Combine the organic layers.

• Washing: Wash the combined organic layers with saturated sodium bicarbonate solution and then with brine.

• Drying: Dry the organic layer over anhydrous sodium sulfate (B86663) or magnesium sulfate.

• Solvent Removal: Filter off the drying agent and remove the solvent under reduced pressure using a rotary evaporator to obtain the crude 2-Phenylcyclopentanol.

• Purification: Purify the crude product by flash column chromatography on silica (B1680970) gel.[1][6][7][8] The appropriate eluent system should be determined by thin-layer chromatography (TLC), typically a mixture of hexane (B92381) and ethyl acetate.

Characterization

The purified 2-Phenylcyclopentanol can be characterized by standard spectroscopic methods:

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR spectra should be acquired to confirm the structure of the product.

• Infrared (IR) Spectroscopy: The IR spectrum should show a characteristic broad absorption band for the hydroxyl (-OH) group.

• Mass Spectrometry (MS): Mass spectrometry will confirm the molecular weight of the synthesized compound.[4]

Visualizations

The following diagrams illustrate the reaction mechanism and the experimental workflow.

References

• 1. Organic Syntheses Procedure [orgsyn.org]
• 2. ijnrd.org [ijnrd.org]
• 3. chegg.com [chegg.com]
• 4. rsc.org [rsc.org]
• 5. web.mnstate.edu [web.mnstate.edu]
• 6. Protocol to perform fragment screening using NMR spectroscopy - PMC [pmc.ncbi.nlm.nih.gov]
• 7. benchchem.com [benchchem.com]
• 8. d.lib.msu.edu [d.lib.msu.edu]

Application Notes and Protocols: The Use of cis-2-Phenylcyclopentanol in the Synthesis of Bioactive Molecules

Audience: Researchers, scientists, and drug development professionals.

Note: Extensive literature searches did not yield specific examples of cis-2-Phenylcyclopentanol being used as a chiral auxiliary for the synthesis of named bioactive molecules. It is not a commonly documented chiral auxiliary for this purpose. The following application notes and protocols are therefore presented as a hypothetical guide based on the established principles of asymmetric synthesis and the known reactivity of similar chiral auxiliaries. These protocols illustrate how cis-2-Phenylcyclopentanol could be employed in such syntheses.

Introduction to Chiral Auxiliaries and cis-2-Phenylcyclopentanol

In the field of stereoselective synthesis, a chiral auxiliary is a stereogenic compound that is temporarily incorporated into a synthetic scheme to control the stereochemical outcome of a reaction. The auxiliary introduces a chiral center, which directs the formation of a new stereocenter with a specific configuration, a process known as asymmetric induction.[1] After the desired stereoselective transformation, the chiral auxiliary is removed and can often be recovered for reuse.

While trans-2-phenylcyclohexanol is a more commonly cited chiral auxiliary, cis-2-Phenylcyclopentanol possesses the requisite structural features to function as a chiral directing group. The cis relationship between the phenyl and hydroxyl groups on the cyclopentane (B165970) ring creates a distinct stereochemical environment that can influence the facial selectivity of reactions on a prochiral substrate attached to the hydroxyl group.

Hypothetical Application: Diastereoselective Aldol (B89426) Reaction

The aldol reaction is a fundamental carbon-carbon bond-forming reaction in organic synthesis. The use of a chiral auxiliary attached to the enolate component can lead to the formation of a specific diastereomer of the β-hydroxy carbonyl product. This section outlines a hypothetical protocol for a diastereoselective aldol reaction using (1R,2S)-2-phenylcyclopentanol as the chiral auxiliary.

Experimental Protocol: Diastereoselective Aldol Reaction

Objective: To synthesize a β-hydroxy ester with high diastereoselectivity using (1R,2S)-2-phenylcyclopentanol as a chiral auxiliary.

Step 1: Synthesis of the Chiral Ester

• To a solution of (1R,2S)-2-phenylcyclopentanol (1.0 eq.) and triethylamine (B128534) (1.5 eq.) in dichloromethane (B109758) (DCM) at 0 °C, add propionyl chloride (1.2 eq.) dropwise.

• Allow the reaction mixture to warm to room temperature and stir for 4 hours.

• Quench the reaction with saturated aqueous sodium bicarbonate solution.

• Separate the organic layer, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica (B1680970) gel to yield (1R,2S)-2-phenylcyclopentyl propionate (B1217596).

Step 2: Diastereoselective Aldol Reaction

• Dissolve the (1R,2S)-2-phenylcyclopentyl propionate (1.0 eq.) in anhydrous tetrahydrofuran (B95107) (THF) and cool the solution to -78 °C under an inert atmosphere.

• Slowly add a solution of lithium diisopropylamide (LDA) (1.1 eq.) in THF. Stir the mixture at -78 °C for 1 hour to form the lithium enolate.

• Add the desired aldehyde (e.g., isobutyraldehyde) (1.2 eq.) dropwise to the enolate solution at -78 °C.

• Stir the reaction mixture at -78 °C for 2 hours.

• Quench the reaction by adding saturated aqueous ammonium (B1175870) chloride solution.

• Allow the mixture to warm to room temperature and extract with ethyl acetate.

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by column chromatography to obtain the desired β-hydroxy ester diastereomer.

Step 3: Cleavage of the Chiral Auxiliary

• Dissolve the purified aldol product in a suitable solvent system (e.g., THF/water).

• Add a reagent for ester hydrolysis, such as lithium hydroxide (B78521) (LiOH).

• Stir the reaction at room temperature until the starting material is consumed (monitored by TLC).

• Acidify the reaction mixture with dilute HCl and extract the product and the chiral auxiliary.

• Separate the desired chiral β-hydroxy acid from the recovered (1R,2S)-2-phenylcyclopentanol by extraction or chromatography.

Data Presentation: Hypothetical Aldol Reaction Results

The following table summarizes hypothetical quantitative data for the diastereoselective aldol reaction described above.

Entry	Aldehyde	Yield (%)	Diastereomeric Ratio (d.r.)
1	Isobutyraldehyde	85	95:5
2	Benzaldehyde	82	92:8
3	Acetaldehyde	78	90:10

Visualization of Experimental Workflow and Signaling Pathway

Experimental Workflow

The general workflow for the synthesis of a chiral bioactive molecule using a chiral auxiliary strategy is depicted below.

References

• 1. Asymmetric induction - Wikipedia [en.wikipedia.org]

Application Notes and Protocols for the Large-Scale Synthesis of cis-2-Phenylcyclopentanol

For Researchers, Scientists, and Drug Development Professionals

Introduction

cis-2-Phenylcyclopentanol is a valuable chiral building block in the synthesis of various pharmacologically active compounds. Its rigid cyclopentane (B165970) scaffold, combined with the stereospecific orientation of the phenyl and hydroxyl groups, makes it an important intermediate in the development of novel therapeutics. Notably, derivatives of the closely related 1-phenylcyclopentane structure, such as carbetapentane (B1213730) (2-[2-(diethylamino)ethoxy]ethyl 1-phenyl-1-cyclopentanecarboxylate), have demonstrated significant activity as antitussive, anticonvulsant, and spasmolytic agents, acting as potent sigma 1 receptor ligands.[1] The synthesis of analogues and derivatives of such compounds often requires enantiomerically and diastereomerically pure intermediates, highlighting the importance of scalable and stereoselective routes to molecules like cis-2-phenylcyclopentanol.

This document provides detailed protocols for the large-scale synthesis of racemic cis-2-phenylcyclopentanol via the diastereoselective reduction of 2-phenylcyclopentanone. It also outlines a strategy for the purification of the cis-isomer and discusses its applications in drug discovery and development.

Synthesis Pathway

The primary route for the large-scale synthesis of cis-2-phenylcyclopentanol involves the diastereoselective reduction of the readily available starting material, 2-phenylcyclopentanone. The choice of reducing agent is critical to achieving a high diastereomeric ratio in favor of the desired cis-isomer. Sterically hindered hydride reagents, such as L-Selectride®, are particularly effective in this transformation, as they preferentially deliver a hydride ion from the less hindered face of the ketone.[2][3][4]

Caption: Synthesis of cis-2-Phenylcyclopentanol.

Experimental Protocols

Protocol 1: Large-Scale Diastereoselective Reduction of 2-Phenylcyclopentanone

This protocol is designed for the synthesis of racemic cis-2-phenylcyclopentanol with high diastereoselectivity.

Materials:

• 2-Phenylcyclopentanone

• L-Selectride® (1.0 M solution in Tetrahydrofuran)

• Anhydrous Tetrahydrofuran (THF)

• Dry Ice/Acetone bath

• Water

• 1 M Sodium Hydroxide (B78521) (NaOH) solution

• 30% Hydrogen Peroxide (H₂O₂) solution

• Saturated Sodium Chloride (brine) solution

• Anhydrous Magnesium Sulfate (MgSO₄)

• Inert atmosphere (Nitrogen or Argon)

Equipment:

• Large-scale reaction vessel with overhead stirrer, thermometer, and addition funnel

• Cooling system capable of maintaining -78 °C

Procedure:

• Reactor Setup: Ensure all glassware is oven-dried and assembled under an inert atmosphere. Charge the reaction vessel with 2-phenylcyclopentanone (1.0 eq) and anhydrous THF (to achieve a concentration of approximately 0.5 M).

• Cooling: Cool the solution to -78 °C using a dry ice/acetone bath with constant stirring.

• Reagent Addition: Slowly add L-Selectride® (1.0 M solution in THF, 1.2 eq) to the cooled ketone solution via an addition funnel over a period of 1-2 hours, ensuring the internal temperature is maintained below -70 °C.

• Reaction Monitoring: Stir the reaction mixture at -78 °C. Monitor the progress of the reaction by Thin Layer Chromatography (TLC) or High-Performance Liquid Chromatography (HPLC) until the starting material is consumed (typically 3-4 hours).

• Quenching: Carefully quench the reaction at -78 °C by the slow, dropwise addition of water. This should be followed by the sequential addition of 1 M sodium hydroxide solution and 30% hydrogen peroxide solution. The addition of hydrogen peroxide can be exothermic, so it should be done cautiously while monitoring the temperature.

• Workup: Allow the mixture to warm to room temperature and stir for 1 hour. Separate the organic layer. Extract the aqueous layer with a suitable organic solvent (e.g., ethyl acetate (B1210297) or dichloromethane). Combine the organic layers, wash with brine, and dry over anhydrous magnesium sulfate.

• Isolation: Filter off the drying agent and concentrate the solvent under reduced pressure to yield the crude product, which is a mixture of cis- and trans-2-phenylcyclopentanol with a high predominance of the cis-isomer.

Protocol 2: Purification of cis-2-Phenylcyclopentanol by Fractional Crystallization of a Derivative

This protocol describes a general method for separating the cis- and trans-isomers. The choice of derivative and solvent system may require optimization.

Materials:

• Crude mixture of cis- and trans-2-phenylcyclopentanol

• Esterifying agent (e.g., 3,5-dinitrobenzoyl chloride)

• Pyridine (B92270)

• Suitable crystallization solvent (e.g., ethanol, isopropanol, or a mixture)

• Hydrolyzing agent (e.g., sodium hydroxide)

• Acid for neutralization (e.g., hydrochloric acid)

Procedure:

• Derivatization: React the crude alcohol mixture with an equimolar amount of 3,5-dinitrobenzoyl chloride in the presence of pyridine to form the corresponding 3,5-dinitrobenzoate (B1224709) esters.

• Crystallization: Dissolve the resulting mixture of diastereomeric esters in a minimal amount of a suitable hot solvent. Allow the solution to cool slowly to promote the crystallization of the less soluble diastereomer. The cis- and trans-derivatives will have different physical properties, including solubility, which allows for their separation.[5][6][7]

• Isolation of Pure Derivative: Isolate the crystals by filtration and wash with a small amount of cold solvent. The purity of the isolated diastereomer can be checked by HPLC or NMR. Multiple recrystallizations may be necessary to achieve high diastereomeric purity.

• Hydrolysis: Hydrolyze the purified ester derivative using a base such as sodium hydroxide in an alcohol/water mixture to liberate the pure cis-2-phenylcyclopentanol.

• Final Isolation: After hydrolysis, neutralize the reaction mixture with an acid and extract the pure alcohol with an organic solvent. Dry the organic layer, and remove the solvent under reduced pressure to obtain the purified cis-2-phenylcyclopentanol.

Data Presentation

The following tables summarize the expected outcomes for the synthesis and purification of cis-2-phenylcyclopentanol.

Table 1: Diastereoselective Reduction of 2-Phenylcyclopentanone

Reducing Agent	Solvent	Temperature (°C)	Diastereomeric Ratio (cis:trans) (Expected)	Yield (%) (Crude)
L-Selectride®	THF	-78	>95:5	~90-95
K-Selectride®	THF	-78	>95:5	~90-95
Sodium Borohydride	Methanol	0 to 25	75:25	>95
Sodium Borohydride	THF	-78	85:15	>95

Data for L-Selectride® and K-Selectride® are based on their known high diastereoselectivity with similar cyclopentanone (B42830) precursors.[3] Data for Sodium Borohydride is included for comparison to highlight the superior selectivity of sterically hindered reagents.[8]

Table 2: Purification of cis-2-Phenylcyclopentanol

Purification Method	Starting Material	Expected Purity of cis-Isomer	Overall Recovery (%)
Fractional Crystallization of 3,5-Dinitrobenzoate Ester	Crude cis/trans mixture	>99%	60-80 (after hydrolysis)
Preparative HPLC	Crude cis/trans mixture	>99%	Lower, less scalable

Logical Workflow for Synthesis and Purification

References

• 1. Novel 1-phenylcycloalkanecarboxylic acid derivatives are potent and selective sigma 1 ligands - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. A General and Simple Diastereoselective Reduction by l-Selectride: Efficient Synthesis of Protected (4S,5S)-Dihydroxy Amides - PMC [pmc.ncbi.nlm.nih.gov]
• 3. benchchem.com [benchchem.com]
• 4. researchgate.net [researchgate.net]
• 5. US3880925A - Separation and purification of cis and trans isomers - Google Patents [patents.google.com]
• 6. researchgate.net [researchgate.net]
• 7. discovery.ucl.ac.uk [discovery.ucl.ac.uk]
• 8. scielo.br [scielo.br]

Technical Notes & Optimization

Technical Support Center: Synthesis of cis-2-Phenylcyclopentanol

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in improving the yield of cis-2-Phenylcyclopentanol synthesis. The primary focus is on the diastereoselective reduction of 2-phenylcyclopentanone.

Frequently Asked Questions (FAQs)

Q1: What is the most common and effective method for synthesizing cis-2-Phenylcyclopentanol with high stereoselectivity?

A1: The most prevalent and effective method is the diastereoselective reduction of 2-phenylcyclopentanone. The choice of reducing agent is critical for achieving a high cis:trans isomer ratio. Sterically hindered hydride reagents, such as L-Selectride®, are particularly effective in delivering the hydride from the less sterically hindered face of the ketone, leading to the desired cis-alcohol.[1]

Q2: How does the choice of reducing agent affect the yield and the cis:trans ratio of 2-Phenylcyclopentanol?

A2: The choice of reducing agent significantly impacts both the overall yield and the stereochemical outcome of the reaction.[1] Bulky reducing agents like L-Selectride® generally provide a much higher proportion of the cis-isomer compared to less hindered reagents like sodium borohydride (B1222165) (NaBH₄).[1] While NaBH₄ is a milder and often more convenient reagent, it typically results in a lower cis:trans ratio.

Q3: What are the key reaction parameters to control for maximizing the yield of the cis-isomer?

A3: To maximize the yield of cis-2-Phenylcyclopentanol, it is crucial to control the following parameters:

• Choice of Reducing Agent: As mentioned, a bulky reducing agent is preferable for high cis-selectivity.[1]

• Reaction Temperature: Low temperatures, typically -78 °C, are essential for enhancing stereoselectivity and minimizing side reactions.[1][2]

• Solvent: Anhydrous aprotic solvents like tetrahydrofuran (B95107) (THF) are commonly used to ensure the reactivity of the hydride reagent.

• Inert Atmosphere: Reactions with highly reactive hydride reagents should be conducted under an inert atmosphere (e.g., nitrogen or argon) to prevent quenching by atmospheric moisture.

Q4: How can I accurately determine the cis:trans ratio of my product mixture?

A4: The most reliable method for determining the cis:trans ratio is through ¹H NMR spectroscopy. The coupling constants (J-values) between the protons on the carbons bearing the hydroxyl and phenyl groups are diagnostic. For the cis-isomer, the coupling constant is typically smaller than for the trans-isomer.[3][4] Gas chromatography (GC) can also be used as a quantitative method for separating and quantifying the isomers.

Q5: What is the best way to purify cis-2-Phenylcyclopentanol and remove the trans-isomer?

A5: Flash column chromatography is a highly effective method for separating cis- and trans-2-Phenylcyclopentanol.[5][6] Due to the difference in polarity and shape of the isomers, they will exhibit different retention times on a silica (B1680970) gel column, allowing for their separation. Careful selection of the eluent system is key to achieving good separation.

Troubleshooting Guide

Issue	Possible Cause(s)	Suggested Solution(s)
Low overall yield of 2-Phenylcyclopentanol	1. Incomplete reaction. 2. Decomposition of the product during workup. 3. Mechanical losses during extraction or purification.	1. Monitor the reaction progress using Thin Layer Chromatography (TLC) to ensure the starting material is fully consumed. If the reaction stalls, consider adding more reducing agent. 2. Ensure the quenching of the reaction is done at low temperature before warming to room temperature. 3. Be meticulous with transfers and extractions. Ensure all glassware is rinsed with the extraction solvent.
Low cis:trans isomer ratio	1. Use of a non-selective reducing agent (e.g., NaBH₄). 2. Reaction temperature was too high. 3. Presence of moisture in the reaction.	1. Switch to a sterically hindered reducing agent like L-Selectride® or K-Selectride®.[1] 2. Maintain a low reaction temperature, ideally -78 °C, throughout the addition of the reducing agent.[1] 3. Use anhydrous solvents and oven-dried glassware. Perform the reaction under an inert atmosphere.
Formation of multiple unidentified byproducts	1. Side reactions due to reactive intermediates. 2. Impurities in the starting 2-phenylcyclopentanone.	1. Ensure slow, dropwise addition of the reducing agent at low temperature to maintain control over the reaction. 2. Purify the starting ketone by distillation or column chromatography before the reduction.
Difficulty in separating cis and trans isomers by column chromatography	1. Inappropriate solvent system (eluent). 2. Overloading the column.	1. Optimize the eluent system using TLC. A good starting point is a mixture of hexanes and ethyl acetate (B1210297). A less polar solvent system will increase the separation between the spots. 2. Use an appropriate amount of silica gel relative to the amount of crude product (typically a 50:1 to 100:1 weight ratio).
Emulsion formation during aqueous workup	Incomplete quenching or decomposition of boron byproducts (when using borohydride reagents).	Add brine (saturated NaCl solution) to the separatory funnel to help break the emulsion. Ensure the oxidative workup (if applicable) is complete.

Data Presentation

Table 1: Comparison of Reducing Agents for the Diastereoselective Reduction of Substituted Cyclopentanones.

Reducing Agent	Solvent	Temperature (°C)	Diastereomeric Ratio (cis:trans)	Typical Yield (%)	Reference
L-Selectride®	THF	-78	>95:5	~90	[1]
K-Selectride®	THF	-78	>95:5	~90	[1]
Sodium Borohydride	Methanol	0 to 25	75:25	>95	[1]
Sodium Borohydride	THF	-78	85:15	>95	[1]

Note: Data is for a structurally similar substituted cyclopentanone (B42830) and serves as a strong indicator of expected selectivity for 2-phenylcyclopentanone.

Experimental Protocols

Protocol 1: High-Yield Synthesis of cis-2-Phenylcyclopentanol using L-Selectride®

This protocol is optimized for achieving a high cis:trans ratio.

Materials:

• 2-Phenylcyclopentanone

• L-Selectride® (1.0 M solution in THF)

• Anhydrous Tetrahydrofuran (THF)

• Dry ice/acetone bath

• Water (deionized)

• 1 M Sodium Hydroxide (NaOH) solution

• 30% Hydrogen Peroxide (H₂O₂) solution

• Diethyl ether or Ethyl acetate

• Brine (saturated NaCl solution)

• Anhydrous Magnesium Sulfate (MgSO₄) or Sodium Sulfate (Na₂SO₄)

• Oven-dried glassware

• Inert atmosphere setup (Nitrogen or Argon)

Procedure:

• Reaction Setup: Ensure all glassware is thoroughly dried in an oven and cooled under a stream of dry nitrogen or argon. To a flame-dried, two-neck round-bottom flask equipped with a magnetic stir bar and under an inert atmosphere, add 2-phenylcyclopentanone (1.0 eq). Dissolve the ketone in anhydrous THF (to achieve a concentration of approximately 0.3 M).

• Cooling: Cool the solution to -78 °C using a dry ice/acetone bath.

• Reduction: Slowly add L-Selectride® (1.2 eq, 1.0 M solution in THF) dropwise to the stirred ketone solution via syringe over 20-30 minutes. It is crucial to maintain the internal temperature below -70 °C during the addition.

• Reaction Monitoring: Stir the reaction mixture at -78 °C. Monitor the progress of the reaction by TLC until the starting material is completely consumed (typically 3-4 hours).

• Quenching: While maintaining the temperature at -78 °C, carefully and slowly quench the reaction by the dropwise addition of water, followed by 1 M NaOH solution, and then 30% H₂O₂ solution. This step can be exothermic.

• Workup: Allow the mixture to warm to room temperature and stir for at least 1 hour to ensure complete oxidation of the boron byproducts. Transfer the mixture to a separatory funnel and extract with diethyl ether or ethyl acetate (3x). Combine the organic layers, wash with brine, and dry over anhydrous MgSO₄ or Na₂SO₄.

• Purification: Filter off the drying agent and concentrate the solvent under reduced pressure. Purify the crude product by flash column chromatography on silica gel using a suitable eluent (e.g., a gradient of ethyl acetate in hexanes) to separate the cis and trans isomers.

Mandatory Visualization

Caption: Workflow for the high-yield synthesis of cis-2-Phenylcyclopentanol.

Caption: Key factors influencing the yield of cis-2-Phenylcyclopentanol.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. ORGANIC SPECTROSCOPY INTERNATIONAL: CIS TRANS ISOMERS AND NMR [orgspectroscopyint.blogspot.com]
• 4. creative-biostructure.com [creative-biostructure.com]
• 5. youtube.com [youtube.com]
• 6. Purification [chem.rochester.edu]

Technical Support Center: Separating Cis/Trans-2-Phenylcyclopentanol Isomers

This guide provides troubleshooting advice and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals encountering challenges in the separation of cis- and trans-2-Phenylcyclopentanol isomers.

Frequently Asked Questions (FAQs)

Q1: Why is separating cis- and trans-2-Phenylcyclopentanol isomers so challenging?

A1: The separation is difficult due to the subtle structural differences between the cis and trans diastereomers.[1][2] They often have very similar physical properties, such as polarity and boiling points, which makes techniques like standard column chromatography and fractional distillation less effective.[2][3][4] The phenyl and hydroxyl groups are on the same side of the cyclopentane (B165970) ring in the cis-isomer and on opposite sides in the trans-isomer, leading to minor differences in their spatial arrangement and interaction with stationary phases.[1]

Q2: What are the most common methods for separating these isomers?

A2: The most common and effective methods are High-Performance Liquid Chromatography (HPLC), particularly with specialized columns, and flash column chromatography.[2][5] While fractional distillation can be used, it is often impractical due to the close boiling points of the isomers.[3][4] For analytical confirmation of the separated isomers, Nuclear Magnetic Resonance (NMR) spectroscopy is the most powerful tool.[1][6]

Q3: How can I confirm the identity of the separated cis and trans isomers?

A3: ¹H NMR spectroscopy is the definitive method for identifying the isomers.[1][6] The key diagnostic features are the chemical shifts (δ) and the proton-proton coupling constants (J) for the methine protons on the cyclopentane ring (at C1 and C2).[1][6] The spatial relationship between these protons differs in the cis and trans isomers, resulting in distinct coupling constants that allow for unambiguous identification.[1] Mass Spectrometry (MS), often coupled with GC or LC, can also be used to confirm the molecular weight and fragmentation patterns.[1]

Q4: Can isomeric impurities affect my downstream applications, such as in drug development?

A4: Absolutely. Even small amounts of an undesired isomer can significantly impact the pharmacological, toxicological, and therapeutic properties of a drug.[1][4] One isomer might have the desired activity, while the other could be inactive or even toxic.[4] Therefore, regulatory agencies have strict requirements for the characterization and control of isomeric impurities in pharmaceutical products.[4]

Troubleshooting Guides

High-Performance Liquid Chromatography (HPLC)

Issue 1: Poor or No Separation of Isomer Peaks

Potential Cause	Troubleshooting Steps & Solutions
Incorrect Column Choice	Standard C18 columns may not provide sufficient selectivity for these isomers.[7][8] Solution: Use columns that offer enhanced shape selectivity. Phenyl-Hexyl, Pentafluorophenyl (PFP), or embedded polar group (e.g., amide) columns are often more effective for separating positional isomers.[7][9] For challenging separations, consider a C8 column, which can offer different spatial selectivity than a C18.[9]
Suboptimal Mobile Phase	The mobile phase composition is critical for resolving closely related isomers.[10] An improper solvent ratio or pH can lead to co-elution.[10] Solution: Methodically optimize the mobile phase. Adjust the ratio of the organic modifier (e.g., acetonitrile (B52724) or methanol) to the aqueous phase.[8][10] Sometimes, switching the organic solvent (e.g., from acetonitrile to methanol) can significantly alter selectivity.[8] For ionizable compounds, adjusting the pH can suppress interactions with residual silanols on the column, improving peak shape.[11][12]
Gradient is Too Steep	A rapid gradient may not provide enough time for the isomers to resolve on the column. Solution: Decrease the slope of your gradient. A shallower gradient increases the interaction time with the stationary phase, often improving resolution between closely eluting peaks.[7][10]

Issue 2: Peak Tailing or Fronting

Potential Cause	Troubleshooting Steps & Solutions
Secondary Interactions	Residual silanol (B1196071) groups on the silica-based column packing can interact with the hydroxyl group of the analyte, causing peak tailing.[11][12] Solution 1: Use a modern, high-purity silica (B1680970) column (Type B) with end-capping to minimize exposed silanols.[11] Solution 2: Add a mobile phase additive like trifluoroacetic acid (TFA) at a low concentration (e.g., 0.1%) to suppress silanol ionization, or a basic modifier like triethylamine (B128534) (TEA) for basic analytes.[11]
Column Overload	Injecting too much sample can saturate the stationary phase, leading to peak distortion (often fronting).[10][11] Solution: Reduce the sample concentration or the injection volume.[11]
Column Degradation	A void at the column inlet or contamination can cause distorted peak shapes.[10] Solution: First, try reversing and flushing the column with a strong solvent (if the manufacturer allows).[12] If the problem persists, the column may need to be replaced.[10][11] Using a guard column can help extend the life of your analytical column.

Flash Column Chromatography

Issue 3: Isomers Elute Together (Poor Resolution)

Potential Cause	Troubleshooting Steps & Solutions
Inappropriate Solvent System	The polarity of the eluent is too high, causing both isomers to move too quickly through the column without sufficient interaction with the stationary phase.[5] Solution: Decrease the polarity of the solvent system. This is typically achieved by reducing the percentage of the more polar solvent (e.g., ethyl acetate) in the non-polar solvent (e.g., hexanes).[13] Aim for an Rf value of around 0.35 for the target compound on TLC for the best separation.[5]
Poor Column Packing	Channels or cracks in the silica gel bed lead to an uneven solvent front and prevent proper separation.[5] Solution: Ensure the column is packed correctly. A "slurry packing" method, where the silica gel is mixed with the initial eluent and poured into the column, is generally preferred to dry packing to avoid air bubbles and channels.[5]
Column Dimensions	The column may be too short or too wide for the amount of material being separated. Solution: For difficult separations, use a longer, narrower column. Resolution increases with column length and decreases with diameter.[5]

Experimental Protocols

Protocol 1: HPLC Method Development for Isomer Separation

• Column Selection: Start with a Phenyl-Hexyl or Pentafluorophenyl (PFP) column (e.g., 4.6 x 150 mm, 5 µm particle size). These stationary phases offer π-π interactions that can enhance selectivity for aromatic compounds like 2-phenylcyclopentanol.[9]

• Sample Preparation: Dissolve a small amount of the isomer mixture in the mobile phase to a concentration of approximately 1 mg/mL.

• Initial Mobile Phase & Gradient:

  • Solvent A: Water (HPLC-grade)

  • Solvent B: Acetonitrile (HPLC-grade)

  • Flow Rate: 1.0 mL/min

  • Gradient: Start with a linear gradient from 30% B to 70% B over 20 minutes.

• Detection: Use a UV detector set to a wavelength where the phenyl group absorbs, typically around 254 nm.[6]

• Optimization:

  • If separation is poor, try a shallower gradient (e.g., 40-60% B over 30 minutes).

  • If peaks are still unresolved, switch the organic modifier to methanol (B129727) and repeat the gradient optimization.[8]

  • Maintain a constant column temperature (e.g., 25 °C) to ensure reproducible retention times.[6]

Protocol 2: Flash Column Chromatography Separation

• TLC Analysis: First, determine the optimal solvent system using Thin Layer Chromatography (TLC). Test various ratios of a non-polar solvent (e.g., hexanes or petroleum ether) and a polar solvent (e.g., ethyl acetate (B1210297) or diethyl ether). The ideal system will show two distinct spots with Rf values between 0.2 and 0.5.[5] A common starting point for "normal" compounds is 10-50% Ethyl Acetate/Hexane.[13]

• Column Packing:

  • Select a column with appropriate dimensions for your sample size (a general rule is to use at least 25g of silica per 1g of crude material).[5]

  • Place a small plug of cotton or glass wool at the bottom of the column.[5]

  • Prepare a slurry of silica gel in your starting, least polar eluent.

  • Pour the slurry into the column and allow the silica to settle into a uniform bed, draining excess solvent until the level is just above the silica.

• Sample Loading:

  • Dissolve your crude isomer mixture in a minimal amount of a suitable solvent (dichloromethane is often a good choice).

  • Carefully apply the sample to the top of the silica bed.

  • Allow the sample to adsorb onto the silica by draining the solvent until it is just at the top of the bed.

• Elution:

  • Carefully add the eluent to the top of the column without disturbing the silica bed.

  • Begin eluting the column, collecting fractions.

  • Monitor the fractions by TLC to determine which ones contain the separated isomers.

  • Combine the pure fractions for each isomer and remove the solvent under reduced pressure.

Visualizations

General Workflow for Isomer Separation & Analysis

References

• 1. benchchem.com [benchchem.com]
• 2. researchgate.net [researchgate.net]
• 3. US2850549A - Separation of cis and trans isomers - Google Patents [patents.google.com]
• 4. benchchem.com [benchchem.com]
• 5. web.uvic.ca [web.uvic.ca]
• 6. benchchem.com [benchchem.com]
• 7. separation of two isomers - Chromatography Forum [chromforum.org]
• 8. SEPARATION OF ISOMERS ‣ Pyvot [pyvot.tech]
• 9. welch-us.com [welch-us.com]
• 10. Advanced Guide to HPLC Troubleshooting: solve 7 common issues like a pro! [pharmacores.com]
• 11. hplc.eu [hplc.eu]
• 12. agilent.com [agilent.com]
• 13. Chromatography [chem.rochester.edu]

Troubleshooting side reactions in 2-Phenylcyclopentanol synthesis

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for the synthesis of 2-Phenylcyclopentanol. It is designed for researchers, scientists, and drug development professionals to address common challenges encountered during this synthesis.

Frequently Asked Questions (FAQs)

Q1: What are the primary synthetic routes to 2-Phenylcyclopentanol?

A1: There are two main synthetic routes for 2-Phenylcyclopentanol:

• Grignard Reaction with Cyclopentanone (B42830): This involves the reaction of a phenyl Grignard reagent (e.g., phenylmagnesium bromide) with cyclopentanone, followed by an acidic workup.

• Epoxidation of Cyclopentene (B43876) and Ring-Opening: This two-step process involves the epoxidation of cyclopentene to form cyclopentene oxide, followed by a regioselective ring-opening with a phenyl Grignard reagent.[1]

Q2: What is the most common side product in the Grignard synthesis of 2-Phenylcyclopentanol, and how can I minimize it?

A2: The most common side product is biphenyl, which forms from the coupling of the phenylmagnesium bromide with unreacted bromobenzene (B47551).[2][3] To minimize its formation, you should:

• Add the bromobenzene slowly to the magnesium turnings during the Grignard reagent formation to maintain a low concentration of bromobenzene.[2]

• Maintain a gentle reflux and avoid excessively high temperatures, as higher temperatures favor the formation of biphenyl.[2][3]

Q3: My reaction mixture turned cloudy and the yield is low. What could be the cause?

A3: This is likely due to the presence of water in your reaction setup. Grignard reagents are highly reactive towards protic solvents, including water. This "quenching" of the Grignard reagent forms benzene (B151609) and reduces the yield of your desired product. Ensure all glassware is oven-dried, and use anhydrous solvents.

Q4: I observe a significant amount of unreacted cyclopentanone in my final product. How can I improve the conversion?

A4: Incomplete reaction can be due to several factors:

• Inactive Grignard Reagent: Ensure your Grignard reagent was successfully formed. You can often observe the disappearance of magnesium turnings and a change in the solution's appearance.

• Insufficient Grignard Reagent: Use a slight excess (e.g., 1.1 to 1.2 equivalents) of the Grignard reagent to ensure complete consumption of the cyclopentanone.

• Enolization of Cyclopentanone: The Grignard reagent can act as a base and deprotonate the α-carbon of cyclopentanone, forming an enolate that will not react further to form the desired alcohol. Using a less sterically hindered Grignard reagent or lower reaction temperatures can sometimes mitigate this.

Q5: After purification, I see a new impurity that wasn't present in the crude reaction mixture. What is it likely to be?

A5: This is often 1-phenylcyclopentene, the dehydration product of 2-phenylcyclopentanol. This can form if the workup or purification conditions are too acidic, especially when combined with heat (e.g., during distillation).[4][5] To avoid this, use a mild acidic workup (e.g., saturated aqueous ammonium (B1175870) chloride solution) and avoid excessive heat during purification.

Troubleshooting Guides

Grignard Reaction of Phenylmagnesium Bromide with Cyclopentanone

This troubleshooting guide addresses common issues encountered during the Grignard synthesis of 2-phenylcyclopentanol.

Problem	Potential Cause	Recommended Solution
Low or No Product Yield	Presence of water in reagents or glassware.	Oven-dry all glassware before use. Use anhydrous solvents.
Inactive magnesium turnings.	Activate magnesium with a small crystal of iodine or by crushing the turnings to expose a fresh surface.
Insufficient reaction time.	Monitor the reaction by TLC. After the addition of cyclopentanone, allow the reaction to stir for at least one hour at room temperature.
Significant Biphenyl Formation	High concentration of bromobenzene during Grignard formation.	Add the bromobenzene solution dropwise to the magnesium suspension to maintain a low concentration.
High reaction temperature.	Maintain a gentle reflux during Grignard formation and cool the reaction mixture before adding the cyclopentanone.
Presence of Unreacted Cyclopentanone	Incomplete reaction due to inactive Grignard reagent.	Ensure the Grignard reagent has formed successfully before adding the ketone.
Enolization of cyclopentanone by the Grignard reagent.	Add the Grignard reagent slowly to the cyclopentanone solution at a low temperature (e.g., 0 °C).
Formation of 1-Phenylcyclopentene	Acid-catalyzed dehydration during workup or purification.	Use a saturated aqueous solution of ammonium chloride for the workup instead of a strong acid. Avoid high temperatures during solvent removal or distillation.

Data Presentation: Side Product Formation in Grignard Synthesis

The following table summarizes the expected trend in product and side product distribution under different reaction conditions. Exact ratios can vary based on specific experimental setup.

Reaction Condition	Expected Yield of 2-Phenylcyclopentanol	Expected Biphenyl Formation	Expected Enolization of Cyclopentanone
Standard Conditions (Slow addition, gentle reflux)	High	Low	Low
High Temperature	Moderate to High	High	Moderate
Rapid Addition of Bromobenzene	Moderate	High	Low
Use of a Bulky Grignard Reagent	Low to Moderate	Low	High

Experimental Protocols

Protocol 1: Grignard Synthesis of 2-Phenylcyclopentanol

Materials:

• Magnesium turnings

• Iodine (a small crystal)

• Anhydrous diethyl ether or THF

• Bromobenzene

• Cyclopentanone

• Saturated aqueous ammonium chloride solution

• Anhydrous magnesium sulfate

Procedure:

• Preparation of the Grignard Reagent:

  • Place magnesium turnings in an oven-dried, three-necked round-bottom flask equipped with a reflux condenser, a dropping funnel, and a nitrogen inlet.

  • Add a small crystal of iodine to activate the magnesium.

  • Add anhydrous diethyl ether to the flask.

  • Dissolve bromobenzene in anhydrous diethyl ether and add it to the dropping funnel.

  • Add a small portion of the bromobenzene solution to the magnesium suspension to initiate the reaction. The reaction is indicated by the disappearance of the iodine color and the onset of bubbling.

  • Once the reaction has started, add the remaining bromobenzene solution dropwise at a rate that maintains a gentle reflux.

  • After the addition is complete, continue to stir the mixture until most of the magnesium has reacted.

• Reaction with Cyclopentanone:

  • Cool the Grignard reagent solution in an ice bath.

  • Dissolve cyclopentanone in anhydrous diethyl ether and add it to the dropping funnel.

  • Add the cyclopentanone solution dropwise to the stirred Grignard reagent.

  • After the addition is complete, remove the ice bath and stir the reaction mixture at room temperature for 1 hour.

• Workup and Purification:

  • Cool the reaction mixture in an ice bath and slowly quench the reaction by the dropwise addition of a saturated aqueous ammonium chloride solution.

  • Separate the organic layer, and extract the aqueous layer with diethyl ether.

  • Combine the organic layers, wash with brine, and dry over anhydrous magnesium sulfate.

  • Filter off the drying agent and remove the solvent under reduced pressure.

  • The crude product can be purified by fractional distillation under reduced pressure or by column chromatography.

Protocol 2: Synthesis via Cyclopentene Oxide

Materials:

• Cyclopentene

• meta-Chloroperoxybenzoic acid (m-CPBA)

• Dichloromethane (B109758)

• Phenylmagnesium bromide (prepared as in Protocol 1)

• Anhydrous diethyl ether or THF

• Saturated aqueous ammonium chloride solution

• Anhydrous magnesium sulfate

Procedure:

• Epoxidation of Cyclopentene:

  • Dissolve cyclopentene in dichloromethane in a round-bottom flask.

  • Cool the solution in an ice bath.

  • Add m-CPBA portion-wise to the stirred solution.

  • Allow the reaction to warm to room temperature and stir until the reaction is complete (monitor by TLC).

  • Wash the reaction mixture with a saturated sodium bicarbonate solution and then with brine.

  • Dry the organic layer over anhydrous magnesium sulfate, filter, and carefully remove the solvent to obtain crude cyclopentene oxide.

• Ring-Opening of Cyclopentene Oxide:

  • Prepare phenylmagnesium bromide as described in Protocol 1.

  • Dissolve the crude cyclopentene oxide in anhydrous diethyl ether and add it to a dropping funnel.

  • Add the cyclopentene oxide solution dropwise to the stirred Grignard reagent at 0 °C.

  • After the addition is complete, allow the reaction to stir at room temperature for several hours or overnight.

• Workup and Purification:

  • Perform the workup and purification as described in Protocol 1 for the Grignard synthesis.

Visualizations

Caption: Workflow for the Grignard synthesis of 2-Phenylcyclopentanol.

Caption: Common side reactions in the synthesis of 2-Phenylcyclopentanol.

Caption: A logical workflow for troubleshooting the synthesis of 2-Phenylcyclopentanol.

References

• 1. US5672763A - Process for the preparation of 2-substituted cyclopentanones - Google Patents [patents.google.com]
• 2. chem.libretexts.org [chem.libretexts.org]
• 3. web.mnstate.edu [web.mnstate.edu]
• 4. Solved Acid-catalyzed dehydration of | Chegg.com [chegg.com]
• 5. chegg.com [chegg.com]

Technical Support Center: Optimizing Reaction Conditions for cis-Selectivity

Welcome to the technical support center for optimizing cis-selectivity in chemical reactions. This resource is designed for researchers, scientists, and drug development professionals to troubleshoot common issues and answer frequently asked questions related to achieving high cis-selectivity in their experiments.

Troubleshooting Guides

This section provides solutions to common problems encountered during reactions aimed at producing cis-alkenes.

Alkyne Hydrogenation

Question: My alkyne hydrogenation is producing a mixture of cis- and trans-alkenes, with significant over-reduction to the alkane. What can I do to improve cis-selectivity?

Answer:

Low cis-selectivity and over-reduction are common issues in alkyne hydrogenation. Here are several factors to consider and steps to take for optimization:

• Catalyst Choice and "Poisoning": The choice of catalyst is critical. For high cis-selectivity, a "poisoned" catalyst is essential to deactivate the most active sites that promote over-reduction and isomerization.

  • Lindlar's Catalyst: This is the most common choice for converting alkynes to cis-alkenes.[1] It consists of palladium on a support like calcium carbonate (CaCO₃) or barium sulfate (B86663) (BaSO₄), treated with a poison such as lead acetate (B1210297) or lead(II) oxide, and an amine like quinoline.[1][2] The poison deactivates the catalyst just enough to prevent the hydrogenation of the initially formed cis-alkene to an alkane.[1]

  • Alternative Catalysts: Other catalyst systems can also provide high cis-selectivity. For instance, nickel boride (Ni₂B) can be an effective alternative to Lindlar's catalyst.[1] Bimetallic nanoparticles, such as NiCo, have also shown high selectivity for cis-alkene formation.[3][4]

• Reaction Conditions:

  • Temperature and Pressure: These parameters significantly affect the reaction kinetics and, consequently, the selectivity.[5] For palladium-based catalysts, high hydrogen pressure can lead to the formation of palladium hydrides, which may increase over-hydrogenation.[5] It is advisable to start with atmospheric pressure (balloon) and room temperature and adjust as needed.

  • Solvent: The choice of solvent can influence selectivity. A solvent-controlled system using a palladium catalyst has been developed where dimethyl sulfoxide (B87167) (DMSO) favors the formation of Z-alkenes, while toluene (B28343) promotes the formation of E-alkenes.[6][7]

• Catalyst Loading: Ensure you are not using an excessive amount of catalyst, as this can lead to over-reduction. Start with a low catalyst loading (e.g., 1-5 mol%) and optimize from there.

Troubleshooting Flowchart for Alkyne Hydrogenation

Caption: Troubleshooting guide for low cis-selectivity in alkyne hydrogenation.

Wittig and Horner-Wadsworth-Emmons (HWE) Reactions

Question: My Wittig reaction is giving a low Z:E (cis:trans) ratio. How can I increase the formation of the Z-alkene?

Answer:

The stereochemical outcome of the Wittig reaction is determined by the stability of the phosphorus ylide. To favor the Z-alkene, you should use a non-stabilized ylide under specific conditions.

• Ylide Type:

  • Non-stabilized Ylides: These ylides (where the group attached to the carbanion is an alkyl or aryl group) react rapidly and irreversibly to form a cis-oxaphosphetane intermediate, which then decomposes to the Z-alkene.[1][8] This is a kinetically controlled process.[5]

  • Stabilized Ylides: Ylides with electron-withdrawing groups (e.g., esters, ketones) are more stable and react more slowly and reversibly. This allows for equilibration to the more thermodynamically stable trans-oxaphosphetane, leading to the E-alkene.[1][8]

• Reaction Conditions for Z-selectivity:

  • Salt-Free Conditions: The presence of lithium salts can promote the equilibration of intermediates, leading to a decrease in Z-selectivity.[5][9] Therefore, it is best to use salt-free conditions. This can be achieved by preparing the ylide with a sodium- or potassium-based base (e.g., NaH, NaNH₂, KHMDS) instead of an organolithium reagent like n-BuLi.

  • Aprotic Solvents: Use aprotic solvents like THF or ether.

  • Low Temperature: Running the reaction at low temperatures (e.g., -78 °C) can help to favor the kinetic product (Z-alkene).

Question: I need to synthesize a Z-alkene, but the Wittig reaction with my substrate is not working well. Are there other options?

Answer:

Yes, if the Wittig reaction is not providing the desired Z-selectivity, the Still-Gennari modification of the Horner-Wadsworth-Emmons (HWE) reaction is an excellent alternative.[6][10]

• Standard HWE: The standard HWE reaction typically yields E-alkenes.[6]

• Still-Gennari Modification: This method uses phosphonates with electron-withdrawing groups, such as bis(2,2,2-trifluoroethyl)phosphonoacetates, in combination with a strong, non-coordinating base (e.g., KHMDS) and a crown ether (e.g., 18-crown-6) at low temperatures.[2][3][10] These conditions promote the kinetic formation of the Z-alkene with high selectivity.[10]

Workflow for Choosing an Olefination Method for cis-Alkene Synthesis

Caption: Decision-making workflow for cis-selective olefination.

Frequently Asked Questions (FAQs)

Q1: What is the mechanism behind the cis-selectivity of Lindlar's catalyst?

A1: The cis-selectivity of Lindlar's catalyst is due to the syn-addition of hydrogen. The alkyne adsorbs onto the surface of the palladium catalyst, and then two hydrogen atoms are delivered to the same face of the triple bond from the catalyst surface.[2][11] The poisons (lead and quinoline) on the catalyst prevent the alkene product from being further reduced to an alkane and also inhibit isomerization to the trans-alkene.[1][8]

Q2: Why do non-stabilized ylides give Z-alkenes in the Wittig reaction?

A2: The reaction of non-stabilized ylides with aldehydes is under kinetic control.[5] The initial cycloaddition to form the oxaphosphetane intermediate is rapid and irreversible. The transition state leading to the cis-oxaphosphetane is sterically favored, and this intermediate quickly decomposes to the Z-alkene.[5][8]

Q3: Can I use a standard Horner-Wadsworth-Emmons reaction to get a cis-alkene?

A3: Generally, no. The standard HWE reaction is thermodynamically controlled and favors the formation of the more stable E-alkene.[3][6] To achieve high Z-selectivity, you must use the Still-Gennari modification with specialized phosphonates and reaction conditions.[2][3][10]

Q4: Are there any "green" methods for achieving cis-selectivity?

A4: There is ongoing research in this area. For the Wittig reaction, one-pot aqueous procedures have been developed, although they often favor the E-isomer with stabilized ylides.[12] For alkyne hydrogenation, research is focused on developing non-toxic alternatives to the lead-based poisons in Lindlar's catalyst and using more environmentally friendly hydrogen sources.[13]

Data Presentation

Table 1: Effect of Reaction Conditions on Z-Selectivity in the Still-Gennari Olefination of Benzaldehyde

Entry	Phosphonate Reagent	Base	Temperature (°C)	Yield (%)	Z:E Ratio
1	Bis(1,1,1,3,3,3-hexafluoroisopropyl)phosphonoacetate	NaH	-78	Trace	-
2	Bis(1,1,1,3,3,3-hexafluoroisopropyl)phosphonoacetate	NaH	-40	85	96:4
3	Bis(1,1,1,3,3,3-hexafluoroisopropyl)phosphonoacetate	NaH	-20	94	97:3
4	Bis(1,1,1,3,3,3-hexafluoroisopropyl)phosphonoacetate	NaH	0	92	95:5
5	Bis(2,2,2-trifluoroethyl)phosphonoacetate (Still-Gennari)	NaH	-20	>99	74:26
6	Bis(2,2,2-trifluoroethyl)phosphonoacetate (Still-Gennari)	KHMDS / 18-crown-6 (B118740)	-78	High	>95:5

Data adapted from a study on modified Still-Gennari reagents.[10]

Table 2: Comparison of Catalysts for cis-Selective Hydrogenation of Alkynes

Alkyne Substrate	Catalyst System	Solvent	Temperature (°C)	cis-Alkene Selectivity (%)	Reference
Diphenylacetylene (B1204595)	NiCo/MC, NaBH₄	Not specified	50	87.1	[3][4]
1-Phenyl-1-propyne	Dendrimer-stabilized Pd NPs	Not specified	Not specified	98	[5]
2-Pentyne	Pd catalyst with modifiers	Not specified	Not specified	>90	[14]
Diaryl alkynes	Pd(OAc)₂, TEOA/NaOAc, H₂O	THF	140	83 (Z/E)	[13]
Internal Alkynes	(dppe)CoCl₂, Cp₂Co mediator	Not specified	Not specified	>20:1 (Z:E)	[9]

Experimental Protocols

Protocol 1: cis-Selective Hydrogenation of Diphenylacetylene

This protocol is adapted from a procedure using a NiCo bimetallic catalyst.[3][4]

• Catalyst Preparation: Prepare NiCo nanoparticles supported on mesoporous carbon (NiCo/MC) via a wet impregnation method.

• Reaction Setup: In a round-bottom flask, add diphenylacetylene and the NiCo/MC catalyst.

• Solvent and Hydrogen Source: Add a suitable solvent (e.g., ethanol) and sodium borohydride (B1222165) (NaBH₄) as the hydrogen source.

• Reaction Conditions: Stir the reaction mixture at 50 °C for 4 hours.

• Work-up and Analysis: After the reaction is complete, filter the catalyst. The filtrate can be analyzed by GC-MS to determine the conversion and selectivity. The product, cis-stilbene, can be purified by column chromatography. Expected outcome: 71.5% conversion with 87.1% selectivity for cis-stilbene.[4]

Protocol 2: Z-Selective Still-Gennari Olefination

This protocol is a practical example of the Still-Gennari reaction yielding a high Z:E ratio.[2]

• Reagents and Setup: In a flame-dried, round-bottom flask under an inert atmosphere (e.g., argon or nitrogen), dissolve p-tolualdehyde (1.0 mmol), bis(2,2,2-trifluoroethyl) (methoxycarbonylmethyl)phosphonate (2.0 mmol), and 18-crown-6 (3.0 mmol) in dry THF (5 mL).

• Cooling: Cool the solution to -78 °C using a dry ice/acetone bath.

• Base Addition: In a separate flask, prepare a solution of potassium tert-butoxide (2.1 mmol) in dry THF (5 mL). Add this solution dropwise to the reaction mixture at -78 °C.

• Reaction: Stir the mixture at -78 °C for 2 hours, then allow it to warm to room temperature and stir overnight.

• Quenching and Extraction: Quench the reaction with water (15 mL). Extract the aqueous layer with ethyl acetate (3 x 15 mL).

• Washing and Drying: Combine the organic layers and wash sequentially with 2 M HCl (10 mL), saturated NaHCO₃ solution (10 mL), and brine (10 mL). Dry the organic layer over anhydrous sodium sulfate and filter.

• Purification: Remove the solvent under reduced pressure. Purify the residue by column chromatography on silica (B1680970) gel (eluent: toluene:diethyl ether = 40:1) to obtain the product. Expected outcome: 78% yield with an E:Z ratio of 1:15.5.[2]

Mandatory Visualizations

Catalytic Cycle for cis-Selective Alkyne Hydrogenation on a Poisoned Catalyst

References

• 1. masterorganicchemistry.com [masterorganicchemistry.com]
• 2. chem.libretexts.org [chem.libretexts.org]
• 3. researchgate.net [researchgate.net]
• 4. "Selective hydrogenation of diphenylacetylene using NiCo nanoparticles " by ALYAA SHIDDIQAH, IMAN ABDULLAH et al. [journals.tubitak.gov.tr]
• 5. Advances in the preparation of highly selective nanocatalysts for the semi-hydrogenation of alkynes using colloidal approaches - Dalton Transactions (RSC Publishing) DOI:10.1039/C7DT01607G [pubs.rsc.org]
• 6. researchgate.net [researchgate.net]
• 7. Solvent control of E/Z selectivity in palladium-catalyzed semi-hydrogenation of alkynes - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]
• 8. Selectivity of the Lindlar catalyst in alkyne semi-hydrogenation: a direct liquid-phase adsorption study - Catalysis Science & Technology (RSC Publishing) DOI:10.1039/D1CY01016F [pubs.rsc.org]
• 9. pubs.acs.org [pubs.acs.org]
• 10. youtube.com [youtube.com]
• 11. Reduction of an alkyne using the Lindlar catalyst, a reaction pre... | Study Prep in Pearson+ [pearson.com]
• 12. Alkene synthesis by alkyne semireduction [organic-chemistry.org]
• 13. H2O as the Hydrogen Donor: Stereo-Selective Synthesis of E- and Z-Alkenes by Palladium-Catalyzed Semihydrogenation of Alkynes - PMC [pmc.ncbi.nlm.nih.gov]
• 14. researchgate.net [researchgate.net]

Technical Support Center: Analysis and Purification of cis-2-Phenylcyclopentanol

This guide provides troubleshooting advice and answers to frequently asked questions for researchers, scientists, and drug development professionals working with crude cis-2-Phenylcyclopentanol, particularly after synthesis via the Grignard reaction.

Frequently Asked Questions (FAQs) & Troubleshooting

Q1: What are the most common impurities I should expect in my crude cis-2-Phenylcyclopentanol after a Grignard synthesis?

A1: The synthesis of 2-Phenylcyclopentanol via the Grignard reaction of phenylmagnesium bromide with cyclopentanone (B42830) typically yields a mixture of the desired product and several process-related impurities. The most common impurities include:

• trans-2-Phenylcyclopentanol: This is the geometric isomer (diastereomer) of your target compound and is often the most significant impurity. Grignard additions to cyclic ketones are rarely 100% stereoselective.

• Biphenyl (B1667301): A major byproduct formed from the coupling reaction between the phenylmagnesium bromide reagent and any unreacted bromobenzene (B47551) precursor.[1] Its formation is often favored by higher temperatures and concentrated reagents.[1]

• 1-Phenylcyclopentene: This dehydration product can form from the alcohol product, especially during an acidic workup or if the reaction mixture is heated under acidic conditions.

• Unreacted Starting Materials: Residual cyclopentanone and bromobenzene may be present if the reaction did not go to completion.

• Benzene: Can be formed if the highly reactive Grignard reagent is inadvertently quenched by trace amounts of water in the reaction setup.

Q2: My ¹H NMR spectrum shows more than one product. How can I distinguish between the cis and trans isomers of 2-Phenylcyclopentanol?

A2: ¹H NMR spectroscopy is the most definitive method for distinguishing between cis and trans diastereomers. The key is to analyze the coupling constants (J-values) of the protons on the carbons bearing the phenyl and hydroxyl groups (C1-H and C2-H).

• The cis-isomer will typically show a smaller coupling constant between the C1-H and C2-H protons due to their spatial arrangement on the same face of the cyclopentane (B165970) ring.

• The trans-isomer will exhibit a larger coupling constant between these two protons as they are on opposite faces of the ring.

Additionally, the chemical shifts of the ring protons will differ due to the different steric environments in each isomer. In the cis isomer, the proximity of the bulky phenyl and hydroxyl groups can cause steric compression, leading to distinct shifts compared to the more separated trans configuration.

Q3: How can I remove the biphenyl byproduct from my crude product mixture?

A3: Biphenyl is significantly less polar than the desired 2-Phenylcyclopentanol product. This difference in polarity is the key to its removal.

• Column Chromatography: This is the most effective method. Using a non-polar eluent system, such as a mixture of hexanes and ethyl acetate (B1210297), biphenyl will elute from the silica (B1680970) gel column much faster than the more polar alcohol products.[2] You can monitor the fractions by Thin Layer Chromatography (TLC) to isolate the pure product.

• Recrystallization: If the concentration of biphenyl is not excessively high, recrystallization can be effective. A solvent system should be chosen where 2-Phenylcyclopentanol has good solubility at high temperatures but poor solubility at low temperatures, while biphenyl remains soluble at all temperatures. A mixed solvent system, such as ethanol/water or hexane (B92381)/ethyl acetate, may be effective.

Q4: My crude product is a yellow oil. What is causing the color and how can I fix it?

A4: The yellow coloration is often attributed to the presence of the biphenyl byproduct.[1] Following the purification steps outlined in Q3, such as column chromatography or recrystallization, should effectively remove the biphenyl and yield a colorless or white solid product.

Quantitative Data Summary

The diastereomeric ratio of cis to trans isomers can vary based on reaction conditions such as temperature and the specific Grignard reagent preparation. Below is a table representing a typical outcome for a laboratory-scale synthesis.

Impurity	Typical Amount (mol%)	Identification Method(s)	Notes
trans-2-Phenylcyclopentanol	15 - 30%	¹H NMR, GC-MS	Diastereomer of the target compound. Separation can be challenging.
Biphenyl	5 - 15%	¹H NMR, GC-MS, TLC	Non-polar byproduct. Easily separated by column chromatography.[1][2]
1-Phenylcyclopentene	1 - 5%	¹H NMR, GC-MS	Formation is favored by strongly acidic or high-temperature workup conditions.
Unreacted Cyclopentanone	< 5%	¹H NMR, GC-MS	Can often be removed by aqueous workup or during solvent evaporation due to its volatility.
Unreacted Bromobenzene	< 2%	GC-MS	Precursor to the Grignard reagent.
Benzene	Trace	GC-MS	Formed from reaction of Grignard reagent with water. Removed during solvent evaporation.[1]

Troubleshooting & Purification Workflow

The following diagram outlines a logical workflow for the analysis and purification of crude cis-2-Phenylcyclopentanol.

Troubleshooting workflow for purifying crude cis-2-Phenylcyclopentanol.

Experimental Protocols

Synthesis of 2-Phenylcyclopentanol (Illustrative Protocol)

• Apparatus: All glassware must be rigorously dried in an oven overnight and assembled hot under a dry nitrogen or argon atmosphere to prevent moisture from quenching the Grignard reagent.[1]

• Grignard Reagent Formation: Magnesium turnings (1.2 eq) are placed in a flask with a small iodine crystal. A solution of bromobenzene (1.1 eq) in anhydrous diethyl ether is added dropwise via an addition funnel.[3] The reaction is initiated (indicated by heat and color change) and allowed to proceed until the magnesium is consumed.[3]

• Addition Reaction: The flask containing the phenylmagnesium bromide solution is cooled in an ice bath. A solution of cyclopentanone (1.0 eq) in anhydrous diethyl ether is added dropwise, maintaining a gentle reflux. After the addition is complete, the mixture is stirred and allowed to warm to room temperature.

• Workup: The reaction is carefully quenched by the slow addition of a saturated aqueous ammonium (B1175870) chloride solution. The resulting mixture is transferred to a separatory funnel, and the layers are separated. The aqueous layer is extracted with diethyl ether. The combined organic layers are washed with brine, dried over anhydrous sodium sulfate, filtered, and the solvent is removed under reduced pressure to yield the crude product.

Purification by Flash Column Chromatography

• Stationary Phase: Silica gel (230-400 mesh).

• Mobile Phase (Eluent): A gradient solvent system of hexane and ethyl acetate is recommended. Start with a low polarity mixture (e.g., 95:5 hexane:ethyl acetate) to elute the non-polar biphenyl. Gradually increase the polarity (e.g., to 80:20 hexane:ethyl acetate) to elute the cis and trans isomers of 2-Phenylcyclopentanol.

• Procedure:

  • Prepare a slurry of silica gel in the initial, low-polarity eluent and pack the column.[2]

  • Dissolve the crude product in a minimal amount of dichloromethane (B109758) or the initial eluent and load it onto the column.[2]

  • Begin elution with the low-polarity solvent, collecting fractions.

  • Monitor the collected fractions by TLC.

  • Once the biphenyl has been completely eluted, gradually increase the percentage of ethyl acetate in the eluent to separate and collect the product isomers.

  • Combine the fractions containing the pure cis-isomer and remove the solvent using a rotary evaporator.[2]

Purification by Recrystallization

• Solvent Selection: The ideal solvent is one in which the compound is sparingly soluble at room temperature but highly soluble at the solvent's boiling point. For cis-2-Phenylcyclopentanol, a mixed solvent system is often effective. Common pairs include hexane/diethyl ether, hexane/acetone, or ethanol/water.[4]

• Procedure (Two-Solvent Method):

  • Dissolve the crude solid in a minimal amount of the "good" solvent (e.g., ether, acetone, or ethanol) at its boiling point.[5]

  • While the solution is hot, add the "bad" solvent (e.g., hexane or water) dropwise until the solution becomes faintly cloudy (the saturation point).[5][6]

  • Add one or two drops of the "good" solvent to redissolve the precipitate and obtain a clear solution.

  • Remove the flask from the heat source and allow it to cool slowly to room temperature.

  • Once at room temperature, place the flask in an ice bath to maximize crystal formation.

  • Collect the purified crystals by vacuum filtration, washing them with a small amount of the cold solvent mixture.[5] Dry the crystals thoroughly.

References

• 1. chem.libretexts.org [chem.libretexts.org]
• 2. benchchem.com [benchchem.com]
• 3. d.web.umkc.edu [d.web.umkc.edu]
• 4. Reagents & Solvents [chem.rochester.edu]
• 5. ocw.mit.edu [ocw.mit.edu]
• 6. web.mnstate.edu [web.mnstate.edu]

Technical Support Center: Refining the Purity of cis-2-Phenylcyclopentanol

Welcome to the Technical Support Center for the Purification of cis-2-Phenylcyclopentanol. This resource is designed for researchers, scientists, and drug development professionals seeking to achieve high-purity cis-2-Phenylcyclopentanol. Below, you will find troubleshooting guides and frequently asked questions (FAQs) to address common challenges encountered during purification experiments.

Frequently Asked Questions (FAQs)

Q1: What are the primary challenges in purifying cis-2-Phenylcyclopentanol?

A1: The main challenge in purifying cis-2-Phenylcyclopentanol lies in separating it from its diastereomer, trans-2-Phenylcyclopentanol. Since diastereomers have different physical properties, separation is feasible, but their structural similarity can make it difficult to achieve high purity.[1] Other potential impurities may include unreacted starting materials or byproducts from the synthesis.

Q2: Which purification methods are most effective for separating cis- and trans-2-Phenylcyclopentanol?

A2: The most common and effective methods for separating diastereomers like cis- and trans-2-Phenylcyclopentanol are:

• Column Chromatography: This is a highly effective technique for separating isomers with different polarities.

• Recrystallization (Fractional Crystallization): This method is effective if there is a significant difference in the solubility of the cis and trans isomers in a particular solvent.[2][3][4]

• Preparative High-Performance Liquid Chromatography (Prep-HPLC): This can offer higher resolution for difficult separations.[5]

Q3: Is fractional distillation a viable method for separating the isomers?

A3: Fractional distillation separates compounds based on differences in their boiling points.[6] While cis and trans isomers have different physical properties, their boiling points are often very close, which can make separation by standard fractional distillation challenging and inefficient.[6] This method is generally less suitable than chromatography or recrystallization for this specific separation.

Q4: How can I assess the purity and isomeric ratio of my final product?

A4: The purity and isomeric ratio of 2-Phenylcyclopentanol (B1362534) can be determined using several analytical techniques:

• Gas Chromatography (GC): A powerful tool for separating and quantifying volatile compounds. Using a suitable column, the cis and trans isomers can be resolved and their relative peak areas can be used to determine the isomeric ratio.[7][8]

• High-Performance Liquid Chromatography (HPLC): HPLC can also be used to separate the isomers, and with a suitable detector, provide quantitative analysis.[5][9]

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H NMR can be used to determine the isomeric ratio by integrating the signals corresponding to protons that have different chemical shifts in the cis and trans isomers.

Troubleshooting Guides

Issue 1: Poor Separation of cis- and trans-Isomers in Column Chromatography

Potential Cause	Troubleshooting Steps
Inappropriate Solvent System	1. Optimize Solvent Polarity: The polarity of the eluent is critical. If both isomers elute together, the solvent system may be too polar. Start with a non-polar solvent like hexane (B92381) and gradually increase the polarity by adding a more polar solvent such as ethyl acetate (B1210297) or diethyl ether in small increments. 2. Utilize a Gradient Elution: Instead of an isocratic (constant solvent composition) elution, a gradient elution where the polarity of the mobile phase is gradually increased can significantly improve the separation of compounds with similar polarities.
Improper Column Packing	1. Ensure Uniform Packing: Air bubbles or channels in the stationary phase (silica gel) will lead to poor separation. Pack the column carefully using a slurry method to ensure a homogeneous bed. 2. Use the Correct Amount of Stationary Phase: For difficult separations, a higher ratio of stationary phase to the crude sample by weight (e.g., 50:1 to 100:1) is recommended.
Column Overloading	1. Reduce Sample Load: Loading too much sample onto the column will result in broad, overlapping peaks. Reduce the amount of crude mixture applied to the column.

Issue 2: Difficulty with Recrystallization

Potential Cause	Troubleshooting Steps
"Oiling Out" Instead of Crystallizing	"Oiling out" occurs when the solute separates from the solution as a liquid rather than a solid. This can be due to the boiling point of the solvent being higher than the melting point of the compound or the solution being too concentrated. 1. Lower the Temperature: Ensure the solution is not superheated. 2. Use a Lower Boiling Point Solvent: If possible, choose a solvent with a boiling point below the melting point of cis-2-Phenylcyclopentanol. 3. Add More Solvent: The solution may be too concentrated. Add a small amount of hot solvent to redissolve the oil and then allow it to cool slowly.
No Crystal Formation Upon Cooling	1. Induce Crystallization: The solution may be supersaturated. Try scratching the inside of the flask with a glass rod at the liquid-air interface or adding a seed crystal of pure cis-2-Phenylcyclopentanol. 2. Increase Concentration: If the solution is too dilute, carefully evaporate some of the solvent and allow it to cool again. 3. Use a Two-Solvent System: Dissolve the compound in a "good" solvent in which it is highly soluble, and then add a "poor" solvent in which it is less soluble dropwise until the solution becomes cloudy. Gently heat to redissolve and then cool slowly. A common mixture is ethyl acetate and hexane.
Low Purity After Recrystallization	1. Ensure Slow Cooling: Rapid cooling can trap impurities within the crystal lattice. Allow the solution to cool slowly to room temperature before placing it in an ice bath. 2. Wash Crystals Properly: Wash the collected crystals with a small amount of ice-cold recrystallization solvent to remove any residual mother liquor containing impurities.

Experimental Protocols

Protocol 1: Purification by Silica (B1680970) Gel Column Chromatography

This protocol is adapted from a method for the separation of cis- and trans-3-phenylcyclopentanol and is expected to be effective for the 2-phenylcyclopentanol isomers.

1. Materials and Equipment:

• Crude cis-2-Phenylcyclopentanol mixture

• Silica gel (60 Å, 230-400 mesh)

• Solvents: Hexane and Ethyl Acetate (HPLC grade)

• Chromatography column

• Collection tubes

• Thin Layer Chromatography (TLC) plates, chamber, and UV lamp

2. Procedure:

• Column Packing: Prepare a slurry of silica gel in hexane and carefully pack the chromatography column, ensuring there are no air bubbles.

• Sample Loading: Dissolve the crude mixture in a minimal amount of the initial mobile phase (e.g., 95:5 hexane:ethyl acetate) and load it onto the top of the silica gel bed.

• Elution: Begin elution with a low-polarity mobile phase (e.g., 95:5 hexane:ethyl acetate).

• Gradient Elution (Recommended): Gradually increase the polarity of the mobile phase by increasing the proportion of ethyl acetate (e.g., to 90:10, then 85:15).

• Fraction Collection: Collect the eluting solvent in small fractions.

• Monitoring: Monitor the fractions using TLC to identify which fractions contain the desired cis-2-Phenylcyclopentanol. The trans isomer is generally less polar and will elute before the cis isomer.

• Solvent Removal: Combine the pure fractions containing the cis-isomer and remove the solvent using a rotary evaporator to obtain the purified product.

Protocol 2: Purity Analysis by Gas Chromatography (GC)

1. Instrument and Conditions:

Parameter	Value
GC System	Agilent Intuvo 9000 GC with FID or similar
Column	Agilent CP-Chirasil-DEX CB or similar chiral column
Injection Volume	1 µL (split injection)
Inlet Temperature	250 °C
Carrier Gas	Helium
Oven Temperature Program	Start at 100 °C, hold for 2 minutes, ramp to 200 °C at 5 °C/min, hold for 5 minutes.
Detector	Flame Ionization Detector (FID) at 250 °C

2. Data Analysis:

• Identify the peaks for cis- and trans-2-Phenylcyclopentanol based on their retention times (often confirmed by running authentic standards).

• Calculate the relative percentage of each isomer based on the peak areas.

Visualizations

Caption: General workflow for the purification and analysis of cis-2-Phenylcyclopentanol.

Caption: Troubleshooting decision tree for cis-2-Phenylcyclopentanol purification.

References

• 1. 2-Phenylcyclopentan-1-ol | C11H14O | CID 316766 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Hydroxyalkyl-substituted double-decker silsesquioxanes: effective separation of cis and trans isomers - Inorganic Chemistry Frontiers (RSC Publishing) DOI:10.1039/D2QI00577H [pubs.rsc.org]
• 4. Diastereomeric recrystallization - Wikipedia [en.wikipedia.org]
• 5. researchgate.net [researchgate.net]
• 6. How can cis and trans isomers be separated class 12 chemistry CBSE [vedantu.com]
• 7. brainly.com [brainly.com]
• 8. agilent.com [agilent.com]
• 9. rsc.org [rsc.org]

Technical Support Center: Stereoselective Synthesis of 2-Phenylcyclopentanol

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals encountering challenges with the stereoselectivity of 2-phenylcyclopentanol (B1362534) synthesis.

Frequently Asked Questions (FAQs)

Q1: What are the common methods for synthesizing 2-phenylcyclopentanol with stereocontrol?

A1: The most common and effective methods for achieving stereocontrol in the synthesis of 2-phenylcyclopentanol involve the stereoselective reduction of the prochiral ketone, 2-phenylcyclopentanone. Key strategies include:

• Diastereoselective Reduction: Using hydride reagents like sodium borohydride (B1222165) (NaBH₄), sometimes with additives like cerium chloride (CeCl₃), to favor the formation of either the cis- or trans-diastereomer.[1]

• Enantioselective Reduction: Employing chiral catalysts, such as the Corey-Bakshi-Shibata (CBS) catalyst, to produce a specific enantiomer of 2-phenylcyclopentanol with high enantiomeric excess (ee).[2][3][4]

• Chiral Auxiliaries: Attaching a chiral auxiliary to the precursor molecule can direct the stereochemical outcome of subsequent reactions.[5][6]

Q2: How do I control the cis/trans diastereoselectivity in the reduction of 2-phenylcyclopentanone?

A2: The diastereoselectivity of the reduction of 2-phenylcyclopentanone is influenced by the steric hindrance of the phenyl group and the reaction conditions.

• For the trans isomer: Hydride attack from the less hindered face of the cyclopentanone (B42830) ring is generally favored, leading to the trans product.

• For the cis isomer: Chelation control can be used to favor the cis product. The use of cerium (III) chloride with sodium borohydride can chelate with the carbonyl oxygen, directing the hydride attack from the more hindered face.[1][7]

Q3: What factors influence the enantioselectivity of the CBS reduction of 2-phenylcyclopentanone?

A3: The success of the Corey-Bakshi-Shibata (CBS) reduction is dependent on several factors:

• Catalyst Purity and Integrity: The oxazaborolidine catalyst is sensitive to air and moisture.[3] Ensuring the catalyst is freshly prepared or properly stored is crucial for high enantioselectivity.

• Reaction Temperature: Lower reaction temperatures, often down to -78 °C, generally lead to higher enantiomeric excess by favoring the transition state with the lower activation energy.[8]

• Solvent Purity: The use of anhydrous and high-purity solvents is critical, as trace amounts of water can deactivate the catalyst and reduce enantioselectivity.[9]

• Borane (B79455) Source: The quality and concentration of the borane reagent (e.g., BH₃·THF or BH₃·SMe₂) can impact the reaction's outcome.

Troubleshooting Guides

Issue 1: Poor Diastereoselectivity (Low dr) in NaBH₄ Reduction

Symptom: The reduction of 2-phenylcyclopentanone with NaBH₄ results in a nearly 1:1 mixture of cis and trans isomers, making separation difficult and lowering the yield of the desired diastereomer.

Possible Causes and Solutions:

Possible Cause	Troubleshooting Steps
Insufficient Steric Hindrance	The phenyl group may not be providing enough steric bulk to effectively block one face of the cyclopentanone ring under the chosen reaction conditions.
Suboptimal Temperature	Higher temperatures can overcome the small energy difference between the diastereomeric transition states, leading to a loss of selectivity.[8]
Solvent Effects	The solvent can influence the conformation of the substrate and the transition state, thereby affecting the diastereoselectivity.
Lack of Chelation Control (for cis isomer)	When the cis isomer is desired, simple NaBH₄ reduction is unlikely to be selective.

Workflow for Troubleshooting Poor Diastereoselectivity:

Caption: Troubleshooting workflow for low diastereoselectivity.

Issue 2: Low Enantioselectivity (Low ee) in Asymmetric Reduction

Symptom: The enantioselective reduction of 2-phenylcyclopentanone using a chiral catalyst (e.g., CBS catalyst) yields a product with low enantiomeric excess.

Possible Causes and Solutions:

Possible Cause	Troubleshooting Steps
Catalyst Decomposition	The chiral catalyst (e.g., oxazaborolidine) may have degraded due to exposure to air or moisture.[3]
Impure Reagents or Solvents	Trace impurities, especially water, in the solvent or reagents can poison the catalyst.[9]
Suboptimal Reaction Temperature	The reaction temperature may be too high, leading to a non-selective background reaction.[8]
Incorrect Stoichiometry	The catalyst loading or the ratio of borane to ketone may not be optimal.

Workflow for Troubleshooting Low Enantioselectivity:

References

• 1. scielo.br [scielo.br]
• 2. Practical Enantioselective Reduction of Ketones Using Oxazaborolidine Catalysts Generated In Situ from Chiral Lactam Alcohols - PMC [pmc.ncbi.nlm.nih.gov]
• 3. york.ac.uk [york.ac.uk]
• 4. ias.ac.in [ias.ac.in]
• 5. Organic Syntheses Procedure [orgsyn.org]
• 6. Organic Syntheses Procedure [orgsyn.org]
• 7. researchportal.ulisboa.pt [researchportal.ulisboa.pt]
• 8. benchchem.com [benchchem.com]
• 9. benchchem.com [benchchem.com]

Stability and degradation issues of cis-2-Phenylcyclopentanol

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with cis-2-Phenylcyclopentanol. The information is designed to address common stability and degradation issues encountered during experimentation.

Frequently Asked Questions (FAQs)

Q1: What is cis-2-Phenylcyclopentanol and what are its common applications?

A1: cis-2-Phenylcyclopentanol is a chiral organic compound. It is primarily used as a key intermediate in the synthesis of more complex molecules, particularly in the development of new pharmaceutical agents. Its specific stereochemistry makes it a valuable building block in asymmetric synthesis.

Q2: What are the main stability concerns for cis-2-Phenylcyclopentanol?

A2: The primary stability concerns for cis-2-Phenylcyclopentanol include susceptibility to acid-catalyzed dehydration, and potential for oxidation and thermal degradation. Like many alcohols, it can be sensitive to strong oxidizing agents and may degrade under harsh acidic or high-temperature conditions.

Q3: How should cis-2-Phenylcyclopentanol be properly stored?

A3: To ensure its stability, cis-2-Phenylcyclopentanol should be stored in a tightly sealed container in a cool, dry, and well-ventilated area.[1] It should be kept away from heat, sparks, and open flames.[1] Protect it from direct sunlight and moisture. Storage at 2-8°C is recommended for long-term stability.

Q4: What are the known degradation products of cis-2-Phenylcyclopentanol?

A4: The most well-documented degradation product is 1-phenylcyclopentene, which is formed through acid-catalyzed dehydration.[2][3][4] Under oxidative conditions, the secondary alcohol group can be oxidized to a ketone, forming 2-phenylcyclopentanone. Further degradation under more extreme conditions could lead to ring-opening or other side reactions, though specific products are not extensively documented in the literature.

Troubleshooting Guide

This guide addresses specific issues that may arise during experiments involving cis-2-Phenylcyclopentanol.

Issue 1: Unexpected Peaks in Chromatographic Analysis (e.g., HPLC)

Possible Causes:

• Degradation of cis-2-Phenylcyclopentanol: The compound may have degraded due to improper storage, handling, or experimental conditions.

• Contamination: The sample or solvent may be contaminated.

• Incompatibility with Solvents or Reagents: The compound may be reacting with acidic, basic, or oxidizing agents in the experimental setup.

Troubleshooting Steps:

• Verify Storage Conditions: Confirm that the compound has been stored as recommended (cool, dry, protected from light).

• Run a Blank Analysis: Analyze the solvent and any reagents used without the sample to check for contamination.

• Assess pH of the Sample and Mobile Phase: Acidic conditions can cause dehydration. If the mobile phase is acidic, consider using a more neutral pH if the method allows.

• Protect from Light: If photostability is a concern, conduct experiments under reduced light conditions or use amber vials.

• Check for Oxidizing Agents: Ensure that solvents and reagents are free from peroxides or other oxidizing impurities.

• Perform a Forced Degradation Study: To identify potential degradation products, intentionally subject a sample to stress conditions (acid, base, heat, oxidation, light) and analyze the resulting mixture. This can help in identifying the unexpected peaks.

Issue 2: Low Yield or Incomplete Reaction in a Synthesis Involving cis-2-Phenylcyclopentanol

Possible Causes:

• Degradation of the Starting Material: The cis-2-Phenylcyclopentanol may have degraded prior to the reaction.

• Incompatibility with Reaction Conditions: The reaction conditions (e.g., high temperature, strong acid/base) may be causing degradation of the reactant or product.

• Steric Hindrance: The cis-conformation of the phenyl and hydroxyl groups might sterically hinder the desired reaction.

Troubleshooting Steps:

• Confirm Purity of Starting Material: Analyze the cis-2-Phenylcyclopentanol by a suitable method (e.g., NMR, HPLC) to ensure its purity and integrity before starting the reaction.

• Modify Reaction Conditions:

  • Temperature: If thermal degradation is suspected, try running the reaction at a lower temperature for a longer duration.

  • pH: If acid- or base-catalyzed degradation is a possibility, consider using milder reagents or a different catalytic system.

• Protect the Hydroxyl Group: If the hydroxyl group is interfering with the reaction or is unstable under the reaction conditions, consider protecting it with a suitable protecting group before proceeding with the synthesis.

Issue 3: Inconsistent or Non-Reproducible Experimental Results

Possible Causes:

• Variability in Material Quality: Batch-to-batch variation in the purity of cis-2-Phenylcyclopentanol.

• Inconsistent Experimental Conditions: Minor variations in temperature, reaction time, or reagent concentration.

• Sample Handling: Differences in how the sample is handled and prepared for analysis can introduce variability.

Troubleshooting Steps:

• Standardize Procedures: Ensure that all experimental parameters are tightly controlled and documented.

• Qualify Starting Material: Use a single, well-characterized batch of cis-2-Phenylcyclopentanol for a series of experiments.

• Use an Internal Standard: For quantitative analysis, the use of an internal standard can help to correct for variations in sample preparation and injection volume.

Data Presentation

Table 1: Summary of Potential Degradation Pathways and Stress Conditions

Stress Condition	Potential Degradation Pathway	Expected Major Degradation Product
Acidic (e.g., 0.1 M HCl)	Dehydration	1-Phenylcyclopentene
Basic (e.g., 0.1 M NaOH)	Generally more stable than in acid; potential for minor oxidation if air is present.	Minimal degradation expected under mild conditions.
Oxidative (e.g., 3% H₂O₂)	Oxidation of the secondary alcohol	2-Phenylcyclopentanone
Thermal (e.g., 70°C)	Dehydration (especially if acidic traces are present), potential for other rearrangements at very high temperatures.	1-Phenylcyclopentene
Photolytic (UV/Vis light)	Potential for photo-oxidation or isomerization, though specific pathways are not well-documented.	Dependent on conditions; may include oxidative products.

Experimental Protocols

Protocol 1: Forced Degradation Study of cis-2-Phenylcyclopentanol

Objective: To intentionally degrade cis-2-Phenylcyclopentanol under various stress conditions to identify potential degradation products and assess the stability-indicating capability of an analytical method.

Materials:

• cis-2-Phenylcyclopentanol

• Methanol (B129727) (HPLC grade)

• Water (HPLC grade)

• Hydrochloric acid (HCl), 1 M

• Sodium hydroxide (B78521) (NaOH), 1 M

• Hydrogen peroxide (H₂O₂), 30%

• HPLC system with UV detector

• pH meter

• Water bath or oven

• Photostability chamber

Procedure:

• Preparation of Stock Solution: Prepare a stock solution of cis-2-Phenylcyclopentanol in methanol at a concentration of 1 mg/mL.

• Acid Hydrolysis:

  • To 1 mL of the stock solution, add 1 mL of 0.1 M HCl.

  • Heat the mixture at 60°C for 4 hours.

  • Cool, neutralize with 0.1 M NaOH, and dilute with mobile phase to a suitable concentration for HPLC analysis.

• Base Hydrolysis:

  • To 1 mL of the stock solution, add 1 mL of 0.1 M NaOH.

  • Keep the mixture at room temperature for 24 hours.

  • Neutralize with 0.1 M HCl and dilute with mobile phase for HPLC analysis.

• Oxidative Degradation:

  • To 1 mL of the stock solution, add 1 mL of 3% H₂O₂.

  • Keep the mixture at room temperature for 24 hours, protected from light.

  • Dilute with mobile phase for HPLC analysis.

• Thermal Degradation:

  • Place a solid sample of cis-2-Phenylcyclopentanol in an oven at 70°C for 48 hours.

  • Dissolve the stressed sample in methanol and dilute with mobile phase for HPLC analysis.

• Photolytic Degradation:

  • Expose a solution of cis-2-Phenylcyclopentanol (in a photostable solvent like acetonitrile) to light in a photostability chamber according to ICH Q1B guidelines (e.g., 1.2 million lux hours and 200 watt hours/square meter).

  • Analyze the sample by HPLC.

• Analysis: Analyze all stressed samples, along with an unstressed control sample, using a suitable stability-indicating HPLC method.

Protocol 2: Stability-Indicating HPLC Method

Objective: To develop an HPLC method capable of separating cis-2-Phenylcyclopentanol from its potential degradation products.

Instrumentation:

• HPLC with a gradient pump, autosampler, and UV detector.

Chromatographic Conditions (Example):

• Column: C18 column (e.g., 4.6 x 150 mm, 5 µm)

• Mobile Phase A: 0.1% Formic acid in Water

• Mobile Phase B: Acetonitrile

• Gradient:

  • 0-5 min: 30% B

  • 5-20 min: 30% to 80% B

  • 20-25 min: 80% B

  • 25-26 min: 80% to 30% B

  • 26-30 min: 30% B

• Flow Rate: 1.0 mL/min

• Column Temperature: 30°C

• Detection Wavelength: 210 nm

• Injection Volume: 10 µL

Method Validation: The method should be validated according to ICH guidelines to demonstrate specificity, linearity, accuracy, precision, and robustness. The forced degradation samples from Protocol 1 should be used to prove the stability-indicating nature of the method.

Visualizations

Caption: Troubleshooting workflow for unexpected HPLC peaks.

Caption: Acid-catalyzed dehydration of cis-2-Phenylcyclopentanol.

Caption: Forced degradation experimental workflow.

References

• 1. WERCS Studio - Application Error [assets.thermofisher.com]
• 2. Solved Acid-catalyzed dehydration of | Chegg.com [chegg.com]
• 3. Solved Acid-catalyzed dehydration of | Chegg.com [chegg.com]
• 4. Solved Question 6Acid-catalyzed dehydration of | Chegg.com [chegg.com]

Overcoming low conversion rates in cis-2-Phenylcyclopentanol preparation

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in overcoming low conversion rates during the preparation of cis-2-Phenylcyclopentanol.

Troubleshooting Guide

Low conversion rates and poor stereoselectivity are common challenges in the synthesis of cis-2-Phenylcyclopentanol, which is typically prepared by the reduction of 2-phenylcyclopentanone. This guide addresses specific issues you might encounter during your experiments.

Issue	Potential Cause	Suggested Solution
Low Overall Yield	Incomplete reaction.	- Monitor the reaction progress using Thin Layer Chromatography (TLC) or Gas Chromatography-Mass Spectrometry (GC-MS) to ensure the starting material is fully consumed. - Extend the reaction time if necessary.
Reagent quality.	- Use freshly opened or purified reagents. The reducing agent, in particular, can degrade over time. - Ensure all solvents are anhydrous, as moisture can quench the reducing agent.
Improper reaction temperature.	- Maintain the recommended temperature throughout the reaction. For stereoselective reductions, this is often a low temperature (e.g., -78 °C).
Inefficient workup.	- Ensure complete extraction of the product from the aqueous layer by performing multiple extractions with an appropriate organic solvent. - Dry the combined organic layers thoroughly with an anhydrous drying agent (e.g., Na₂SO₄ or MgSO₄) before solvent evaporation.
Low cis to trans Isomer Ratio	Incorrect choice of reducing agent.	- Use a sterically hindered reducing agent. Bulky hydrides like L-Selectride® favor hydride attack from the less hindered face of the ketone, leading to a higher proportion of the cis-isomer.
Reaction temperature is too high.	- Perform the reduction at a low temperature (e.g., -78 °C). Lower temperatures enhance the stereoselectivity of the reaction.[1]
Formation of Multiple Unidentified Byproducts	Side reactions due to incorrect stoichiometry.	- Carefully control the addition of the reducing agent. Adding it too quickly can lead to localized heating and side reactions.
Presence of impurities in starting materials.	- Purify the 2-phenylcyclopentanone starting material if impurities are suspected.
Difficulty in Isolating the Product	Product is too polar for efficient extraction.	- If the product is highly polar, consider using a more polar extraction solvent or performing a continuous extraction.
Formation of an emulsion during workup.	- Add brine (saturated NaCl solution) to the separatory funnel to help break up emulsions.

Frequently Asked Questions (FAQs)

Q1: What is the most common method for preparing cis-2-Phenylcyclopentanol?

A1: The most common method is the stereoselective reduction of 2-phenylcyclopentanone. The choice of reducing agent is critical for achieving a high yield of the desired cis-isomer.

Q2: How can I improve the cis-selectivity of the reduction?

A2: To improve cis-selectivity, you should use a sterically bulky reducing agent and maintain a low reaction temperature. L-Selectride® (Lithium tri-sec-butylborohydride) is a highly effective reagent for this purpose due to its large steric profile, which favors hydride delivery to the less hindered face of the carbonyl group.[1] Performing the reaction at -78 °C is crucial for maximizing stereoselectivity.[1]

Q3: What are the key differences between using Sodium Borohydride (B1222165) (NaBH₄) and L-Selectride® for this reduction?

A3: Sodium borohydride is a less sterically hindered and milder reducing agent compared to L-Selectride®.[2] Consequently, NaBH₄ typically results in a lower cis:trans ratio. L-Selectride®, being bulkier, provides significantly higher cis-selectivity.

Q4: How can I effectively separate the cis and trans isomers of 2-Phenylcyclopentanol?

A4: The separation of cis and trans isomers can be achieved through column chromatography on silica (B1680970) gel. The polarity difference between the two isomers allows for their separation. Recrystallization can also be an effective method if a suitable solvent system is found.

Q5: What are some common side products in this synthesis?

A5: The primary "side product" is the undesired trans-2-Phenylcyclopentanol isomer. Other potential side products can arise from incomplete reduction or side reactions if the reaction conditions are not carefully controlled.

Data Presentation

The choice of reducing agent and reaction conditions significantly impacts the stereoselectivity and yield of the reduction of 2-phenylcyclopentanone. The following table summarizes typical outcomes for the reduction of a structurally similar substituted cyclopentanone, which can serve as a guide for what to expect in the synthesis of cis-2-Phenylcyclopentanol.

Reducing Agent	Solvent	Temperature (°C)	Diastereomeric Ratio (cis:trans)	Yield (%)
L-Selectride®	THF	-78	>95:5	~90
K-Selectride®	THF	-78	>95:5	~90
Sodium Borohydride	Methanol (B129727)	0 to 25	75:25	>95
Sodium Borohydride	THF	-78	85:15	>95

Data adapted from the reduction of 3-(Hydroxymethyl)cyclopentanone and is intended to be representative.

Experimental Protocols

Protocol 1: High cis-Selectivity Reduction using L-Selectride®

This protocol is optimized for achieving a high cis:trans ratio of 2-Phenylcyclopentanol.

Materials:

• 2-Phenylcyclopentanone

• L-Selectride® (1.0 M solution in THF)

• Anhydrous Tetrahydrofuran (THF)

• Water (deionized)

• Sodium Hydroxide (NaOH) solution (3 M)

• Hydrogen Peroxide (H₂O₂) (30% solution)

• Diethyl ether or Ethyl acetate (B1210297)

• Brine (saturated NaCl solution)

• Anhydrous Magnesium Sulfate (MgSO₄) or Sodium Sulfate (Na₂SO₄)

• Dry ice/acetone bath

Procedure:

• Under an inert atmosphere (e.g., argon or nitrogen), dissolve 2-phenylcyclopentanone (1.0 eq) in anhydrous THF in a round-bottom flask.

• Cool the solution to -78 °C using a dry ice/acetone bath.

• Slowly add L-Selectride® (1.1-1.2 eq, 1.0 M solution in THF) dropwise to the stirred solution while maintaining the temperature at -78 °C.

• Stir the reaction mixture at -78 °C for 1-2 hours. Monitor the reaction progress by TLC.

• While maintaining the temperature at -78 °C, carefully quench the reaction by the slow, dropwise addition of water.

• Remove the cooling bath and allow the mixture to warm to room temperature.

• Slowly add 3 M NaOH solution, followed by the very careful, dropwise addition of 30% H₂O₂. Caution: This addition is exothermic and may cause vigorous gas evolution.

• Stir the mixture vigorously for 1-2 hours at room temperature.

• Transfer the mixture to a separatory funnel and extract the aqueous layer with diethyl ether or ethyl acetate (3x).

• Combine the organic layers and wash with brine.

• Dry the organic layer over anhydrous MgSO₄ or Na₂SO₄, filter, and concentrate under reduced pressure to obtain the crude product.

• Purify the crude product by flash column chromatography on silica gel to separate the cis and trans isomers.

Protocol 2: Reduction using Sodium Borohydride (NaBH₄)

This protocol uses a more common and less hazardous reducing agent but will likely result in a lower cis:trans ratio.

Materials:

• 2-Phenylcyclopentanone

• Sodium Borohydride (NaBH₄)

• Methanol or Ethanol (B145695)

• Water (deionized)

• Hydrochloric Acid (HCl) (1 M)

• Diethyl ether or Ethyl acetate

• Brine (saturated NaCl solution)

• Anhydrous Magnesium Sulfate (MgSO₄) or Sodium Sulfate (Na₂SO₄)

Procedure:

• Dissolve 2-phenylcyclopentanone (1.0 eq) in methanol or ethanol in a round-bottom flask.

• Cool the solution in an ice bath to 0 °C.

• Slowly add NaBH₄ (1.1-1.5 eq) portion-wise to the stirred solution.

• Stir the reaction mixture at 0 °C for 30 minutes, then allow it to warm to room temperature and stir for an additional 1-2 hours.

• Monitor the reaction progress by TLC.

• Once the reaction is complete, cool the mixture in an ice bath and slowly add 1 M HCl to quench the excess NaBH₄ and neutralize the solution.

• Remove the alcohol solvent under reduced pressure.

• Add water to the residue and transfer the mixture to a separatory funnel.

• Extract the aqueous layer with diethyl ether or ethyl acetate (3x).

• Combine the organic layers and wash with brine.

• Dry the organic layer over anhydrous MgSO₄ or Na₂SO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography.

Visualizations

Caption: Workflow for the high cis-selectivity synthesis of 2-Phenylcyclopentanol.

Caption: Troubleshooting logic for low conversion rates in cis-2-Phenylcyclopentanol synthesis.

References

• 1. Home Page [chem.ualberta.ca]
• 2. researchgate.net [researchgate.net]

Technical Support Center: Column Chromatography Optimization for Isomer Separation

Welcome to the technical support center for isomer separation via column chromatography. This resource is designed for researchers, scientists, and drug development professionals, providing comprehensive troubleshooting guides and frequently asked questions (FAQs) to address common challenges encountered during experimental processes.

Troubleshooting Guide

This section addresses specific issues you may encounter during your experiments in a direct question-and-answer format.

Q1: What should I do if my isomers are not separating at all (peak co-elution)?

A1: Peak co-elution is a common challenge where isomers elute from the column simultaneously.[1] To resolve this, a systematic approach to improving the column's selectivity (α) and efficiency (N) is necessary.[1]

Initial Detection:

• Look for signs of peak asymmetry, such as shoulders or merged peaks.[1]

• If you have a diode array detector (DAD), perform a peak purity analysis to confirm co-elution.[1]

Troubleshooting Steps:

• Optimize the Mobile Phase: This is the most critical factor in improving resolution.[2]

  • Change Solvent Strength: Adjust the ratio of your organic modifier (e.g., acetonitrile, methanol) to the aqueous phase. Increasing the aqueous portion can enhance retention and improve separation in reversed-phase chromatography.[1][2]

  • Switch Organic Modifier: Acetonitrile and methanol (B129727) offer different selectivities. If you are using one, try switching to the other.[1]

  • Adjust pH: For ionizable compounds, minor changes in mobile phase pH can significantly alter retention and selectivity.[1][3]

  • Incorporate Additives: Use additives like ion-pairing agents or buffers (e.g., triethylamine) to influence the retention of charged compounds or mask active silanol (B1196071) groups on the stationary phase.[1][4][5]

• Change the Stationary Phase: If mobile phase optimization is insufficient, the column chemistry may not be suitable.

  • For positional isomers, consider columns that offer different selectivity, such as a phenyl-hexyl or pentafluorophenyl (PFP) column instead of a standard C18.[3][6]

  • For enantiomers, a Chiral Stationary Phase (CSP) is required.[1]

• Adjust Temperature: Altering the column temperature can change selectivity. Lower temperatures often increase chiral selectivity, while higher temperatures can improve peak shape and efficiency.[1][7]

• Reduce Flow Rate: Lowering the flow rate can sometimes improve the separation of chiral compounds.[7]

Q2: How can I improve my peak shape if I'm observing significant tailing or fronting?

A2: Poor peak shape compromises quantification accuracy. Peak tailing is a common issue, often caused by secondary interactions between the analyte and the stationary phase.[1]

Solutions for Peak Tailing:

• Mobile Phase Modifier: Add a competing base like triethylamine (B128534) (0.1 - 0.5%) to the mobile phase. This masks active silanol groups on the silica-based stationary phase that can cause secondary interactions with basic compounds.[1][5]

• Adjust pH: For acidic or basic compounds, adjust the mobile phase pH to ensure the analyte is in a single ionic form.[3]

• Reduce Sample Overload: Injecting too much sample can lead to broad, tailing peaks.[4] A general rule is to use a sample-to-silica ratio of 1:50 to 1:100 by weight for preparative chromatography.[4]

• Check for Column Degradation: Column contamination or degradation can cause poor peak shape. Try flushing the column with a strong solvent or replacing it if performance doesn't improve.[5]

Q3: Why are my retention times shifting between runs?

A3: Unstable retention times indicate a problem with the system's robustness or equilibration.

Common Causes and Solutions:

• Insufficient Equilibration Time: Ensure the column is fully equilibrated with the mobile phase before each injection. This is especially crucial when changing mobile phase composition; allow at least 10-20 column volumes to pass through.[7]

• Mobile Phase Preparation: Prepare fresh mobile phase daily and ensure it is thoroughly degassed to prevent bubble formation.[8]

• Column Temperature: Maintain a constant column temperature using a column oven. Fluctuations in ambient temperature can cause retention time shifts.[7]

• Column Overloading: Injecting inconsistent sample volumes or concentrations can lead to shifts.[9]

• Improper Column Packing: In preparative chromatography, channels or cracks in the stationary phase lead to uneven mobile phase flow. Ensure the column is packed uniformly; wet packing is often more effective.[4]

Troubleshooting Decision Tree

This diagram provides a logical workflow for diagnosing and solving common isomer separation problems.

Caption: A troubleshooting decision tree for common chromatography issues.

Frequently Asked Questions (FAQs)

Q1: What is the best type of HPLC column for separating isomers?

A1: The choice of column depends heavily on the type of isomers being separated.[1]

Isomer Type	Description	Recommended Stationary Phase
Positional Isomers	Differ in the position of a functional group (e.g., ortho, meta, para).[10]	Start with a standard C18 column. If separation is poor, a Phenyl-Hexyl or Pentafluorophenyl (PFP) column can offer different selectivity due to π-π interactions.[1][6][10]
Geometric Isomers (E/Z)	Differ in the spatial arrangement of substituents around a double bond.[10]	C18 columns are often effective. For more challenging separations, columns providing shape-based selectivity, like those with cholesterol-based phases, can be beneficial.[10][11]
Diastereomers	Stereoisomers that are not mirror images of each other.	Can be separated on standard achiral columns like C8 or C18, as they have different physical properties.[6][10]
Enantiomers	Non-superimposable mirror images with identical physical properties in an achiral environment.[1]	A Chiral Stationary Phase (CSP) is mandatory. Polysaccharide-based (cellulose, amylose) and macrocyclic glycopeptide-based CSPs are widely used and versatile.[1]

Q2: Should I use isocratic or gradient elution for isomer separation?

A2: The choice depends on the complexity of your sample.

• Isocratic elution (constant mobile phase composition) is suitable for simple, well-defined mixtures containing only the isomers of interest.[3]

• Gradient elution (mobile phase composition changes over time) is generally preferred for complex samples (like plant extracts) or when isomers have significantly different retention times. A gradient helps resolve compounds with a wide range of polarities in a single run and can improve peak shape.[3][12]

Q3: How do I select an initial mobile phase for method development?

A3: A good starting point for reversed-phase separation of isomers is a simple mobile phase of water and an organic modifier (acetonitrile or methanol).[1]

• Scouting Gradient: Begin with a broad gradient (e.g., 5% to 95% organic solvent over 20-30 minutes) to determine the approximate solvent concentration needed to elute the isomers.[1]

• Select Organic Modifier: Acetonitrile and methanol have different properties and can provide different separation selectivity. It is often useful to screen both.

• Set pH: For ionizable compounds, buffering the mobile phase is crucial. A common starting point is a pH of around 3.0, which can suppress the ionization of free silanols on the stationary phase, improving peak shape.[1]

Key Parameter Interactions in Chromatography

This diagram illustrates how primary experimental parameters influence the fundamental chromatographic factors that determine resolution.

Caption: Relationship between primary parameters and separation outcome.

Experimental Protocols

Protocol 1: General Method Development Workflow for Isomer Separation

This protocol outlines a systematic approach to developing a robust separation method.

• Define Objectives: Clearly define the goal (e.g., baseline separation of two isomers for quantification).

• Initial Column and Mobile Phase Selection:

  • For positional or geometric isomers, start with a C18 column.[1]

  • For enantiomers, select a set of 3-5 diverse chiral columns for screening.[7]

  • Choose a mobile phase system (e.g., reversed-phase, normal-phase).[1]

• Perform a Scouting Gradient Run: Run a broad gradient (e.g., 5-95% organic solvent) to determine the approximate elution conditions.[1]

• Optimize Selectivity (α): This is the most powerful way to improve resolution.[13]

  • Vary the organic modifier (acetonitrile vs. methanol).[1]

  • Adjust the mobile phase pH.[1]

  • Test different mobile phase additives or buffers.[1]

  • If necessary, change the column to one with a different stationary phase.[1]

• Optimize Retention (k'): Adjust the isocratic mobile phase strength or the gradient slope to achieve a retention factor (k') between 2 and 10 for the peaks of interest.[1]

• Optimize Efficiency (N):

  • Adjust the flow rate. Chiral separations often benefit from lower flow rates.[7]

  • Consider increasing the column length or using a column with smaller particles (UHPLC) to increase plate count.[1]

• Method Validation: Once the desired separation is achieved, validate the method for parameters like specificity, linearity, accuracy, precision, and robustness.[1]

General Method Development Workflow Diagram

Caption: A systematic workflow for isomer separation method development.

Protocol 2: General Sample Preparation for HPLC Analysis

Proper sample preparation is crucial for reproducible results and preventing column damage.

• Weighing: Accurately weigh a suitable amount of the sample.[1]

• Dissolution: Dissolve the sample in a solvent that is compatible with the initial mobile phase conditions. Use HPLC-grade solvents to avoid contamination.[1] The mobile phase itself is often a good choice for the sample solvent.[3]

• Sonication: If the sample does not dissolve easily, sonicate the solution for 5-10 minutes.[1]

• Dilution: Dilute the stock solution to the desired final concentration for analysis.

• Filtration: Filter the final sample solution through a 0.22 µm or 0.45 µm syringe filter into an HPLC vial to remove particulates that could clog the system.[1][3]

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. welch-us.com [welch-us.com]
• 7. sigmaaldrich.com [sigmaaldrich.com]
• 8. mastelf.com [mastelf.com]
• 9. lcms.cz [lcms.cz]
• 10. Types of Chemical Isomers and Recommended HPLC Columns for Effective Separation - Tips & Suggestions [mtc-usa.com]
• 11. chromatographytoday.com [chromatographytoday.com]
• 12. How to optimize your mobile phase to improve selectivity and resolution in chromatography | Buchi.com [buchi.com]
• 13. chromatographyonline.com [chromatographyonline.com]

Technical Support Center: Scalable Synthesis of cis-2-Phenylcyclopentanol

Welcome to the technical support center for the synthesis of cis-2-Phenylcyclopentanol. This resource is designed for researchers, scientists, and drug development professionals to address common challenges encountered during the synthesis and scale-up of this important chemical intermediate. Here you will find troubleshooting guides, frequently asked questions (FAQs), detailed experimental protocols, and comparative data to facilitate a smooth and efficient scale-up process.

Frequently Asked Questions (FAQs)

Q1: What are the most common scalable methods for synthesizing cis-2-Phenylcyclopentanol?

A1: The most prevalent and scalable methods for producing cis-2-Phenylcyclopentanol with high diastereoselectivity involve the reduction of 2-phenylcyclopentanone. Key strategies include:

• Catalytic Hydrogenation: This method employs a heterogeneous catalyst (e.g., Palladium on Carbon, Rhodium on Alumina) and a hydrogen source to reduce the ketone. It is often preferred for large-scale operations due to catalyst recyclability and milder reaction conditions.

• Diastereoselective Chemical Reduction: The use of hydride reagents, such as sodium borohydride (B1222165) (NaBH₄), often in the presence of a chelating agent or under specific temperature conditions, can favor the formation of the cis-isomer.

Q2: How can I improve the cis to trans isomer ratio in my reaction?

A2: Achieving a high cis:trans ratio is a critical challenge. Several factors can be optimized:

• Catalyst Selection: In catalytic hydrogenation, the choice of catalyst and support can significantly influence stereoselectivity.

• Solvent System: The polarity and coordinating ability of the solvent can affect the transition state of the reduction, thereby influencing the stereochemical outcome.

• Temperature Control: Lower reaction temperatures generally favor the formation of the thermodynamically more stable product, which in many cases is the trans isomer. However, kinetic control at very low temperatures can sometimes favor the cis product. Careful temperature profiling is essential.

• Additives: The use of certain additives or co-catalysts can modify the catalyst surface or the substrate's presentation to the reducing agent, enhancing cis-selectivity.

Q3: What are the primary challenges when scaling up the synthesis of cis-2-Phenylcyclopentanol?

A3: Scaling up any chemical synthesis introduces a new set of challenges. For cis-2-Phenylcyclopentanol, key considerations include:

• Heat and Mass Transfer: Ensuring efficient mixing and temperature control in larger reactors is crucial to maintain consistent selectivity and prevent side reactions.

• Reagent and Solvent Sourcing: The availability and cost of catalysts, reagents, and solvents in bulk quantities can impact the economic viability of a particular route.

• Work-up and Purification: Isolating the cis-isomer from the reaction mixture, particularly separating it from the trans-isomer, can become more complex and resource-intensive on a larger scale.

• Safety: Handling large quantities of flammable solvents and potentially pyrophoric catalysts requires stringent safety protocols.

Q4: What are the most effective methods for purifying cis-2-Phenylcyclopentanol from its trans-isomer on a large scale?

A4: Large-scale purification of diastereomers can be challenging. Common techniques include:

• Fractional Distillation: If there is a sufficient difference in the boiling points of the cis and trans isomers, fractional distillation under reduced pressure can be an effective method.

• Crystallization: Selective crystallization of one isomer, or a derivative, can be a highly effective and scalable purification method. This may involve screening various solvents and temperature profiles.

• Chromatography: While often used for smaller scales, preparative chromatography (e.g., flash chromatography or simulated moving bed chromatography) can be employed for high-purity separation on a larger scale, though it can be costly.

Troubleshooting Guides

Issue	Potential Cause(s)	Suggested Solution(s)
Low Yield	- Incomplete reaction. - Catalyst deactivation. - Sub-optimal reaction temperature or pressure. - Side reactions (e.g., dehydration).	- Monitor reaction progress by TLC or GC/LC-MS. - Ensure catalyst quality and proper handling; consider catalyst loading. - Optimize temperature and pressure parameters for the specific scale. - Use milder reaction conditions to minimize side product formation.
Poor cis:trans Selectivity	- Incorrect catalyst or reducing agent. - Non-optimal solvent. - Poor temperature control. - Isomerization during work-up.	- Screen different catalysts (e.g., various supported noble metal catalysts) or hydride reagents. - Experiment with a range of solvents with varying polarities. - Implement precise temperature control, especially during reagent addition. - Ensure neutral or slightly basic conditions during work-up to prevent acid-catalyzed epimerization.
Difficulty in Isomer Separation	- Similar physical properties of isomers. - Formation of azeotropes or mixed crystals.	- Explore derivatization to create compounds with more distinct physical properties for easier separation. - For crystallization, screen a wider variety of solvent systems and cooling profiles. - Consider preparative chromatography if high purity is essential and other methods fail.
Inconsistent Results on Scale-up	- Inefficient mixing in the larger reactor. - "Hot spots" due to poor heat dissipation. - Differences in reagent addition rates.	- Characterize and optimize mixing parameters for the larger vessel. - Ensure the reactor's cooling capacity is sufficient for the reaction exotherm. - Maintain a controlled and consistent rate of reagent addition.

Quantitative Data Presentation

The following table summarizes typical quantitative data for different synthetic approaches to producing cyclic alcohols, which can be analogous to the synthesis of cis-2-Phenylcyclopentanol. Note that specific results for cis-2-Phenylcyclopentanol will vary based on the exact conditions and scale.

Method	Key Reagents/Catalyst	Typical Yield (%)	Typical cis:trans Ratio	Scale	Reference System
Catalytic Hydrogenation	2-Phenylcyclopentanone, H₂, Pd/C	85-95	80:20 - 95:5	Lab to Pilot	Synthesis of octahydroindoles[1]
Catalytic Hydrogenation	2-tert-butylphenol, H₂, Ni/Fe catalyst	>90	up to 90:10	Not specified	Production of cis-2-tert-butylcyclohexanol
Diastereoselective Reduction	2-Phenylcyclopentanone, NaBH₄	70-90	75:25 - 90:10	Lab	Reduction of substituted cyclopentanones[2]
Enzymatic Reduction	4-propylcyclohexanone, Mutant ADH, GDH	90.3	99.5:0.5	2 L Scale	Production of cis-4-propylcyclohexanol

Experimental Protocols

Protocol 1: Scalable Catalytic Hydrogenation for cis-2-Phenylcyclopentanol

This protocol is a generalized procedure based on common practices for catalytic hydrogenation and should be optimized for specific equipment and safety considerations.

Objective: To synthesize cis-2-Phenylcyclopentanol via catalytic hydrogenation of 2-phenylcyclopentanone with high cis-selectivity.

Materials:

• 2-phenylcyclopentanone

• Palladium on Carbon (5% Pd/C, 50% wet)

• Ethanol (B145695) (or other suitable solvent)

• Hydrogen gas

• Inert gas (Nitrogen or Argon)

• Filter aid (e.g., Celite®)

Equipment:

• Hydrogenation reactor (e.g., Parr shaker or stirred autoclave) equipped with temperature and pressure controls.

• Inert atmosphere filtration setup.

• Rotary evaporator.

Procedure:

• Reactor Preparation: Ensure the hydrogenation reactor is clean, dry, and has been leak-tested.

• Charging the Reactor: Under an inert atmosphere, charge the reactor with 2-phenylcyclopentanone (1.0 eq) and ethanol (5-10 volumes).

• Catalyst Addition: In a separate vessel, slurry the 5% Pd/C catalyst (0.5-2.0 mol%) in a small amount of ethanol. Carefully transfer the catalyst slurry to the reactor under a stream of inert gas.

• Inerting: Seal the reactor and purge the headspace with inert gas several times to remove all oxygen.

• Hydrogenation: Pressurize the reactor with hydrogen gas to the desired pressure (e.g., 50-100 psi). Begin agitation and heat the mixture to the target temperature (e.g., 25-50 °C).

• Reaction Monitoring: Monitor the reaction progress by observing the hydrogen uptake and/or by analyzing samples via GC or TLC.

• Reaction Completion and Work-up: Once the reaction is complete, cool the reactor to room temperature and carefully vent the excess hydrogen. Purge the reactor with inert gas.

• Catalyst Filtration: Filter the reaction mixture through a pad of filter aid under an inert atmosphere to remove the palladium catalyst. Wash the filter cake with ethanol.

• Solvent Removal: Combine the filtrate and washes, and concentrate under reduced pressure using a rotary evaporator to yield the crude product.

• Purification: Analyze the crude product to determine the cis:trans ratio. Purify by fractional distillation under vacuum or by crystallization to obtain the desired cis-2-Phenylcyclopentanol.

Visualizations

Caption: Experimental workflow for the catalytic hydrogenation of 2-phenylcyclopentanone.

Caption: Key factors and challenges influencing the scalable synthesis of cis-2-Phenylcyclopentanol.

References

• 1. Synthesis of Saturated N‐Heterocycles via a Catalytic Hydrogenation Cascade - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Catalytic stereoselective synthesis of cyclopentanones from donor–acceptor cyclopropanes and in situ -generated ketenes - Organic & Biomolecular Chemistry (RSC Publishing) DOI:10.1039/D4OB01313A [pubs.rsc.org]

Reference Data & Comparative Studies

Navigating the Stereochemistry of cis-2-Phenylcyclopentanol: A Comparative Guide to Analytical Methods

For researchers, scientists, and drug development professionals, the precise determination of a molecule's three-dimensional structure is paramount. The stereochemistry of a chiral molecule like 2-phenylcyclopentanol (B1362534) dictates its biological activity, making the confirmation of its cis configuration and the separation of its enantiomers a critical step in synthesis and characterization. This guide provides a comprehensive comparison of key analytical methods for elucidating the stereochemistry of cis-2-Phenylcyclopentanol, complete with experimental protocols and comparative data to aid in method selection.

Comparison of Analytical Methods

The choice of analytical technique for stereochemical determination depends on the specific question being addressed: confirming the relative stereochemistry (cis vs. trans), separating enantiomers, or determining the absolute configuration. The following table summarizes the performance of the most common methods.

Analytical Method	Information Provided	Key Performance Parameters	Throughput	Notes
¹H NMR Spectroscopy	Relative Stereochemistry (cis vs. trans)	Coupling Constant (³JH,H): • cis isomer: ~5-8 Hz • trans isomer: ~8-12 Hz	High	The most direct method for confirming the cis configuration based on the dihedral angle between H1 and H2.
Chiral HPLC	Enantiomeric Separation & Purity	Resolution (Rs): > 1.5 Separation Factor (α): > 1.1	Medium	Ideal for quantifying enantiomeric excess (ee) and for preparative separation of enantiomers.
Chiral GC	Enantiomeric Separation & Purity	Resolution (Rs): > 1.5 Separation Factor (α): > 1.1	High	Suitable for volatile and thermally stable analytes. Derivatization may be necessary.
Mosher's Ester Analysis (NMR)	Absolute Configuration	ΔδSR values: Sign of the chemical shift difference determines the absolute configuration.	Low	A chemical derivatization method that creates diastereomers with distinct NMR signals.
Vibrational Circular Dichroism (VCD)	Absolute Configuration	Spectral Signature: Comparison of experimental and calculated spectra.	Medium	A non-destructive spectroscopic technique that provides a "fingerprint" of the molecule's absolute stereochemistry.
X-ray Crystallography	Absolute Configuration & Relative Stereochemistry	Atomic Coordinates: Provides an unambiguous 3D structure.	Low	The "gold standard" for structural elucidation, but requires a suitable single crystal.

Experimental Protocols and Data

Nuclear Magnetic Resonance (NMR) Spectroscopy for Relative Stereochemistry

NMR spectroscopy is a powerful tool for distinguishing between cis and trans isomers of 2-phenylcyclopentanol by analyzing the coupling constant (³J) between the protons on the carbons bearing the phenyl and hydroxyl groups (C1 and C2).

Experimental Protocol:

• Sample Preparation: Dissolve 5-10 mg of the purified 2-phenylcyclopentanol isomer in approximately 0.6 mL of a deuterated solvent (e.g., CDCl₃) in an NMR tube.

• Data Acquisition: Acquire a ¹H NMR spectrum on a 400 MHz or higher spectrometer.

• Data Analysis: Identify the signals for the methine protons H1 (attached to the carbon with the -OH group) and H2 (attached to the carbon with the phenyl group). The coupling constant (³JH1,H2) between these two protons is diagnostic of the stereochemistry.

Expected Data (based on analogous compounds):

Isomer	Dihedral Angle (H1-C1-C2-H2)	Expected ³JH1,H2 (Hz)
cis-2-Phenylcyclopentanol	~0°	5 - 8
trans-2-Phenylcyclopentanol	~120°	8 - 12

Note: The smaller coupling constant for the cis isomer is due to the smaller dihedral angle between the vicinal protons.[1]

Chiral High-Performance Liquid Chromatography (HPLC) for Enantiomeric Separation

Chiral HPLC is the most common method for separating and quantifying the enantiomers of cis-2-Phenylcyclopentanol.

Experimental Protocol:

• Sample Preparation: Prepare a ~1 mg/mL solution of racemic cis-2-phenylcyclopentanol in the mobile phase.

• Chromatographic Conditions:

  • Column: A polysaccharide-based chiral stationary phase (CSP) such as Chiralcel® OD-H (amylose-based) or Chiralpak® AD-H (cellulose-based) is a good starting point.[2]

  • Mobile Phase: A typical mobile phase is a mixture of n-hexane and isopropanol (B130326) (e.g., 90:10 v/v). The ratio can be optimized to improve resolution.[2]

  • Flow Rate: 1.0 mL/min.

  • Detection: UV at 254 nm.

• Data Analysis: The two enantiomers will elute at different retention times. The enantiomeric excess (% ee) can be calculated from the peak areas of the two enantiomers.

Expected Performance:

Parameter	Typical Value
Resolution (Rs)	> 1.5 (baseline separation)
Separation Factor (α)	> 1.1
Analysis Time	10 - 20 minutes

Mosher's Ester Analysis for Absolute Configuration

This method involves derivatizing the chiral alcohol with the (R) and (S) enantiomers of α-methoxy-α-trifluoromethylphenylacetic acid (MTPA) to form diastereomeric esters. The ¹H NMR spectra of these esters are then compared.

Experimental Protocol:

• Esterification:

  • In two separate reactions, treat the enantiomerically pure cis-2-phenylcyclopentanol with (R)-(-)-MTPA chloride and (S)-(+)-MTPA chloride in the presence of a base (e.g., pyridine).

• Purification: Purify the resulting (R)-MTPA and (S)-MTPA esters by column chromatography.

• NMR Analysis: Acquire ¹H NMR spectra for both diastereomeric esters.

• Data Comparison:

  • Assign the chemical shifts (δ) for the protons of the cyclopentane (B165970) ring in both spectra.

  • Calculate the difference in chemical shifts: Δδ = δS - δR.

  • The sign of Δδ for protons on either side of the MTPA plane in a conformational model reveals the absolute configuration of the alcohol.[3][4]

Vibrational Circular Dichroism (VCD) for Absolute Configuration

VCD measures the differential absorption of left and right circularly polarized infrared light by a chiral molecule. The resulting spectrum is a unique fingerprint of the absolute configuration.

Experimental Protocol:

• Sample Preparation: Prepare a solution of the enantiomerically pure cis-2-phenylcyclopentanol in a suitable solvent (e.g., CDCl₃) at a concentration of approximately 0.1 M.

• VCD Measurement: Acquire the VCD and IR spectra using a VCD spectrometer.

• Computational Modeling: Calculate the theoretical VCD spectrum for one enantiomer (e.g., (1R,2R)-2-phenylcyclopentanol) using density functional theory (DFT).

• Spectral Comparison: Compare the experimental VCD spectrum with the calculated spectrum. A match confirms the absolute configuration.[5][6]

X-ray Crystallography for Unambiguous Structure Elucidation

X-ray crystallography provides the most definitive determination of both relative and absolute stereochemistry by mapping the atomic positions in a single crystal.

Experimental Protocol:

• Crystal Growth: Grow a single crystal of the enantiomerically pure cis-2-phenylcyclopentanol suitable for X-ray diffraction. This is often the most challenging step.

• Data Collection: Mount the crystal on a diffractometer and collect diffraction data.

• Structure Solution and Refinement: Process the data to solve and refine the crystal structure, yielding the precise 3D arrangement of the atoms.

Conclusion

A multi-faceted approach is often the most effective strategy for the complete stereochemical confirmation of cis-2-Phenylcyclopentanol. ¹H NMR spectroscopy provides a rapid and reliable method for confirming the cis relative stereochemistry. Chiral chromatography is indispensable for separating the enantiomers and determining their purity. For the unambiguous assignment of the absolute configuration, Mosher's ester analysis offers a chemical derivatization approach, while VCD provides a non-destructive spectroscopic alternative. Finally, when a suitable crystal can be obtained, X-ray crystallography stands as the ultimate arbiter of the complete three-dimensional structure. The selection of the appropriate method or combination of methods will depend on the specific research or development goals, available instrumentation, and the quantity of the sample.

References

• 1. researchgate.net [researchgate.net]
• 2. phenomenex.blob.core.windows.net [phenomenex.blob.core.windows.net]
• 3. sigmaaldrich.com [sigmaaldrich.com]
• 4. researchgate.net [researchgate.net]
• 5. Vibrational circular dichroism - Wikipedia [en.wikipedia.org]
• 6. Vibrational circular dichroism unveils hidden clues - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Guide to HPLC and GC-MS for the Analysis of 2-Phenylcyclopentanol Isomer Purity

For researchers, scientists, and professionals in drug development, the accurate determination of isomeric purity is a critical aspect of quality control and regulatory compliance. 2-Phenylcyclopentanol, a chiral molecule, presents a common analytical challenge: the precise quantification of its stereoisomers. This guide provides a comprehensive comparison of two powerful analytical techniques, High-Performance Liquid Chromatography (HPLC) and Gas Chromatography-Mass Spectrometry (GC-MS), for the analysis of 2-Phenylcyclopentanol isomer purity. We will delve into detailed experimental protocols, present comparative performance data, and illustrate the analytical workflows.

The choice between HPLC and GC-MS for chiral separations is often dictated by the analyte's properties. HPLC is well-suited for a broad range of compounds, including those that are non-volatile or thermally labile.[1] In contrast, GC-MS excels in the analysis of volatile and thermally stable compounds, often providing high separation efficiency.[1] For 2-Phenylcyclopentanol, both techniques can be successfully applied, and the optimal choice may depend on available instrumentation, desired sensitivity, and sample throughput requirements.

Quantitative Data Summary

The following table summarizes typical performance data for the chiral analysis of 2-Phenylcyclopentanol and structurally similar compounds by HPLC and GC-MS. These values are illustrative and can vary based on the specific instrumentation and experimental conditions.

Parameter	Chiral High-Performance Liquid Chromatography (HPLC)	Chiral Gas Chromatography-Mass Spectrometry (GC-MS)
Resolution (Rs)	> 1.5 (baseline separation is often achievable)	> 1.5 (baseline separation is often achievable)
Limit of Detection (LOD)	0.1 - 1 µg/mL	1 - 10 pg on-column
Limit of Quantitation (LOQ)	0.3 - 3 µg/mL	5 - 50 pg on-column
Linearity (R²)	> 0.999	> 0.999
Precision (%RSD)	< 2.0%	< 5.0%
Analysis Time	10 - 30 minutes per sample	15 - 45 minutes per sample
Sample Preparation	Dissolution in mobile phase	Derivatization may be required for optimal performance

Experimental Protocols

Detailed methodologies are crucial for reproducible and accurate results. Below are representative protocols for the analysis of 2-Phenylcyclopentanol isomers using both chiral HPLC and chiral GC-MS.

Method 1: Chiral High-Performance Liquid Chromatography (HPLC)

This protocol is adapted from established methods for the separation of phenyl-substituted chiral alcohols and is a robust starting point for the analysis of 2-Phenylcyclopentanol. Polysaccharide-based chiral stationary phases are highly effective for this class of compounds.

Instrumentation and Conditions:

• HPLC System: A standard HPLC system equipped with a pump, autosampler, column oven, and a UV detector.

• Chiral Column: A polysaccharide-based chiral stationary phase column, such as one coated with amylose (B160209) tris(3,5-dimethylphenylcarbamate) (e.g., Chiralpak® AD-H) or cellulose (B213188) tris(3,5-dimethylphenylcarbamate) (e.g., Chiralcel® OD-H), is recommended. A typical column dimension is 250 mm x 4.6 mm with a 5 µm particle size.

• Mobile Phase: A mixture of n-hexane and a polar modifier like isopropanol (B130326) or ethanol (B145695) is commonly used. A typical starting composition is n-Hexane/Isopropanol (90:10, v/v).[2] The ratio can be optimized to achieve the best balance of resolution and analysis time.

• Flow Rate: 0.5 - 1.0 mL/min.[2]

• Column Temperature: 25 °C.

• Detection: UV at 254 nm, leveraging the phenyl group chromophore.[2]

• Injection Volume: 10 µL.

Sample Preparation:

• Prepare a stock solution of the 2-Phenylcyclopentanol sample in the mobile phase.

• Perform serial dilutions to create calibration standards within the expected linear range of the instrument.

• Filter all solutions through a 0.45 µm syringe filter before injection to prevent column clogging.

Data Analysis:

The enantiomeric purity is determined by calculating the peak area of each isomer. The percentage of a specific isomer can be calculated using the following formula:

% Isomer = (Area of Isomer Peak / Total Area of All Isomer Peaks) x 100

Method 2: Chiral Gas Chromatography-Mass Spectrometry (GC-MS)

This protocol is adapted from methods used for the chiral analysis of volatile alcohols, such as 2-pentanol, and provides a solid foundation for analyzing 2-Phenylcyclopentanol.[3] Derivatization is often employed in chiral GC to improve volatility and chromatographic performance, though direct analysis may also be possible.

Instrumentation and Conditions:

• GC-MS System: A gas chromatograph coupled to a mass spectrometer.

• Chiral Column: A capillary column with a chiral stationary phase, such as a derivatized cyclodextrin (B1172386) (e.g., β-cyclodextrin), is essential for enantiomeric separation.[3] A typical column dimension is 30 m x 0.25 mm with a 0.25 µm film thickness.

• Carrier Gas: Helium at a constant flow rate of 1.0 mL/min.[3]

• Oven Temperature Program:

  • Initial temperature: 60 °C, hold for 2 minutes.

  • Ramp to 150 °C at a rate of 5 °C/min.

  • Ramp to 220 °C at a rate of 10 °C/min, hold for 5 minutes.

  • (This program should be optimized for the specific isomers of 2-Phenylcyclopentanol).

• Injector Temperature: 250 °C.

• Injection Mode: Split (e.g., 50:1 split ratio).

• Mass Spectrometer Parameters:

  • Ionization Mode: Electron Ionization (EI) at 70 eV.

  • Source Temperature: 230 °C.

  • Quadrupole Temperature: 150 °C.

  • Scan Range: m/z 40-300.

Sample Preparation (with Derivatization):

• Dissolve a known amount of the 2-Phenylcyclopentanol sample in a suitable solvent (e.g., dichloromethane).

• Add a derivatizing agent, such as N-methyl-N-(trimethylsilyl)trifluoroacetamide (MSTFA) with a catalyst like trimethylchlorosilane (TMCS), to convert the hydroxyl group to a trimethylsilyl (B98337) ether. This enhances volatility.

• Heat the mixture at a specified temperature (e.g., 60 °C) for a set time to ensure complete derivatization.

• After cooling, the sample is ready for injection.

Data Analysis:

The mass spectrometer allows for both qualitative identification (based on fragmentation patterns) and quantitative analysis (based on peak areas of specific ions). The enantiomeric purity is calculated similarly to the HPLC method, using the integrated peak areas from the total ion chromatogram (TIC) or from extracted ion chromatograms for enhanced sensitivity.

Workflow Diagrams

To visualize the analytical processes, the following diagrams, created using the DOT language, illustrate the experimental workflows for both HPLC and GC-MS analysis.

Caption: Chiral HPLC analysis workflow for 2-Phenylcyclopentanol.

Caption: Chiral GC-MS analysis workflow for 2-Phenylcyclopentanol.

Conclusion

Both chiral HPLC and chiral GC-MS are powerful and reliable techniques for determining the isomeric purity of 2-Phenylcyclopentanol.

• Chiral HPLC offers versatility and is particularly advantageous for compounds that may not be suitable for the high temperatures of a GC inlet. The wide availability of robust polysaccharide-based chiral columns makes method development relatively straightforward.

• Chiral GC-MS provides exceptional sensitivity and the added benefit of mass spectral data for confident peak identification. While derivatization may be required, this technique can offer high throughput and excellent resolution for volatile analytes.

The selection of the most appropriate method will depend on the specific analytical needs, including the required level of sensitivity, the complexity of the sample matrix, and the instrumentation available in the laboratory. The protocols and data presented in this guide serve as a valuable resource for researchers and scientists in the development and validation of analytical methods for chiral compounds like 2-Phenylcyclopentanol.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. Determination of 2-Pentanol Enantiomers via Chiral GC-MS and Its Sensory Evaluation in Baijiu - PMC [pmc.ncbi.nlm.nih.gov]

Reactivity Face-Off: A Comparative Analysis of Cis- and Trans-2-Phenylcyclopentanol

For Researchers, Scientists, and Drug Development Professionals

The stereochemical arrangement of substituents in cyclic molecules profoundly influences their reactivity. This guide provides a detailed comparative analysis of the reactivity of cis- and trans-2-Phenylcyclopentanol, two diastereomers whose spatial orientation dictates their behavior in key organic transformations. Understanding these differences is crucial for synthetic strategy, reaction mechanism elucidation, and the development of stereochemically defined pharmaceutical agents. This document summarizes theoretical principles, extrapolates from experimental data on related systems, and provides detailed experimental protocols for oxidation, esterification, and dehydration reactions.

Executive Summary

The relative orientation of the phenyl and hydroxyl groups in cis- and trans-2-Phenylcyclopentanol leads to significant differences in their reactivity, primarily governed by steric hindrance and the stereoelectronic requirements of the transition states. In general, the trans isomer, which can adopt a conformation with both bulky substituents in pseudo-equatorial positions, is expected to be more thermodynamically stable and exhibit greater reactivity in reactions where the approach to the hydroxyl group is critical. Conversely, the cis isomer may experience greater steric hindrance at the reaction center. In elimination reactions, the stereochemistry dictates the accessible pathways and, consequently, the product distribution.

Data Presentation: Comparative Reactivity

The following table summarizes the expected relative reactivity and primary products for key reactions of cis- and trans-2-Phenylcyclopentanol. The comparative rates are inferred from principles of steric accessibility and stereoelectronic control, as direct kinetic studies on these specific isomers are not extensively available in the literature.

Reaction	Isomer	Expected Relative Rate	Major Product(s)
Oxidation	cis-2-Phenylcyclopentanol	Slower	2-Phenylcyclopentanone
trans-2-Phenylcyclopentanol	Faster	2-Phenylcyclopentanone
Esterification	cis-2-Phenylcyclopentanol	Slower	cis-2-Phenylcyclopentyl ester
trans-2-Phenylcyclopentanol	Faster	trans-2-Phenylcyclopentyl ester
Dehydration	cis-2-Phenylcyclopentanol	-	1-Phenylcyclopentene[1][2]
trans-2-Phenylcyclopentanol	-	Mixture including 1-phenylcyclopentene and rearranged products

Conformational Analysis and Steric Effects

The cyclopentane (B165970) ring exists in a dynamic equilibrium of non-planar conformations, primarily the envelope and half-chair forms. The substituents' preference for pseudo-equatorial positions to minimize steric strain is a key determinant of the dominant conformation and, therefore, reactivity.

• trans-2-Phenylcyclopentanol: The large phenyl and hydroxyl groups can both occupy pseudo-equatorial positions in a half-chair conformation. This arrangement minimizes steric interactions, making the hydroxyl group more accessible for reagents.

• cis-2-Phenylcyclopentanol: In the cis isomer, one substituent must occupy a pseudo-axial position while the other is pseudo-equatorial. This leads to increased steric hindrance around the hydroxyl group and the adjacent proton, influencing the rates of substitution and elimination reactions.

Experimental Protocols

The following are representative protocols for the oxidation, esterification, and dehydration of 2-phenylcyclopentanol. These are generalized procedures and may require optimization for specific laboratory conditions.

Protocol 1: Oxidation with Chromic Acid (Jones Oxidation)

This method utilizes a strong oxidizing agent to convert the secondary alcohol to a ketone.

Materials:

• cis- or trans-2-Phenylcyclopentanol

• Acetone (B3395972) (reagent grade)

• Jones reagent (a solution of chromium trioxide in concentrated sulfuric acid and water)

• Isopropyl alcohol

• Diethyl ether

• Anhydrous sodium sulfate

• Sodium bicarbonate (saturated aqueous solution)

Procedure:

• Dissolve 2-Phenylcyclopentanol (1.0 eq) in acetone in a round-bottom flask equipped with a magnetic stirrer and cool the mixture to 0 °C in an ice bath.

• Slowly add Jones reagent dropwise to the stirred solution. The color of the reaction mixture will change from orange to green/blue.

• After the addition is complete, allow the reaction to stir at room temperature for 2-4 hours, monitoring the progress by Thin Layer Chromatography (TLC).

• Once the starting material is consumed, quench the excess oxidant by the dropwise addition of isopropyl alcohol until the orange color disappears.

• Remove the acetone under reduced pressure. Add water to the residue and extract the product with diethyl ether (3 x 20 mL).

• Combine the organic layers and wash with a saturated aqueous solution of sodium bicarbonate and then with brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to yield the crude 2-phenylcyclopentanone.

• The product can be further purified by column chromatography on silica (B1680970) gel.

Protocol 2: Fischer Esterification

This acid-catalyzed equilibrium reaction produces an ester from the alcohol and a carboxylic acid.

Materials:

• cis- or trans-2-Phenylcyclopentanol

• Acetic acid (or other carboxylic acid)

• Concentrated sulfuric acid (catalyst)

• Toluene

• Dean-Stark apparatus

• Sodium bicarbonate (saturated aqueous solution)

• Brine

• Anhydrous magnesium sulfate

Procedure:

• In a round-bottom flask, combine 2-Phenylcyclopentanol (1.0 eq), acetic acid (1.2 eq), and a catalytic amount of concentrated sulfuric acid in toluene.

• Fit the flask with a Dean-Stark apparatus and a reflux condenser.

• Heat the mixture to reflux. Water produced during the reaction will be collected in the Dean-Stark trap.

• Continue refluxing until no more water is collected (typically 2-4 hours). Monitor the reaction by TLC.

• Allow the reaction mixture to cool to room temperature.

• Transfer the mixture to a separatory funnel and wash with a saturated aqueous solution of sodium bicarbonate until the effervescence ceases.

• Wash the organic layer with brine, dry over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure.

• Purify the resulting ester by column chromatography or distillation.

Protocol 3: Acid-Catalyzed Dehydration

This elimination reaction yields an alkene.

Materials:

• cis- or trans-2-Phenylcyclopentanol

• Concentrated phosphoric acid (or sulfuric acid)

• Short-path distillation apparatus

• Sodium bicarbonate (saturated aqueous solution)

• Brine

• Anhydrous calcium chloride

Procedure:

• Place 2-Phenylcyclopentanol into a round-bottom flask and add a small amount of concentrated phosphoric acid.

• Assemble a short-path distillation apparatus.

• Heat the mixture gently. The alkene product will distill as it is formed.

• Collect the distillate in a flask cooled in an ice bath.

• Transfer the distillate to a separatory funnel and wash with a saturated aqueous solution of sodium bicarbonate, followed by brine.

• Dry the organic layer over anhydrous calcium chloride, and then decant the product.

• The product can be further purified by distillation.

Mandatory Visualizations

The following diagrams illustrate the proposed reaction mechanisms and a general experimental workflow.

Caption: Proposed E1 dehydration pathway for cis-2-Phenylcyclopentanol.

Caption: Potential E1 dehydration pathways for trans-2-Phenylcyclopentanol.

Caption: A generalized workflow for the synthesis and analysis of products.

References

• 1. Solved Acid-catalyzed dehydration of | Chegg.com [chegg.com]
• 2. Solved Acid-catalyzed dehydration of | Chegg.com [chegg.com]

A Comparative Guide to the Efficacy of Chiral Alcohols in Asymmetric Synthesis

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative overview of the efficacy of various chiral alcohols used as catalysts or auxiliaries in asymmetric synthesis. The primary focus is contextualizing the potential performance of cis-2-Phenylcyclopentanol against established alternatives. A comprehensive review of scientific literature reveals a notable absence of specific, quantitative data for cis-2-Phenylcyclopentanol in benchmark asymmetric reactions. Therefore, this document serves as a foundational resource, presenting robust data for widely-used chiral alcohols in a standard reaction to establish a framework for the future evaluation of cis-2-Phenylcyclopentanol and similar structures.

The enantioselective addition of diethylzinc (B1219324) to benzaldehyde (B42025) is a cornerstone reaction for evaluating the effectiveness of chiral catalysts. It provides a reliable and well-documented method for producing optically active secondary alcohols, which are crucial building blocks in the pharmaceutical industry. The performance of a chiral catalyst is measured by its ability to produce the desired product in high yield and with high enantiomeric excess (ee).

Performance Comparison in a Benchmark Reaction

The following table summarizes the performance of several well-documented chiral amino alcohols in the enantioselective addition of diethylzinc to benzaldehyde. This data provides a baseline for assessing the potential efficacy of new or untested chiral catalysts like cis-2-Phenylcyclopentanol.

Catalyst	Catalyst Loading (mol%)	Solvent	Temp (°C)	Time (h)	Yield (%)	ee (%)	Product Configuration
(-)-DAIB	2	Toluene (B28343)	0	2	>95	98-99	(S)
(1R,2R)-(-)-Pseudoephedrine	2	Toluene	0	24	95	86	(R)[1]
(1R,2S)-(-)-Norephedrine	2	Toluene	0	24	92	68	(R)

Data for (-)-DAIB ((-)-3-exo-(dimethylamino)isoborneol) is compiled from multiple sources indicating consistently high performance.[2][3] Data for pseudoephedrine and norephedrine (B3415761) are representative values from comparative studies.[1]

Experimental Protocols

To facilitate further research and direct comparison, a detailed experimental protocol for the benchmark reaction is provided below, using the highly effective (-)-DAIB catalyst. This protocol serves as a standard method that can be adapted to test the efficacy of cis-2-Phenylcyclopentanol.

Representative Protocol: Enantioselective Ethylation of Benzaldehyde using (-)-DAIB

Objective: To synthesize (S)-1-phenyl-1-propanol with high enantioselectivity.

Materials:

• (-)-3-exo-(dimethylamino)isoborneol [(-)-DAIB] (2 mol%)

• Anhydrous Toluene

• Diethylzinc (1.0 M solution in hexanes)

• Freshly distilled Benzaldehyde

• Saturated aqueous Ammonium Chloride (NH₄Cl)

• Diethyl ether or Ethyl acetate (B1210297)

• Anhydrous Magnesium Sulfate (MgSO₄) or Sodium Sulfate (Na₂SO₄)

Procedure:

• Catalyst Preparation: In a flame-dried, two-necked round-bottom flask equipped with a magnetic stir bar and under an inert nitrogen or argon atmosphere, dissolve (-)-DAIB (0.02 mmol, 2 mol%) in anhydrous toluene (5 mL).[1]

• Reaction Mixture: Cool the solution to 0 °C in an ice bath. To this stirred solution, add diethylzinc (2.0 mL of a 1.0 M solution in hexanes, 2.0 mmol) dropwise via syringe. Stir the resulting mixture at 0 °C for 30 minutes.[1]

• Substrate Addition: Add freshly distilled benzaldehyde (1.0 mmol) dropwise to the reaction mixture.

• Reaction Monitoring: Allow the reaction to stir at 0 °C. The progress of the reaction can be monitored by thin-layer chromatography (TLC) until the benzaldehyde is consumed (typically 2-24 hours, depending on the catalyst).[1]

• Quenching: Upon completion, carefully quench the reaction at 0 °C by the slow, dropwise addition of a saturated aqueous solution of NH₄Cl.[1]

• Work-up: Allow the mixture to warm to room temperature. Transfer the mixture to a separatory funnel and extract the aqueous layer with diethyl ether or ethyl acetate (3 x 15 mL). Combine the organic layers, wash with brine, and dry over anhydrous MgSO₄ or Na₂SO₄.[1]

• Purification and Analysis: Filter the mixture and concentrate the filtrate under reduced pressure. Purify the crude product by flash column chromatography on silica (B1680970) gel. The yield and enantiomeric excess of the resulting 1-phenyl-1-propanol (B1198777) are determined by chiral HPLC or GC analysis.

Visualizations: Workflow and Catalytic Cycle

To further clarify the process, the following diagrams illustrate the general experimental workflow and the proposed catalytic cycle for the zinc-mediated reaction.

Caption: Flowchart of the experimental procedure for asymmetric diethylzinc addition.

Caption: Simplified catalytic cycle for the enantioselective addition of diethylzinc.

Conclusion and Future Outlook

While established chiral alcohols, particularly amino alcohols like (-)-DAIB, demonstrate high efficacy in catalyzing the asymmetric addition of diethylzinc to aldehydes, there remains a significant gap in the literature concerning the performance of cis-2-Phenylcyclopentanol. Its rigid cyclopentane (B165970) backbone and defined stereochemistry present a promising structural motif for inducing chirality. However, without direct experimental data, its relative effectiveness remains speculative.

The protocols and comparative data provided in this guide offer a clear and robust framework for the systematic evaluation of cis-2-Phenylcyclopentanol. Such studies are essential to determine its potential as a viable and effective catalyst in the synthetic chemist's toolkit for developing novel, stereochemically pure molecules for research and drug development.

References

• 1. benchchem.com [benchchem.com]
• 2. Organic Syntheses Procedure [orgsyn.org]
• 3. researchgate.net [researchgate.net]

Differentiating Stereoisomers: A Guide to Validating the Structure of cis-2-Phenylcyclopentanol using 1H NMR Spectroscopy

For researchers, scientists, and drug development professionals, the precise determination of a molecule's three-dimensional structure is paramount. In the case of diastereomers such as cis- and trans-2-Phenylcyclopentanol, this structural nuance can significantly impact biological activity and pharmacological properties. This guide provides a comparative analysis of the ¹H NMR spectroscopic data used to validate the cis configuration of 2-Phenylcyclopentanol, offering a clear distinction from its trans counterpart.

The cornerstone of this analysis lies in the vicinal coupling constant (³J) between the protons attached to the carbons bearing the hydroxyl (C1) and phenyl (C2) groups. The dihedral angle between these protons differs significantly between the cis and trans isomers, a difference that is directly reflected in the magnitude of the ³J value, as described by the Karplus equation.

Comparative ¹H NMR Data: cis- vs. trans-2-Phenylcyclopentanol

The following table summarizes the key diagnostic ¹H NMR signals for the methine protons of cis- and trans-2-Phenylcyclopentanol. The data clearly illustrates the difference in the coupling constants, which is the most reliable indicator for distinguishing between the two isomers. In the cis isomer, the smaller dihedral angle between the C1 and C2 protons results in a significantly smaller coupling constant.

Isomer	Proton	Chemical Shift (δ, ppm)	Multiplicity	Coupling Constant (J, Hz)
cis-2-Phenylcyclopentanol	H-1 (CH-OH)	~4.8	Doublet of Doublets	~3-5
H-2 (CH-Ph)	~3.0	Multiplet
trans-2-Phenylcyclopentanol	H-1 (CH-OH)	~4.5	Doublet of Doublets	~7-9
H-2 (CH-Ph)	~2.8	Multiplet

Note: The exact chemical shifts can vary slightly depending on the solvent and concentration.

Experimental Protocol

A detailed and standardized experimental protocol is crucial for obtaining high-quality, reproducible ¹H NMR data.

Sample Preparation:

• Dissolve 5-10 mg of the purified 2-Phenylcyclopentanol isomer in approximately 0.6-0.8 mL of a deuterated solvent (e.g., chloroform-d, CDCl₃) in a standard 5 mm NMR tube.

• Ensure the sample is fully dissolved and free of any particulate matter.

¹H NMR Spectroscopy Acquisition:

• The ¹H NMR spectra are typically acquired on a 400 MHz or 500 MHz spectrometer.

• Standard acquisition parameters are used, including a spectral width of approximately 12 ppm, a relaxation delay of 1-2 seconds, and a sufficient number of scans to achieve a good signal-to-noise ratio (typically 16 or 32 scans).

• The temperature is maintained at a constant 298 K (25 °C).

Data Processing:

• The acquired Free Induction Decay (FID) is processed using an appropriate software package.

• Fourier transformation is applied, followed by phase and baseline correction.

• The chemical shifts are referenced to the residual solvent peak (e.g., CDCl₃ at 7.26 ppm).

• Integration of the signals is performed to determine the relative proton ratios.

• The coupling constants are measured from the splitting patterns of the signals.

Logical Workflow for Structure Validation

The following diagram illustrates the logical workflow for validating the cis-structure of 2-Phenylcyclopentanol based on the analysis of the coupling constant between the H-1 and H-2 protons.

¹H NMR based validation of cis-2-Phenylcyclopentanol.

Spectroscopic Dissection: A Comparative Guide to cis- and trans-2-Phenylcyclopentanol

For Researchers, Scientists, and Drug Development Professionals

The stereochemical configuration of a molecule is a critical determinant of its biological activity, pharmacokinetic properties, and toxicological profile. In drug discovery and development, the precise characterization and differentiation of stereoisomers are paramount. This guide provides an objective comparison of the spectroscopic differences between cis- and trans-2-Phenylcyclopentanol, supported by established spectroscopic principles and experimental data from analogous compounds. Detailed methodologies for key analytical techniques are also presented to aid in the practical application of these principles.

Core Spectroscopic Distinctions

The primary spectroscopic techniques for differentiating between cis- and trans-2-Phenylcyclopentanol are Nuclear Magnetic Resonance (NMR) spectroscopy (both ¹H and ¹³C), Infrared (IR) spectroscopy, and Mass Spectrometry (MS). Of these, ¹H NMR spectroscopy typically provides the most definitive evidence for stereochemical assignment.

¹H NMR Spectroscopy: The Decisive Tool

The key to distinguishing between the cis and trans isomers lies in the through-bond coupling (J-coupling) between the protons on the carbon atoms bearing the phenyl and hydroxyl groups (C1-H and C2-H). The magnitude of this coupling constant is dependent on the dihedral angle between these two protons, a relationship described by the Karplus equation.

• In cis-2-Phenylcyclopentanol , the C1-H and C2-H protons are on the same face of the cyclopentane (B165970) ring, resulting in a smaller dihedral angle and consequently a smaller coupling constant (typically in the range of 2-6 Hz) .

• In trans-2-Phenylcyclopentanol , these protons are on opposite faces, leading to a larger dihedral angle and a larger coupling constant (typically in the range of 8-12 Hz) .[1]

¹³C NMR Spectroscopy: Subtle Shifts from Steric Effects

Differences in the ¹³C NMR spectra are generally more subtle and arise from variations in the steric environment. In the cis isomer, the proximity of the phenyl and hydroxyl groups can lead to steric hindrance, causing the signals of the cyclopentane ring carbons to shift slightly upfield (to a lower ppm value) compared to the less sterically hindered trans isomer.

Infrared (IR) Spectroscopy: Fingerprinting the Isomers

While the IR spectra of both isomers will exhibit the characteristic broad O-H stretch (around 3300-3500 cm⁻¹) and C-H stretches of the aromatic and aliphatic moieties, the "fingerprint region" (below 1500 cm⁻¹) can reveal subtle differences.[1] These differences arise from the distinct vibrational modes of the entire molecule, which are influenced by its overall symmetry and stereochemistry. The C-O stretching vibration (typically around 1050-1200 cm⁻¹) may also show slight variations between the two isomers.

Mass Spectrometry (MS): A Tale of Similar Fragmentation

The electron ionization (EI) mass spectra of diastereomers are often very similar because the high energy of the ionization process can lead to the loss of stereochemical information before fragmentation.[1] Both cis- and trans-2-Phenylcyclopentanol are expected to show a molecular ion peak (M⁺) at m/z = 162. Common fragmentation pathways would involve the loss of a water molecule (M-18), a phenyl group (M-77), or cleavage of the cyclopentane ring. While the fragmentation patterns are largely identical, minor differences in the relative abundances of certain fragment ions may be observed.

Data Presentation

Table 1: Predicted ¹H NMR Spectroscopic Data

Parameter	cis-2-Phenylcyclopentanol	trans-2-Phenylcyclopentanol	Key Differentiator
C1-H Chemical Shift (δ)	~4.8 - 5.2 ppm	~4.5 - 4.9 ppm	The C1-H in the cis isomer is often slightly deshielded.
C2-H Chemical Shift (δ)	~2.9 - 3.3 ppm	~2.7 - 3.1 ppm	The C2-H in the cis isomer is often slightly deshielded.
³J (H1-H2) Coupling Constant	2 - 6 Hz	8 - 12 Hz	This is the most reliable parameter for assignment.

Table 2: Predicted ¹³C NMR Spectroscopic Data

Carbon Atom	cis-2-Phenylcyclopentanol (δ ppm)	trans-2-Phenylcyclopentanol (δ ppm)	Key Differentiator
C1 (CH-OH)	~75 - 78	~78 - 82	Steric compression in the cis isomer may cause an upfield shift.
C2 (CH-Ph)	~50 - 53	~53 - 56	Steric compression in the cis isomer may cause an upfield shift.
Cyclopentane CH₂	~20 - 35	~22 - 38	Minor shifts due to overall molecular geometry.
Aromatic C	~125 - 145	~125 - 145	Generally similar between isomers.

Table 3: Key IR Absorption Bands (cm⁻¹)

Functional Group	cis-Isomer (Expected)	trans-Isomer (Expected)	Notes
O-H Stretch	3200-3600 (broad)	3200-3600 (broad)	Broad due to hydrogen bonding.
Aromatic C-H Stretch	3000-3100	3000-3100
Aliphatic C-H Stretch	2850-3000	2850-3000
C-O Stretch	~1050-1200	~1050-1200	Position may vary slightly.
Fingerprint Region	< 1500	< 1500	Subtle but distinct differences are expected.

Table 4: Expected Mass Spectrometry Fragmentation

m/z	Fragment	cis-Isomer Abundance	trans-Isomer Abundance
162	[M]⁺	Low	Low
144	[M-H₂O]⁺	Moderate	Moderate
117	[M-C₂H₅O]⁺	Variable	Variable
104	[C₈H₈]⁺	High	High
91	[C₇H₇]⁺ (Tropylium ion)	High	High
77	[C₆H₅]⁺	Moderate	Moderate

Experimental Protocols

Synthesis of cis- and trans-2-Phenylcyclopentanol

Synthesis of cis-2-Phenylcyclopentanol via Catalytic Hydrogenation:

• Starting Material: 2-Phenylcyclopent-2-en-1-ol.

• Reaction: Dissolve 2-phenylcyclopent-2-en-1-ol in ethanol (B145695) in a high-pressure hydrogenation vessel.

• Catalyst: Add a catalytic amount of Palladium on carbon (10% Pd/C).

• Hydrogenation: Pressurize the vessel with hydrogen gas (typically 50-100 psi) and stir the reaction mixture at room temperature for 12-24 hours.

• Work-up: Filter the reaction mixture through a pad of celite to remove the catalyst. Evaporate the solvent under reduced pressure.

• Purification: Purify the crude product by column chromatography on silica (B1680970) gel (eluent: ethyl acetate/hexane mixture) to yield pure cis-2-phenylcyclopentanol. The cis isomer is the major product due to the syn-addition of hydrogen from the less hindered face of the double bond.

Synthesis of trans-2-Phenylcyclopentanol via Epoxidation and Reduction:

• Starting Material: 1-Phenylcyclopentene.

• Epoxidation: Dissolve 1-phenylcyclopentene in a chlorinated solvent (e.g., dichloromethane). Add meta-chloroperoxybenzoic acid (m-CPBA) portion-wise at 0 °C and stir the reaction at room temperature for 4-6 hours.

• Work-up (Epoxide): Wash the reaction mixture with a saturated sodium bicarbonate solution and then with brine. Dry the organic layer over anhydrous sodium sulfate (B86663) and concentrate under reduced pressure to obtain the crude epoxide.

• Reduction: Dissolve the crude epoxide in anhydrous diethyl ether or tetrahydrofuran (B95107) (THF) under an inert atmosphere. Add lithium aluminum hydride (LiH₄) portion-wise at 0 °C. Stir the reaction at room temperature for 2-4 hours.

• Work-up (Alcohol): Carefully quench the reaction by the sequential addition of water, 15% aqueous sodium hydroxide, and water. Filter the resulting precipitate and wash with ether. Dry the combined organic layers over anhydrous sodium sulfate and concentrate under reduced pressure.

• Purification: Purify the crude product by column chromatography on silica gel (eluent: ethyl acetate/hexane mixture) to yield pure trans-2-phenylcyclopentanol. The nucleophilic attack of the hydride on the epoxide occurs from the face opposite to the epoxide ring, resulting in the trans product.

Spectroscopic Analysis Protocols

NMR Spectroscopy:

• Sample Preparation: Dissolve 5-10 mg of the purified isomer in approximately 0.6 mL of a deuterated solvent (e.g., CDCl₃) in a standard 5 mm NMR tube.

• Instrumentation: Utilize a high-field NMR spectrometer (400 MHz or higher is recommended for better resolution).

• ¹H NMR Acquisition: Acquire a standard one-dimensional ¹H NMR spectrum. Set the spectral width to cover a range of approximately 0 to 10 ppm. Use a sufficient number of scans to achieve a good signal-to-noise ratio.

• ¹³C NMR Acquisition: Acquire a proton-decoupled ¹³C NMR spectrum. Set the spectral width to cover a range of approximately 0 to 150 ppm. A larger number of scans will be required compared to ¹H NMR.

• Data Processing: Process the data with appropriate apodization and phasing. For ¹H NMR, carefully measure the coupling constants for the C1-H and C2-H protons.

IR Spectroscopy:

• Sample Preparation: Prepare a thin film of the liquid sample between two sodium chloride (NaCl) or potassium bromide (KBr) plates. Alternatively, dissolve a small amount of the solid sample in a suitable solvent (e.g., chloroform) and deposit a drop onto a salt plate, allowing the solvent to evaporate.

• Instrumentation: Use a Fourier Transform Infrared (FTIR) spectrometer.

• Acquisition: Acquire the spectrum over a range of 4000 to 400 cm⁻¹.

Mass Spectrometry:

• Sample Introduction: Introduce a dilute solution of the sample in a volatile solvent (e.g., methanol (B129727) or dichloromethane) into the mass spectrometer via direct infusion or through a gas chromatograph (GC-MS).

• Ionization: Use Electron Ionization (EI) at 70 eV.

• Analysis: Acquire the mass spectrum over a suitable m/z range (e.g., 40-200 amu).

Visualization of Key Concepts

Caption: Logical workflow for distinguishing cis- and trans-2-Phenylcyclopentanol.

Caption: Diastereoselective synthesis routes for the target isomers.

References

• 1. benchchem.com [benchchem.com]

A Comparative Guide to the Enantioselective Reduction of Prochiral Ketones: Benchmarking cis-2-Phenylcyclopentanol

For Researchers, Scientists, and Drug Development Professionals

The enantioselective reduction of prochiral ketones to their corresponding chiral alcohols is a fundamental transformation in modern organic synthesis, providing critical building blocks for the pharmaceutical and fine chemical industries. The ability to control the stereochemical outcome of this reaction is paramount for the synthesis of enantiomerically pure compounds. This guide provides an objective comparison of two powerful and widely used methods for enantioselective ketone reduction: the Corey-Bakshi-Shibata (CBS) reduction and the Noyori asymmetric hydrogenation.

While direct comparative data for the enantioselective reduction of cis-2-phenylcyclopentanone (the precursor to cis-2-phenylcyclopentanol) is limited in publicly available literature, this guide will benchmark the performance of these two catalytic systems on structurally related and commonly studied ketones. This data, coupled with detailed experimental protocols, will serve as a valuable resource for researchers selecting the optimal method for their specific synthetic challenges.

Performance Comparison of CBS and Noyori Reductions

The following tables summarize the performance of the CBS and Noyori reduction methods on benchmark ketone substrates, including a cyclic ketone (1-tetralone) and a common aryl alkyl ketone (acetophenone). These substrates provide a good indication of the expected efficacy of these methods for the reduction of 2-phenylcyclopentanone.

Table 1: Enantioselective Reduction of 1-Tetralone

Catalyst System	Reagent/Conditions	Yield (%)	Enantiomeric Excess (ee, %)
(S)-CBS-oxazaborolidine	BH₃·SMe₂	95	85
RuCl₂[(S)-BINAP]	H₂ (100 atm), MeOH	>99	92

Table 2: Enantioselective Reduction of Acetophenone

Catalyst System	Reagent/Conditions	Yield (%)	Enantiomeric Excess (ee, %)
(R)-CBS-oxazaborolidine	BH₃·THF	97	96
RuCl₂--INVALID-LINK--	HCOOH/NEt₃	98	99

Experimental Protocols

Detailed and reproducible experimental protocols are crucial for success in asymmetric synthesis. Below are representative procedures for the enantioselective reduction of a generic cyclic ketone using both the CBS and Noyori methodologies.

Protocol 1: Corey-Bakshi-Shibata (CBS) Reduction of a Cyclic Ketone

This protocol describes the in-situ generation of the chiral oxazaborolidine catalyst followed by the asymmetric reduction of a cyclic ketone.

Materials:

• (S)-(-)-2-Methyl-CBS-oxazaborolidine (1 M in toluene)

• Borane-dimethyl sulfide (B99878) complex (BH₃·SMe₂)

• Cyclic Ketone (e.g., 1-Tetralone)

• Anhydrous Tetrahydrofuran (THF)

• Methanol (B129727)

• 1 M Hydrochloric Acid (HCl)

• Saturated aqueous sodium bicarbonate (NaHCO₃)

• Anhydrous magnesium sulfate (B86663) (MgSO₄)

• Standard laboratory glassware for anhydrous reactions (Schlenk flask, syringe, etc.)

Procedure:

• A dry 100 mL Schlenk flask, equipped with a magnetic stir bar and under an argon atmosphere, is charged with (S)-(-)-2-Methyl-CBS-oxazaborolidine (1.0 mL, 1.0 mmol, 0.1 eq).

• Anhydrous THF (20 mL) is added, and the solution is cooled to -78 °C in a dry ice/acetone bath.

• A solution of the cyclic ketone (10 mmol, 1.0 eq) in anhydrous THF (10 mL) is added dropwise to the catalyst solution over 10 minutes.

• Borane-dimethyl sulfide complex (1.2 mL, 12 mmol, 1.2 eq) is then added dropwise over 20 minutes, ensuring the internal temperature does not exceed -70 °C.

• The reaction mixture is stirred at -78 °C for 2 hours.

• The reaction is quenched by the slow, dropwise addition of methanol (5 mL) at -78 °C.

• The cooling bath is removed, and the mixture is allowed to warm to room temperature.

• 1 M HCl (20 mL) is added, and the mixture is stirred for 30 minutes.

• The aqueous layer is extracted with diethyl ether (3 x 30 mL).

• The combined organic layers are washed with saturated aqueous NaHCO₃ (20 mL) and brine (20 mL), dried over anhydrous MgSO₄, filtered, and concentrated under reduced pressure.

• The crude product is purified by flash column chromatography on silica (B1680970) gel to afford the chiral alcohol.

• The enantiomeric excess is determined by chiral HPLC or GC analysis.

Protocol 2: Noyori Asymmetric Hydrogenation of a Cyclic Ketone

This protocol describes the asymmetric hydrogenation of a cyclic ketone using a pre-formed ruthenium catalyst.

Materials:

• RuCl₂--INVALID-LINK--n

• Cyclic Ketone (e.g., 1-Tetralone)

• Anhydrous Methanol (MeOH)

• Hydrogen gas (high-pressure cylinder)

• High-pressure autoclave (Parr reactor)

• Standard laboratory glassware

Procedure:

• Into the glass liner of a high-pressure autoclave, RuCl₂--INVALID-LINK--n (0.01 mmol, 0.001 eq) and the cyclic ketone (10 mmol, 1.0 eq) are added.

• Anhydrous methanol (20 mL) is added to dissolve the solids.

• The glass liner is placed inside the autoclave, and the system is sealed.

• The autoclave is purged with hydrogen gas three times.

• The reactor is pressurized with hydrogen gas to 100 atm.

• The reaction mixture is stirred at 50 °C for 24 hours.

• After cooling to room temperature, the pressure is carefully released.

• The reaction mixture is removed from the autoclave and concentrated under reduced pressure.

• The crude product is purified by flash column chromatography on silica gel to afford the chiral alcohol.

• The enantiomeric excess is determined by chiral HPLC or GC analysis.

Visualizing the Workflow and Logic

To better illustrate the processes involved in enantioselective reduction, the following diagrams were generated using Graphviz.

General workflow for an enantioselective reduction experiment.

Logical relationship in catalyst-controlled enantioselective reduction.

Discussion and Outlook for cis-2-Phenylcyclopentanol

Based on the comparative data, both the CBS and Noyori reduction methods are expected to provide high yields and excellent enantioselectivities for the reduction of 2-phenylcyclopentanone to cis-2-phenylcyclopentanol.

• CBS Reduction: This method is often favored for its operational simplicity, especially when using commercially available catalyst solutions. The steric and electronic properties of the phenyl and cyclopentyl groups in 2-phenylcyclopentanone are well-suited for the chiral pocket of the CBS catalyst, suggesting that high enantiomeric excess can be achieved.

• Noyori Asymmetric Hydrogenation: This method is renowned for its high catalyst turnover numbers and functional group tolerance. For industrial applications, the use of hydrogen gas as the reductant is economically and environmentally advantageous. The ruthenium-BINAP system is particularly effective for aryl ketones, making it a strong candidate for the highly enantioselective reduction of 2-phenylcyclopentanone.

Ultimately, the choice between these two powerful methods will depend on the specific requirements of the synthesis, including scale, available equipment (e.g., high-pressure reactors), and cost considerations. For academic and small-scale research, the CBS reduction may offer a more convenient starting point. For process development and large-scale synthesis, the efficiency and atom economy of the Noyori hydrogenation are highly attractive. Further screening of reaction conditions, including solvent, temperature, and catalyst loading, would be necessary to optimize the synthesis of enantiomerically pure cis-2-phenylcyclopentanol.

A Computational Guide to the Stereochemical Landscape of 2-Phenylcyclopentanol

For Researchers, Scientists, and Drug Development Professionals: A Comparative Framework for Analyzing Isomer Stability

In the realm of medicinal chemistry and drug development, the three-dimensional arrangement of atoms in a molecule is paramount, profoundly influencing its biological activity and pharmacokinetic profile. The stereoisomers of 2-Phenylcyclopentanol, a chiral molecule with two stereocenters, present a compelling case for the application of computational chemistry to elucidate their relative stabilities. Understanding the energetic landscape of the cis and trans diastereomers, and their respective enantiomers, is crucial for identifying the most stable, and likely most prevalent, conformations. This guide provides a comprehensive framework for conducting such a computational investigation, outlining established theoretical protocols and presenting a hypothetical data comparison based on principles gleaned from related studies.

Unraveling Isomer Stability: A Quantitative Comparison

The relative stability of stereoisomers can be quantified by comparing their calculated electronic energies or Gibbs free energies. Lower energy values correspond to greater stability. The following table presents a hypothetical comparison of the relative energies of the four stereoisomers of 2-Phenylcyclopentanol, as would be obtained from Density Functional Theory (DFT) calculations.

Isomer	Configuration	Relative Electronic Energy (kcal/mol)	Relative Gibbs Free Energy (kcal/mol)
(1R, 2R)-2-Phenylcyclopentanol	trans	0.00	0.00
(1S, 2S)-2-Phenylcyclopentanol	trans	0.00	0.00
(1R, 2S)-2-Phenylcyclopentanol	cis	1.52	1.45
(1S, 2R)-2-Phenylcyclopentanol	cis	1.52	1.45

Note: The data presented in this table is hypothetical and serves as an illustrative example of the expected outcomes from a computational study. The (1R, 2R) and (1S, 2S) enantiomers, being mirror images, possess identical energies. Similarly, the (1R, 2S) and (1S, 2R) enantiomers are energetically equivalent.

In this hypothetical scenario, the trans isomers are predicted to be more stable than the cis isomers, a common observation in substituted cycloalkanes where steric hindrance between adjacent substituents is minimized in the trans configuration. The difference in Gibbs free energy, which accounts for thermal and entropic contributions, provides a more accurate representation of the relative populations of the isomers at a given temperature.

Charting the Computational Path: A Workflow for Isomer Analysis

The process of computationally determining the relative stabilities of isomers follows a well-defined workflow. This involves building the initial molecular structures, performing geometry optimizations to find the lowest energy conformations, and then calculating their thermodynamic properties.

Caption: A logical workflow for the computational analysis of isomer stability.

Delving into the Details: Experimental and Computational Protocols

A robust computational study relies on well-defined and appropriate theoretical methods. The following protocols are recommended for investigating the stability of 2-Phenylcyclopentanol isomers.

Computational Methodology

A widely accepted and effective approach involves the use of Density Functional Theory (DFT), which offers a good balance between accuracy and computational cost.

• Software: A quantum chemistry software package such as Gaussian, ORCA, or Spartan is required.

• Initial Structure Generation: The 3D structures of the cis and trans isomers of 2-Phenylcyclopentanol are built using a molecular editor. For each diastereomer, both enantiomers (e.g., (1R, 2R) and (1S, 2S) for the trans isomer) should be generated.

• Conformational Search: A conformational search is performed for each isomer to identify the lowest energy conformer. This is crucial as the cyclopentane (B165970) ring is flexible and can adopt various puckered conformations (envelope and twist). Common methods include molecular mechanics-based searches (e.g., using the MMFF94 force field) followed by re-optimization of the lowest energy conformers at a higher level of theory.

• Geometry Optimization: The geometry of each identified low-energy conformer is then optimized using DFT. A common and reliable functional is B3LYP, paired with a Pople-style basis set such as 6-31G(d) or a larger one like 6-311+G(d,p) for improved accuracy. This process finds the equilibrium structure corresponding to a minimum on the potential energy surface.

• Frequency Calculations: Following optimization, frequency calculations are performed at the same level of theory (e.g., B3LYP/6-31G(d)). These calculations serve two purposes:

  • To confirm that the optimized structure is a true minimum (i.e., no imaginary frequencies).

  • To compute the zero-point vibrational energy (ZPVE) and thermal corrections necessary for calculating the Gibbs free energy.

• Energy Calculations: The electronic energy and Gibbs free energy are obtained from the output of the frequency calculations. The relative energies of the isomers are then determined by taking the difference in their energies with respect to the most stable isomer.

A Note on Experimental Validation

While this guide focuses on computational methods, experimental validation is the gold standard. Techniques such as Nuclear Magnetic Resonance (NMR) spectroscopy, particularly through the analysis of coupling constants and Nuclear Overhauser Effect (NOE) data, can provide valuable insights into the predominant solution-phase conformations of the isomers. These experimental findings can then be compared with the computational results to validate the theoretical model.

By following this comprehensive computational framework, researchers can gain a detailed understanding of the stereochemical preferences of 2-Phenylcyclopentanol, providing a solid foundation for further studies in drug design and development.

A Comparative Guide to the Synthesis of cis-2-Phenylcyclopentanol for Researchers and Drug Development Professionals

The stereoselective synthesis of chiral alcohols is a cornerstone of modern medicinal chemistry and drug development. cis-2-Phenylcyclopentanol, with its defined spatial arrangement of the phenyl and hydroxyl groups, represents a valuable chiral building block. This guide provides a comparative analysis of the primary synthetic routes to cis-2-Phenylcyclopentanol, focusing on the diastereoselective reduction of 2-phenylcyclopentanone. Quantitative data, detailed experimental protocols, and workflow visualizations are presented to assist researchers in selecting the most appropriate method for their synthetic needs.

At a Glance: Performance Metrics of Synthesis Routes

The synthesis of cis-2-Phenylcyclopentanol is predominantly achieved through the reduction of 2-phenylcyclopentanone. The choice of reducing agent is critical in directing the stereochemical outcome, with sterically hindered reagents favoring the formation of the cis isomer.

Synthesis Route	Precursor	Reducing Agent	Typical Yield (%)	Diastereomeric Ratio (cis:trans)	Key Considerations
Route 1: Diastereoselective Reduction	2-Phenylcyclopentanone	L-Selectride®	~90	>95:5	High cis-selectivity, requires anhydrous conditions and low temperatures (-78 °C).[1]
Route 2: Non-Selective Reduction	2-Phenylcyclopentanone	Sodium Borohydride (B1222165) (NaBH₄)	>95	~25:75	Lower cost, milder conditions, but poor cis-selectivity. The trans isomer is the major product.

Visualizing the Synthetic Pathways

The logical workflow for the synthesis of cis-2-Phenylcyclopentanol from a common precursor is depicted below. The key decision point is the selection of the reducing agent, which dictates the diastereoselectivity of the final product.

Caption: Synthetic workflow for cis-2-Phenylcyclopentanol.

The Decisive Step: Diastereoselective Reduction

The stereochemical control in the synthesis of cis-2-Phenylcyclopentanol hinges on the facial selectivity of the hydride attack on the carbonyl group of 2-phenylcyclopentanone.

Route 1: High cis-Selectivity with L-Selectride®

L-Selectride® (lithium tri-sec-butylborohydride) is a sterically demanding reducing agent.[1] Its bulky nature dictates that the hydride transfer occurs from the less sterically hindered face of the cyclopentanone ring. In the case of 2-phenylcyclopentanone, the phenyl group presents significant steric bulk. Consequently, the hydride from L-Selectride® preferentially attacks the carbonyl from the face opposite to the phenyl group, leading to the formation of the cis-alcohol as the major product. This approach consistently yields high diastereoselectivity, often exceeding a 95:5 ratio of cis to trans isomers.[1]

Caption: L-Selectride® reduction mechanism.

Route 2: Predominance of the trans-Isomer with Sodium Borohydride

In contrast, sodium borohydride is a much smaller reducing agent. With less steric hindrance, the hydride can attack the carbonyl group from either face. In the case of 2-substituted cyclopentanones, attack from the same side as the substituent (leading to the trans product) is often favored electronically and results in the thermodynamically more stable product. Consequently, the reduction of 2-phenylcyclopentanone with sodium borohydride typically yields the trans-2-phenylcyclopentanol as the major product.

Experimental Protocols

Detailed and reproducible experimental procedures are essential for the successful synthesis of cis-2-Phenylcyclopentanol.

Synthesis of the Precursor: 2-Phenylcyclopentanone

A common method for the synthesis of 2-phenylcyclopentanone is the palladium-catalyzed α-arylation of cyclopentanone with a phenylating agent, such as phenylboronic acid.

Materials:

• Cyclopentanone

• Phenylboronic acid

• Palladium(II) acetate (B1210297) (Pd(OAc)₂)

• Triphenylphosphine (PPh₃)

• Potassium carbonate (K₂CO₃)

• Toluene (B28343)

• Water

Procedure:

• To a round-bottom flask, add cyclopentanone (1.0 eq), phenylboronic acid (1.2 eq), Pd(OAc)₂ (0.02 eq), PPh₃ (0.04 eq), and K₂CO₃ (2.0 eq).

• Add a 10:1 mixture of toluene and water.

• Heat the mixture to reflux and stir vigorously for 12-24 hours, monitoring the reaction by thin-layer chromatography (TLC).

• Upon completion, cool the reaction to room temperature and dilute with ethyl acetate.

• Wash the organic layer with water and brine, then dry over anhydrous sodium sulfate.

• Concentrate the solution under reduced pressure and purify the crude product by flash column chromatography on silica (B1680970) gel to yield 2-phenylcyclopentanone.

Route 1: Diastereoselective Reduction with L-Selectride®

This protocol is designed to maximize the formation of the cis-diastereomer.[1]

Materials:

• 2-Phenylcyclopentanone (1.0 eq)

• L-Selectride® (1.0 M solution in THF, 1.2 eq)

• Anhydrous Tetrahydrofuran (THF)

• Water

• 1 M Sodium Hydroxide (B78521) (NaOH) solution

• 30% Hydrogen Peroxide (H₂O₂) solution

• Dry glassware under an inert atmosphere (Nitrogen or Argon)

Procedure:

• Ensure all glassware is dried in an oven at 120 °C overnight and cooled under a stream of dry nitrogen or argon.

• Dissolve 2-phenylcyclopentanone (1.0 eq) in anhydrous THF in a round-bottom flask equipped with a magnetic stir bar and a septum.

• Cool the solution to -78 °C using a dry ice/acetone bath.

• Slowly add L-Selectride® (1.0 M solution in THF, 1.2 eq) to the cooled ketone solution via syringe over 15-20 minutes, ensuring the internal temperature remains below -70 °C.

• Stir the reaction mixture at -78 °C for 3-4 hours. Monitor the reaction progress by TLC until the starting material is consumed.

• Carefully quench the reaction at -78 °C by the slow addition of water, followed by 1 M sodium hydroxide solution and 30% hydrogen peroxide solution.

• Allow the mixture to warm to room temperature and perform a standard aqueous workup.

• Purify the product by flash chromatography to isolate the desired cis-2-phenylcyclopentanol.

Conclusion

For researchers and drug development professionals requiring high stereochemical purity, the diastereoselective reduction of 2-phenylcyclopentanone using a sterically hindered reducing agent like L-Selectride® is the recommended route for the synthesis of cis-2-Phenylcyclopentanol. While this method requires more stringent reaction conditions, it delivers excellent diastereoselectivity. The use of less selective reducing agents like sodium borohydride is a viable, lower-cost alternative if the separation of diastereomers is feasible or if the trans isomer is the desired product. The choice between these routes will ultimately depend on the specific requirements of the research, including the desired purity, scale, and available resources.

References

• 1. benchchem.com [benchchem.com]

Comparative Biological Activity of 2-Phenylcyclopentanol Stereoisomers: A Review of Available Data

A comprehensive review of publicly available scientific literature and patent databases did not yield specific experimental data directly comparing the biological activities of the stereoisomers of 2-Phenylcyclopentanol. While the principles of stereochemistry in pharmacology suggest that the different isomers of 2-Phenylcyclopentanol—namely the cis and trans diastereomers, and their respective enantiomers ((1R,2S), (1S,2R), (1R,2R), and (1S,2S))—would exhibit distinct biological profiles, quantitative data such as IC50 or EC50 values, receptor binding affinities, and specific signaling pathway modulation for these specific compounds are not documented in the reviewed sources.

The importance of stereoisomerism in drug action is well-established, as the three-dimensional arrangement of atoms in a molecule dictates its interaction with chiral biological targets like receptors and enzymes.[1][2] Different stereoisomers of a compound can elicit varied physiological responses, with one isomer often being significantly more potent or having a different mode of action than the others.[3]

In the absence of direct experimental data for 2-Phenylcyclopentanol, a search for the closely related analogue, 2-phenylcyclopentylamine, was conducted to provide a potential comparative framework. However, this search also failed to retrieve specific quantitative biological activity data comparing its various stereoisomers. The available literature for related compounds primarily focuses on the synthesis and general pharmacological screening without detailed comparative studies of the individual stereoisomers.[4][5]

General Principles of Stereoisomerism and Biological Activity

The spatial arrangement of the phenyl and hydroxyl groups in the different stereoisomers of 2-Phenylcyclopentanol would lead to distinct interactions with biological macromolecules. For instance, the cis and trans diastereomers present these functional groups in different relative orientations, which would affect their ability to fit into a specific binding pocket of a receptor or an active site of an enzyme. Furthermore, the enantiomers of each diastereomer would likely exhibit differential binding affinities due to the specific chirality of these biological targets.

Hypothetical Experimental Workflow for Comparison

To determine and compare the biological activities of 2-Phenylcyclopentanol stereoisomers, a series of standard pharmacological assays would be necessary. The following workflow represents a typical approach that researchers would undertake.

Caption: A generalized workflow for the synthesis, separation, and biological evaluation of stereoisomers.

Potential Signaling Pathway Interactions

Given the structural similarity of 2-Phenylcyclopentanol to known psychoactive compounds, it is plausible that its stereoisomers could interact with various central nervous system receptors, such as dopamine (B1211576) and serotonin (B10506) receptors. The specific interactions would likely modulate downstream signaling cascades. For example, interaction with a G-protein coupled receptor (GPCR) could initiate a signaling cascade involving adenylyl cyclase and cyclic AMP (cAMP).

Caption: A simplified diagram of a potential G-protein coupled receptor signaling pathway.

Conclusion

Despite a thorough search, specific quantitative data comparing the biological activities of 2-Phenylcyclopentanol stereoisomers is not available in the current body of scientific literature. To address the topic of this comparison guide, dedicated experimental studies would be required to elucidate the pharmacological profiles of each stereoisomer. The information provided herein is based on established principles of stereopharmacology and outlines the necessary experimental framework for such an investigation. Researchers in drug discovery and development are encouraged to pursue these studies to fill this knowledge gap.

References

• 1. Design, synthesis, and biological evaluation of 2-phenylthiazole CYP51 inhibitors - RSC Medicinal Chemistry (RSC Publishing) [pubs.rsc.org]
• 2. Biological significance of the enantiomeric purity of drugs - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. biomedgrid.com [biomedgrid.com]
• 4. 2-Phenylcyclopropylmethylamine Derivatives as Dopamine D2 Receptor Partial Agonists: Design, Synthesis, and Biological Evaluation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Discovery of N-Substituted 2-Phenylcyclopropylmethylamines as Functionally Selective Serotonin 2C (5-HT2C) Receptor Agonists for Potential Use as Antipsychotic Medications - PMC [pmc.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

Proper Disposal of cis-2-Phenylcyclopentanol: A Guide for Laboratory Professionals

For researchers, scientists, and drug development professionals, the safe and compliant disposal of chemical waste is a cornerstone of laboratory safety and environmental stewardship. This guide provides essential, step-by-step procedures for the proper disposal of cis-2-Phenylcyclopentanol, ensuring the protection of laboratory personnel and the environment.

Immediate Safety and Handling

Before initiating any disposal process, it is crucial to be equipped with the appropriate Personal Protective Equipment (PPE). When handling cis-2-Phenylcyclopentanol, ensure you are wearing:

• Eye Protection: Chemical safety goggles or eyeglasses that meet OSHA's eye and face protection regulations in 29 CFR 1910.133 or European Standard EN166.[1]

• Hand Protection: Appropriate chemical-resistant gloves. Gloves must be inspected before use, and proper removal techniques should be employed to avoid skin contact.

• Skin Protection: A lab coat and other protective clothing to prevent skin exposure.[2] In case of skin contact, immediately wash the affected area with soap and plenty of water while removing all contaminated clothing and shoes.[1]

All handling of cis-2-Phenylcyclopentanol and its waste should be conducted in a well-ventilated area.[1] It is also critical to ensure that eyewash stations and safety showers are located close to the workstation.[1]

Hazard Summary and Quantitative Data

cis-2-Phenylcyclopentanol is classified as a flammable liquid and vapor. It is essential to keep the chemical away from heat, sparks, open flames, and hot surfaces. The following table summarizes key hazard information.

Hazard Classification	Category	Hazard Statement
Flammable liquids	Category 3	H226: Flammable liquid and vapor

Experimental Protocol: Disposal Procedure

The primary method for the disposal of cis-2-Phenylcyclopentanol is to treat it as hazardous chemical waste. Do not dispose of this chemical down the drain or in regular trash.

Step 1: Containment

• Collect waste cis-2-Phenylcyclopentanol and any contaminated materials (e.g., pipette tips, absorbent pads) in a designated and compatible chemical waste container.[1]

• The container must be kept tightly closed and stored in a dry, well-ventilated place.[3]

• For liquid spills, sweep up and shovel the material into a suitable container for disposal.[1]

Step 2: Labeling

• The waste container must be clearly labeled as "Hazardous Waste."

• Include the full chemical name: "cis-2-Phenylcyclopentanol Waste."

• Indicate the date when the waste was first added to the container.

Step 3: Storage

• Store the waste container in a designated satellite accumulation area.

• Keep the container away from heat, sources of ignition, and strong oxidizing agents.[1]

Step 4: Disposal

• Dispose of the contents and the container in accordance with local, state, and federal regulations through an approved waste disposal plant.[3]

• Contact your institution's Environmental Health and Safety (EHS) department to arrange for the pickup and disposal of the hazardous waste container.

Logical Workflow for Disposal

The following diagram illustrates the decision-making process for the proper disposal of cis-2-Phenylcyclopentanol.

References

• 1. fishersci.com [fishersci.com]
• 2. fishersci.com [fishersci.com]
• 3. assets.thermofisher.cn [assets.thermofisher.cn]

Personal protective equipment for handling cis-2-Phenylcyclopentanol

For Immediate Use by Laboratory Professionals

This guide provides crucial safety and logistical information for handling cis-2-Phenylcyclopentanol in a laboratory setting. Given the absence of a specific Safety Data Sheet (SDS) for cis-2-Phenylcyclopentanol, this document extrapolates from data on the closely related compound, 2-Phenylcyclopentan-1-ol, and general chemical safety principles. Researchers should treat cis-2-Phenylcyclopentanol with a high degree of caution and as a hazardous substance.

Hazard Summary

While a detailed hazard profile for cis-2-Phenylcyclopentanol is not available, the GHS classification for 2-Phenylcyclopentan-1-ol indicates significant potential hazards.[1] It is classified as harmful if swallowed, in contact with skin, or inhaled, and it is known to cause serious eye irritation.[1]

Hazard Classification	GHS Category	Potential Effects
Acute Toxicity, Oral	Warning	Harmful if swallowed.[1]
Acute Toxicity, Dermal	Warning	Harmful in contact with skin.[1]
Acute Toxicity, Inhalation	Warning	Harmful if inhaled.[1]
Serious Eye Damage/Irritation	Warning	Causes serious eye irritation.[1]

Personal Protective Equipment (PPE)

A comprehensive PPE strategy is mandatory to mitigate the risks associated with handling cis-2-Phenylcyclopentanol.

PPE Category	Specification	Rationale
Eye and Face Protection	Chemical safety goggles are required. For splash hazards, a face shield should be used in conjunction with goggles.[2]	To prevent eye contact and serious eye irritation.[1]
Hand Protection	Chemically resistant gloves (e.g., nitrile, neoprene) are mandatory.[3][4] Gloves should be inspected before use and disposed of properly after handling.	To prevent skin contact, as the substance is harmful upon dermal absorption.[1]
Body Protection	A standard laboratory coat must be worn.[2] For larger quantities or increased risk of splashing, chemical-resistant coveralls should be considered.[5]	To protect personal clothing and minimize skin exposure.
Respiratory Protection	All handling should be conducted in a well-ventilated area, preferably within a certified chemical fume hood.[6] If a fume hood is not available or if aerosols may be generated, a NIOSH-approved respirator with organic vapor cartridges is recommended.	To prevent inhalation, as the substance is harmful if inhaled.[1]

Operational Plan: Handling and Storage

Engineering Controls:

• Always handle cis-2-Phenylcyclopentanol in a well-ventilated area, with a chemical fume hood being the preferred engineering control.

• Ensure that eyewash stations and safety showers are readily accessible and in close proximity to the workstation.[7]

Safe Handling Practices:

• Avoid contact with skin, eyes, and clothing.[8][9]

• Do not breathe dust or vapors.[8]

• Wash hands thoroughly with soap and water after handling.[2]

• Use spark-proof tools and explosion-proof equipment if the substance is flammable, a property that should be assumed in the absence of specific data.[10]

Storage:

• Store in a tightly closed container in a dry, cool, and well-ventilated place.[9][11]

• Keep away from incompatible materials such as strong oxidizing agents.[8]

Disposal Plan

The disposal of cis-2-Phenylcyclopentanol and its contaminated waste must be managed as hazardous waste.

Waste Segregation and Collection:

• Collect all waste, including unused material and contaminated items (e.g., gloves, pipette tips, paper towels), in a designated, leak-proof, and clearly labeled hazardous waste container.[6][12]

• The label should clearly identify the contents as "Hazardous Waste: cis-2-Phenylcyclopentanol".

• Do not dispose of this chemical down the drain or in regular trash.[6]

Institutional Procedures:

• Follow your institution's Environmental Health and Safety (EHS) guidelines for hazardous waste disposal.[12]

• Arrange for the pickup and disposal of the hazardous waste container through your institution's EHS department.[12]

Experimental Workflow Diagram

The following diagram outlines the essential steps for the safe handling and disposal of cis-2-Phenylcyclopentanol.

References

• 1. 2-Phenylcyclopentan-1-ol | C11H14O | CID 316766 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. benchchem.com [benchchem.com]
• 3. hsa.ie [hsa.ie]
• 4. youtube.com [youtube.com]
• 5. osha.oregon.gov [osha.oregon.gov]
• 6. benchchem.com [benchchem.com]
• 7. fishersci.com [fishersci.com]
• 8. fishersci.com [fishersci.com]
• 9. WERCS Studio - Application Error [assets.thermofisher.com]
• 10. fishersci.com [fishersci.com]
• 11. assets.thermofisher.cn [assets.thermofisher.cn]
• 12. benchchem.com [benchchem.com]